Tetrabutylphosphonium iodide

• CAS: 3115-66-0

Core Science & Biosynthesis

Tetrabutylphosphonium Iodide: A Technical Guide for Researchers

An In-depth Guide to the Properties, Synthesis, and Applications of Tetrabutylphosphonium Iodide for Researchers, Scientists, and Drug Development Professionals.

Tetrabutylphosphonium iodide is a quaternary phosphonium salt characterized by a central phosphorus atom bonded to four butyl groups, with iodide as the counterion. This compound is noted for its utility in various chemical transformations, primarily serving as a phase-transfer catalyst and a precursor for the synthesis of other phosphonium salts and ionic liquids. Its lipophilic cation and nucleophilic anion make it a versatile reagent in organic synthesis.

Core Properties of Tetrabutylphosphonium Iodide

The physical and chemical properties of tetrabutylphosphonium iodide are summarized in the table below. This data is essential for its appropriate handling, storage, and application in experimental settings.

Property	Value	Citations
CAS Number	3115-66-0	[1][2][3]
Molecular Formula	C₁₆H₃₆IP	[1][2]
Molecular Weight	386.34 g/mol	[2][3]
Appearance	White to off-white crystalline powder	[4]
Melting Point	93-100 °C	[3][4]
Solubility	Soluble in water	[3]
LogP (Octanol/Water)	3.20840	[1]
Refractive Index	1.485	[1]
Purity	≥97.0%	[1]
RTECS Number	TA2420000	[3]
Acute Toxicity	LD50 (Intravenous, mouse): 32 mg/kg	[3]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]
Safety Precautions	S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.S37/39: Wear suitable gloves and eye/face protection.	[3]
Sensitivity	Hygroscopic	[3]

Experimental Protocols and Methodologies

Tetrabutylphosphonium iodide is employed in a range of synthetic applications. Below are detailed protocols for its use as a precursor in a metathesis reaction and a general guide to its application in phase-transfer catalysis.

Synthesis of Tetrabutylphosphonium Tetrafluoroborate via Anion Metathesis

Tetrabutylphosphonium iodide can serve as a starting material for the synthesis of other phosphonium salts, such as tetrabutylphosphonium tetrafluoroborate ([P₄₄₄₄][BF₄]), through a straightforward anion exchange reaction.

Experimental Protocol:

• Materials:

  • Tetrabutylphosphonium iodide ([P₄₄₄₄]I)

  • Sodium tetrafluoroborate (NaBF₄)

  • Deionized water

  • Silver nitrate (AgNO₃) solution (for testing)

  • Magnetic stirrer and stir bar

  • Filtration apparatus (e.g., Büchner funnel and flask)

• Procedure:

  • Metathesis Reaction:

    • Dissolve a specific molar quantity of tetrabutylphosphonium iodide in deionized water in a flask equipped with a magnetic stirrer.

    • In a separate flask, prepare a saturated aqueous solution of sodium tetrafluoroborate.

    • Add the NaBF₄ solution dropwise to the stirred [P₄₄₄₄]I solution at room temperature. A white precipitate of the less water-soluble [P₄₄₄₄][BF₄] will form.

    • Continue stirring the mixture for approximately 3 hours to ensure the reaction goes to completion.

  • Isolation and Purification:

    • Collect the white solid product by vacuum filtration.

    • Wash the product thoroughly with deionized water to remove any unreacted starting materials and sodium iodide byproduct.

    • To ensure the complete removal of iodide ions, test a small sample of the filtrate with a silver nitrate solution. The absence of a precipitate indicates that all iodide has been washed away. Continue washing if a precipitate forms.

    • Dry the final product, tetrabutylphosphonium tetrafluoroborate, under a high vacuum to remove residual water.

  • Characterization:

    • The structure and purity of the synthesized ionic liquid can be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, ³¹P NMR, and FTIR spectroscopy.

Workflow for the synthesis of [P₄₄₄₄][BF₄] from tetrabutylphosphonium iodide.

Application in Phase-Transfer Catalysis (PTC)

Quaternary phosphonium salts, like tetrabutylphosphonium iodide, are effective phase-transfer catalysts. They facilitate reactions between reactants located in different immiscible phases (e.g., a water-insoluble organic substrate and a water-soluble nucleophile). The bulky, lipophilic tetrabutylphosphonium cation forms an ion pair with the anion from the aqueous phase, transporting it into the organic phase where it can react with the substrate.

General Mechanism of Phase-Transfer Catalyzed Alkylation:

A common application of PTC is in alkylation reactions, such as the Williamson ether synthesis.

• Reaction Principle:

  • In the aqueous phase, a base (e.g., NaOH) deprotonates a nucleophile (e.g., a phenol, R-OH), forming an alkoxide anion (R-O⁻).

  • The tetrabutylphosphonium cation ([PBu₄]⁺) from the catalyst pairs with the alkoxide anion, forming a lipophilic ion pair ([PBu₄]⁺[R-O]⁻).

  • This ion pair is soluble in the organic phase and migrates across the phase boundary.

  • In the organic phase, the alkoxide anion reacts with an alkylating agent (e.g., an alkyl halide, R'-X), forming the desired ether product (R-O-R') and releasing a halide anion (X⁻).

  • The tetrabutylphosphonium cation then pairs with the newly formed halide anion and transports it back to the aqueous phase, completing the catalytic cycle.

General mechanism of phase-transfer catalysis using tetrabutylphosphonium iodide.

References

• 1. Tetrabutylphosphonium iodide | CAS#:3115-66-0 | Chemsrc [chemsrc.com]
• 2. Phosphonium, tetrabutyl-, iodide (1:1) | C16H36IP | CID 201022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. A16792.06 [thermofisher.com]

physical and chemical properties of Tetrabutylphosphonium iodide

An In-depth Examination of the Physical, Chemical, and Practical Aspects of a Versatile Quaternary Phosphonium Salt

Tetrabutylphosphonium iodide [(C₄H₉)₄PI], a quaternary phosphonium salt, is a significant compound in chemical research and development. Its unique combination of properties, including its function as a phase-transfer catalyst and its utility as a precursor for ionic liquids, makes it a valuable tool for researchers, scientists, and drug development professionals. This guide provides a detailed overview of its core physical and chemical properties, experimental protocols for its synthesis and analysis, and a visual representation of its application workflows.

Core Physical and Chemical Properties

Tetrabutylphosphonium iodide is typically a white to off-white crystalline solid. It is hygroscopic and sensitive to light, necessitating proper storage conditions to maintain its integrity.[1] A summary of its key quantitative properties is presented below for easy reference.

Property	Value	Citation(s)
Chemical Formula	C₁₆H₃₆IP	[2][3]
Molecular Weight	386.34 g/mol	[1][3]
Appearance	White crystals, powder, or crystalline powder	[4]
Melting Point	93.0 - 99.0 °C	[4]
Solubility	Soluble in water.	[1]
Purity (Assay)	≥97.5% to ≤102.5% (Titration ex Iodide)	[4]
CAS Number	3115-66-0	[2][4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Tetrabutylphosphonium iodide are crucial for reproducible research. The following sections provide representative experimental protocols.

Synthesis of Tetrabutylphosphonium Iodide

The synthesis of quaternary phosphonium salts is typically achieved through the quaternization of a tertiary phosphine with an alkyl halide. The following protocol describes the synthesis of Tetrabutylphosphonium iodide from tributylphosphine and 1-iodobutane.

Reaction: P(C₄H₉)₃ + I(C₄H₉) → [P(C₄H₉)₄]⁺I⁻

Materials:

• Tributylphosphine

• 1-Iodobutane

• Acetonitrile (or other suitable polar aprotic solvent)

• Diethyl ether (for precipitation/washing)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Reagents: Charge the flask with tributylphosphine (1.0 eq.) and acetonitrile.

• Addition: Add 1-iodobutane (1.0-1.1 eq.) to the stirred solution at room temperature. The reaction is often exothermic.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 12-24 hours) until the reaction is complete (monitor by TLC or NMR if necessary).

• Workup: Cool the reaction mixture to room temperature. Reduce the solvent volume under reduced pressure.

• Purification: Add diethyl ether to the concentrated residue to precipitate the crude product. Collect the solid by filtration, wash with several portions of diethyl ether to remove unreacted starting materials, and dry under vacuum. For higher purity, recrystallization from a suitable solvent system (e.g., methanol/acetone followed by water precipitation) can be performed.[5]

Assay by Potentiometric Titration

The iodide content, and thus the purity, of Tetrabutylphosphonium iodide can be accurately determined by argentometric titration, with the endpoint detected potentiometrically.[4]

Principle: The iodide ions (I⁻) react with silver ions (Ag⁺) from a standardized silver nitrate solution to form an insoluble silver iodide (AgI) precipitate. A silver electrode is used to monitor the potential change in the solution as the titrant is added. A sharp change in potential occurs at the equivalence point.

Ag⁺(aq) + I⁻(aq) → AgI(s)

Materials:

• Tetrabutylphosphonium iodide sample

• Standardized Silver Nitrate (AgNO₃) solution (e.g., 0.1 M)

• Deionized water

• Potentiometer with a silver indicator electrode and a suitable reference electrode (e.g., calomel or Ag/AgCl).

• Buret and magnetic stirrer.

Procedure:

• Sample Preparation: Accurately weigh a sample of Tetrabutylphosphonium iodide and dissolve it in a known volume of deionized water in a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the silver and reference electrodes into the solution. Connect the electrodes to the potentiometer.

• Titration: Record the initial potential. Begin adding the standardized silver nitrate solution from the buret in small increments. After each addition, allow the potential reading to stabilize and record the total volume of titrant added and the corresponding potential.

• Endpoint Detection: Continue the titration past the equivalence point. The endpoint is identified by the largest potential change for a given volume increment. This can be determined by plotting the potential versus volume or by calculating the first or second derivative of the titration curve.

• Calculation: Calculate the percentage purity of the Tetrabutylphosphonium iodide based on the volume of AgNO₃ solution consumed at the equivalence point, its molarity, and the initial mass of the sample.

Key Applications and Workflows

Tetrabutylphosphonium iodide's utility spans several areas of chemical synthesis, primarily driven by its properties as a phase-transfer catalyst and an ionic liquid precursor.

Role as a Phase-Transfer Catalyst

In heterogeneous reaction mixtures (e.g., aqueous-organic), Tetrabutylphosphonium iodide facilitates the transfer of anions from the aqueous phase to the organic phase where the reaction occurs. The bulky, lipophilic tetrabutylphosphonium cation pairs with the reactant anion, rendering it soluble in the organic solvent.

Logical Flow: Phase-Transfer Catalysis

Precursor in Ionic Liquid Synthesis

Tetrabutylphosphonium iodide is a common starting material for synthesizing other phosphonium-based ionic liquids through anion metathesis (exchange) reactions.[6] This allows for the creation of ionic liquids with tailored properties for specific applications, such as specialized solvents or electrolytes.

Workflow: Ionic Liquid Synthesis via Metathesis

Safety and Handling

Tetrabutylphosphonium iodide is associated with several hazards. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3][5] Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling the compound.[7][8] Work should be conducted in a well-ventilated area or a fume hood. As it is hygroscopic, it should be stored in a tightly sealed container in a dry environment, away from light.[1] For disposal, it should be treated as chemical waste in accordance with local regulations.

References

• 1. Precipitation (Argentometric) Titrations – Analytical chemistry [ebooks.inflibnet.ac.in]
• 2. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 3. ntl.pl [ntl.pl]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Tetrabutylammonium Iodide | 311-28-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. Potentiometric determination of trace bromide and iodide in chlorides | Metrohm [metrohm.com]

An In-depth Technical Guide to Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties and applications of tetrabutylphosphonium iodide. The content is structured to serve as a practical resource for laboratory and development settings, with a focus on data presentation, experimental procedures, and logical workflows.

Core Data Presentation

The fundamental properties of tetrabutylphosphonium iodide are summarized in the table below for quick reference and comparison.

Property	Value	Citation(s)
Molecular Formula	C₁₆H₃₆IP	[1][2]
Molecular Weight	386.33 g/mol	[1][2]
Appearance	White to off-white crystalline solid
CAS Number	3115-66-0	[1][2]
Melting Point	98-100 °C
Solubility	Soluble in polar organic solvents
Hygroscopicity	Hygroscopic

Experimental Protocols

While specific, detailed experimental protocols for tetrabutylphosphonium iodide are not extensively available in the public domain, its function as a phase-transfer catalyst is well-established. The following protocol, adapted for a typical nucleophilic substitution reaction, illustrates its application. The principles are based on the use of the analogous compound, tetrabutylammonium iodide (TBAI), and are directly applicable.

Protocol: Phase-Transfer Catalyzed Nucleophilic Substitution

This protocol describes a general procedure for the etherification of an alcohol with an alkyl bromide using tetrabutylphosphonium iodide as a phase-transfer catalyst.

Materials:

• Alcohol

• Alkyl bromide

• Sodium hydride (NaH)

• Tetrabutylphosphonium iodide

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a nitrogen inlet, and a rubber septum.

• Alkoxide Formation: Under a nitrogen atmosphere, suspend sodium hydride (1.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Alcohol Addition: Slowly add a solution of the alcohol (1.0 equivalent) in anhydrous THF to the sodium hydride suspension via a syringe. Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Catalyst and Substrate Addition: Add tetrabutylphosphonium iodide (0.1 equivalents) to the reaction mixture, followed by the slow addition of the alkyl bromide (1.1 equivalents).

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and carefully quench the excess sodium hydride by the slow addition of saturated aqueous ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate. Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel to obtain the desired ether.

Safety and Handling Precautions:

• Always handle tetrabutylphosphonium iodide in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Store in a tightly sealed container in a cool, dry place away from moisture, as the compound is hygroscopic.

• For disposal, follow local regulations for chemical waste. It is recommended to dissolve the compound in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

Mandatory Visualization

The following diagram illustrates the general workflow of a phase-transfer catalyzed reaction, as described in the experimental protocol.

Caption: Workflow for a phase-transfer catalyzed etherification.

References

• 1. leap.epa.ie [leap.epa.ie]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]

An In-depth Technical Guide to the Synthesis and Purification of Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of tetrabutylphosphonium iodide, a quaternary phosphonium salt with diverse applications in organic synthesis and materials science. The following sections detail the chemical pathway, experimental protocols, and characterization data for this compound, presented in a clear and structured format to facilitate understanding and replication in a laboratory setting.

Synthesis of Tetrabutylphosphonium Iodide

The synthesis of tetrabutylphosphonium iodide is typically achieved through a quaternization reaction, a type of nucleophilic substitution. In this reaction, the lone pair of electrons on the phosphorus atom of a tertiary phosphine attacks the electrophilic carbon of an alkyl halide.

The most common and straightforward method for synthesizing tetrabutylphosphonium iodide involves the reaction of tributylphosphine with 1-iodobutane. The reaction proceeds as a standard SN2 reaction, where the phosphorus atom of tributylphosphine acts as the nucleophile and the iodide ion is the leaving group.

A general procedure for this synthesis is outlined in a patent, which describes reacting a trialkyl phosphine with an alkenyl halide at elevated temperatures. While the patent focuses on an alkenyl halide, the principle is directly applicable to the use of an alkyl halide like 1-iodobutane. The reaction is typically carried out in a suitable solvent and stirred for several hours to ensure complete conversion.

Reaction Scheme:

Caption: Synthesis of Tetrabutylphosphonium Iodide.

Experimental Protocols

The following protocols are based on established methods for the synthesis of quaternary phosphonium salts and purification via recrystallization.

Synthesis of Tetrabutylphosphonium Iodide

Materials:

• Tributylphosphine

• 1-Iodobutane

• Anhydrous toluene (or another suitable aprotic solvent)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Set up the reaction apparatus under an inert atmosphere to prevent oxidation of the tributylphosphine.

• In the round-bottom flask, dissolve tributylphosphine (1.0 equivalent) in anhydrous toluene.

• Add 1-iodobutane (1.0-1.1 equivalents) to the solution.

• Heat the reaction mixture to a temperature between 55-75 °C and maintain it under reflux with vigorous stirring.[1]

• Allow the reaction to proceed for 7-12 hours.[1] The product will precipitate out of the solution as a white solid.

• After the reaction is complete, cool the mixture to room temperature.

• Collect the solid product by vacuum filtration.

• Wash the crude product with a small amount of cold diethyl ether or hexane to remove any unreacted starting materials.[1]

• Dry the product under vacuum to obtain crude tetrabutylphosphonium iodide.

Purification by Recrystallization

Materials:

• Crude tetrabutylphosphonium iodide

• Ethyl acetate

• Hexane

Equipment:

• Erlenmeyer flasks

• Hot plate

• Ice bath

• Vacuum filtration apparatus

Procedure:

• Dissolve the crude tetrabutylphosphonium iodide in a minimal amount of hot ethyl acetate.

• If any insoluble impurities are present, perform a hot filtration to remove them.

• Slowly add hexane to the hot solution until it becomes slightly turbid.

• Allow the solution to cool slowly to room temperature. Crystals of pure tetrabutylphosphonium iodide should form.

• To maximize the yield, place the flask in an ice bath for about 30 minutes to an hour.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold hexane.

• Dry the crystals under vacuum to remove any residual solvent. A similar procedure has been successfully used for the recrystallization of the analogous tetrabutylammonium iodide.

Data Presentation

The following tables summarize the key quantitative data for the synthesis and characterization of tetrabutylphosphonium iodide.

Table 1: Synthesis Parameters

Parameter	Value	Reference
Reactants	Tributylphosphine, 1-Iodobutane	General Knowledge
Stoichiometry (P:I)	1 : 1.0-1.1	[1]
Solvent	Toluene	General Knowledge
Reaction Temperature	55-75 °C	[1]
Reaction Time	7-12 hours	[1]
Typical Yield	High (specific yield not reported)	[1]

Table 2: Characterization Data

Property	Value	Reference
Appearance	White to off-white crystalline solid	General Knowledge
Melting Point	98-100 °C
¹H NMR (CDCl₃, δ ppm)	~2.3-2.5 (m, 8H, P-CH₂), ~1.4-1.6 (m, 16H, P-CH₂-CH₂ and CH₂-CH₃), ~0.9-1.0 (t, 12H, CH₃)
¹³C NMR (CDCl₃, δ ppm)	~24.1 (d), ~23.6 (d), ~19.3 (d), ~13.4
³¹P NMR (CDCl₃, δ ppm)	~33.0	[2]

Note: The NMR data provided are approximate values based on the analysis of similar tetrabutylphosphonium salts and should be confirmed by experimental analysis.

Logical Workflow

The overall process for the synthesis and purification of tetrabutylphosphonium iodide can be visualized as a sequential workflow.

Caption: Synthesis and Purification Workflow.

References

• 1. CN102020675A - Quaternary phosphonium salt as well as preparation method and application thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]

In-Depth Technical Guide on the Crystal Structure of Tetrabutylphosphonium Iodide and its Ammonium Analogue

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the crystal structure of tetrabutylphosphonium iodide. A thorough search of publicly available crystallographic databases and scientific literature indicates that a detailed single-crystal X-ray diffraction analysis of tetrabutylphosphonium iodide has not been reported. In light of this, this document provides a comprehensive analysis of the crystal structure of the closely related and structurally analogous compound, tetra-n-butylammonium iodide. This information is presented to serve as a valuable reference point and comparative framework. The guide includes detailed crystallographic data, a summary of the experimental protocols for crystal structure determination, and a generalized workflow for such analyses.

Current Status of Tetrabutylphosphonium Iodide Crystal Structure Data

Despite extensive searches of chemical and crystallographic databases, specific and detailed crystal structure data for tetrabutylphosphonium iodide, including unit cell parameters, space group, and atomic coordinates from single-crystal X-ray diffraction, is not publicly available at the time of this report. While the compound is commercially available and its basic chemical properties are known, its detailed solid-state structure remains uncharacterized in the accessible scientific literature.

Crystal Structure Analysis of Tetra-n-butylammonium Iodide: A Structural Analogue

As a close structural analogue to tetrabutylphosphonium iodide, tetra-n-butylammonium iodide (TBAI) offers valuable insights into the expected packing and ionic interactions in such quaternary ammonium and phosphonium salts. The crystal structure of TBAI has been determined and revised, providing a solid foundation for understanding this class of compounds.

Crystallographic Data Summary

The following tables summarize the key quantitative data from the crystal structure determination of tetra-n-butylammonium iodide.

Table 1: Unit Cell Parameters for Tetra-n-butylammonium Iodide [1][2]

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/c
a (Å)	14.2806
b (Å)	14.1864
c (Å)	19.5951
α (°)	90
β (°)	111.149
γ (°)	90
Unit Cell Volume (ų)	3702.4
Formula Units per Cell (Z)	8

Table 2: Data Collection and Refinement Details for Tetra-n-butylammonium Iodide [1][2]

Parameter	Value
Radiation	Mo Kα
Temperature (K)	100
R-factor	0.0308

Experimental Protocols

The following section outlines a generalized experimental protocol for the determination of a crystal structure, such as that of tetra-n-butylammonium iodide, using single-crystal X-ray diffraction.

Synthesis and Crystallization

A typical synthesis for a quaternary phosphonium or ammonium halide involves the quaternization of the corresponding phosphine or amine with an alkyl halide. For instance, tetrabutylphosphonium iodide can be synthesized by reacting tributylphosphine with butyl iodide.

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution, or by slow cooling of a hot, saturated solution. The choice of solvent is crucial and is often determined empirically; common solvents include alcohols, acetonitrile, or mixtures thereof.

Single-Crystal X-ray Diffraction Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled, often to 100 K, to minimize thermal vibrations and improve data quality. The diffractometer exposes the crystal to a monochromatic X-ray beam (e.g., Mo Kα radiation) at various orientations. The diffraction pattern is recorded on a detector.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters and the intensities of the reflections. This step is typically performed using specialized software that integrates the raw diffraction images.

Structure Solution and Refinement

• Structure Solution: The processed data is used to solve the crystal structure, which involves determining the initial positions of the atoms in the unit cell. This can be achieved through various methods, such as direct methods or Patterson methods.

• Structure Refinement: The initial atomic model is then refined against the experimental data. This is an iterative process where the atomic coordinates, displacement parameters, and other structural parameters are adjusted to minimize the difference between the observed and calculated structure factors. The quality of the final refined structure is assessed by metrics such as the R-factor.

Visualizations

The following diagrams illustrate the generalized workflow for crystal structure analysis.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Conclusion

While the definitive crystal structure of tetrabutylphosphonium iodide is not yet available in the public domain, the detailed analysis of its close analogue, tetra-n-butylammonium iodide, provides a robust framework for understanding its likely solid-state characteristics. The data and protocols presented herein are intended to be a valuable resource for researchers in the fields of crystallography, materials science, and drug development, and to encourage further investigation into the crystal structure of tetrabutylphosphonium iodide.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetrabutylammonium Iodide | C16H36N.I | CID 67553 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Tetrabutylphosphonium Iodide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetrabutylphosphonium iodide (TBPI) in various organic solvents. Recognizing the current limitations in publicly available quantitative data for TBPI, this guide presents qualitative solubility information, alongside quantitative data for the structurally similar compound, tetrabutylammonium iodide (TBAI), for comparative purposes. Furthermore, a detailed, generalized experimental protocol for determining the solubility of phosphonium salts is provided.

Introduction to Tetrabutylphosphonium Iodide

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt consisting of a central phosphorus atom bonded to four butyl groups and an iodide counterion. Its chemical structure imparts properties that make it a subject of interest in various chemical applications, including as a phase-transfer catalyst, an electrolyte, and a precursor in the synthesis of other organophosphorus compounds. Understanding its solubility in different organic solvents is crucial for its effective application in these areas, particularly in reaction engineering, formulation development, and electrochemical studies.

Solubility of Tetrabutylphosphonium Iodide (TBPI)

Currently, there is a notable lack of specific quantitative solubility data (e.g., in g/100 g of solvent or molarity) for tetrabutylphosphonium iodide in common organic solvents within readily accessible scientific literature. However, qualitative solubility information has been reported.

Table 1: Qualitative Solubility of Tetrabutylphosphonium Iodide (TBPI)

Solvent	Solubility
Water	Soluble[1][2][3]
Chloroform	Soluble
Dichloromethane	Soluble
Acetone	Soluble
Ethanol	Soluble
Methanol	Soluble
Diethyl Ether	Almost Insoluble
Petroleum Ether	Almost Insoluble

Solubility of Tetrabutylammonium Iodide (TBAI) - A Comparative Reference

Tetrabutylammonium iodide (TBAI) is a quaternary ammonium salt, structurally analogous to TBPI, with a central nitrogen atom instead of phosphorus. Due to the greater availability of data for TBAI, its solubility is presented here for informational and comparative purposes. It is crucial to note that while trends may be similar, the absolute solubility values for TBPI are expected to differ.

Table 2: Quantitative Solubility of Tetrabutylammonium Iodide (TBAI) in Various Solvents

Solvent	Solubility ( g/100 g of solvent)	Temperature (°C)
Methanol	256.5[4]	25
1-Butanol	62.28[4]	25
Acetonitrile	10 ( g/100 mL)[5][6][7]	Not Specified
Dimethyl Sulfoxide (DMSO)	10 ( g/100 mL)[8]	Not Specified
Ethanol	Soluble[4][6]	Not Specified
Acetone	Soluble[9]	Not Specified
Chloroform	Sparingly Soluble[4][6]	Not Specified
Benzene	Insoluble[5][6][10]	Not Specified

Experimental Protocol for Solubility Determination

The following is a generalized protocol for the gravimetric determination of the solubility of a phosphonium salt, such as TBPI, in an organic solvent. This method is based on creating a saturated solution and then determining the mass of the dissolved solute in a known mass of the solvent.

4.1. Materials and Equipment

• Tetrabutylphosphonium iodide (high purity)

• Organic solvent of interest (anhydrous, high purity)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Vials with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed, dry collection vials

• Vacuum oven or desiccator

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of tetrabutylphosphonium iodide to a vial containing a known volume of the organic solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is generally recommended.

• Sample Collection:

  • After the equilibration period, cease agitation and allow the undissolved solid to settle for at least 2 hours, while maintaining the constant temperature.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe to avoid premature crystallization.

  • Attach a syringe filter to the syringe and dispense the filtered saturated solution into a pre-weighed, dry collection vial.

• Gravimetric Analysis:

  • Immediately seal the collection vial and record the total mass of the vial and the collected saturated solution.

  • Remove the seal and place the vial in a vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the phosphonium salt. Alternatively, the solvent can be evaporated under a stream of inert gas, followed by drying in a desiccator.

  • Continue drying until a constant mass of the residue (the dissolved tetrabutylphosphonium iodide) is achieved.

  • Record the final mass of the vial containing the dry solute.

4.3. Data Calculation

• Mass of the saturated solution: (Mass of vial + solution) - (Mass of empty vial)

• Mass of the dissolved solute: (Mass of vial + dry solute) - (Mass of empty vial)

• Mass of the solvent: (Mass of the saturated solution) - (Mass of the dissolved solute)

• Solubility ( g/100 g of solvent): (Mass of the dissolved solute / Mass of the solvent) x 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of the solubility of tetrabutylphosphonium iodide.

Caption: Workflow for Gravimetric Solubility Determination.

References

• 1. arpnjournals.org [arpnjournals.org]
• 2. chembk.com [chembk.com]
• 3. labsolu.ca [labsolu.ca]
• 4. tetrabutylammonium iodide [chemister.ru]
• 5. 311-28-4 | CAS DataBase [m.chemicalbook.com]
• 6. Tetrabutylammonium iodide | 311-28-4 [chemicalbook.com]
• 7. Tetrabutylammonium iodide CAS#: 311-28-4 [m.chemicalbook.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. CAS 311-28-4: Tetrabutylammonium iodide | CymitQuimica [cymitquimica.com]
• 10. chembk.com [chembk.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and detailed experimental data on the thermal decomposition of tetrabutylphosphonium iodide is limited in publicly available scientific literature. This guide provides a comprehensive overview based on the known properties of the compound, the established thermal behavior of analogous tetraalkylphosphonium salts, and general principles of thermal analysis.

Introduction

Tetrabutylphosphonium iodide ([P(C₄H₉)₄]I or TBPI) is a quaternary phosphonium salt with a wide range of applications, including as a phase-transfer catalyst, an antistatic agent, and a curing agent for epoxy resins.[1] Its thermal stability is a critical parameter for its use in various chemical processes, particularly those conducted at elevated temperatures. This guide summarizes the current understanding of the thermal stability and decomposition of tetrabutylphosphonium iodide, drawing on data from closely related compounds to infer its likely behavior.

Physicochemical Properties

A summary of the key physicochemical properties of tetrabutylphosphonium iodide is presented in Table 1.

Table 1: Physicochemical Properties of Tetrabutylphosphonium Iodide

Property	Value	Reference(s)
Molecular Formula	C₁₆H₃₆IP	[2][3]
Molecular Weight	386.34 g/mol	[2][3]
Appearance	White to off-white crystalline powder	[4]
Melting Point	98-100 °C	[1][3]
Solubility	Soluble in water	[1][3]
Sensitivity	Hygroscopic	[1][3]

Thermal Stability and Decomposition

Phosphonium-based ionic liquids are generally recognized for their high thermal stability, often with decomposition temperatures exceeding 300°C.[5][6] However, the nature of the anion plays a significant role. Halide anions, such as iodide, can lower the thermal stability compared to more complex anions like bis(trifluoromethylsulfonyl)imide.[6] This is because halides can facilitate decomposition pathways such as the reverse Menshutkin reaction and Hofmann elimination.[6]

3.1. Expected Decomposition Onset

Dynamic TGA studies on various phosphonium ionic liquids show a wide range of decomposition temperatures. It is important to note that these dynamic methods can sometimes overestimate the long-term thermal stability.[6][7] For comparative purposes, Table 2 includes thermal decomposition data for related phosphonium and ammonium salts.

Table 2: Thermal Decomposition Data for Analogous Quaternary Salts (from TGA)

Compound	Onset Decomposition Temp. (T_onset, °C)	Peak Decomposition Temp. (T_peak, °C)	Atmosphere	Reference(s)
Trihexyl(tetradecyl)phosphonium Chloride	~300	Not Reported	Inert	[7]
Tetrabutylammonium Iodide (TBAI)	>300 (general statement)	Not Reported	Not Specified	[8]
Various Tetraalkylphosphonium Salts	>300 (general statement)	Not Reported	Not Specified	[5]

3.2. Predicted Decomposition Pathways

The thermal decomposition of tetrabutylphosphonium iodide is expected to proceed through the degradation of the tetrabutylphosphonium cation. Based on studies of similar compounds, two primary decomposition mechanisms are likely:

• Hofmann Elimination: This pathway involves the abstraction of a β-hydrogen by the iodide anion, leading to the formation of tributylphosphine, butene, and hydrogen iodide.

• Nucleophilic Substitution (Reverse Menshutkin Reaction): The iodide anion can act as a nucleophile, attacking one of the α-carbons of the butyl chains. This would result in the formation of tributylphosphine and iodobutane.

A study on the decomposition of tetrabutylphosphonium hydroxide, [P(C₄H₉)₄]OH, revealed the formation of tributylphosphine oxide and butane.[9] While the anionic environment is different, this supports the breakdown of the tetrabutylphosphonium cation into a tributylphosphine derivative and a C4 hydrocarbon. For tetraalkylphosphonium chlorides, the decomposition products have been identified as trialkylphosphine and chloroalkanes, or trialkylphosphine hydrochloride and alkenes.[10]

Based on this, the primary decomposition products of tetrabutylphosphonium iodide are predicted to be tributylphosphine, butene, hydrogen iodide, and/or iodobutane .

Caption: Predicted thermal decomposition pathways of tetrabutylphosphonium iodide.

Experimental Protocols for Thermal Analysis

To accurately determine the thermal stability and decomposition profile of tetrabutylphosphonium iodide, a combination of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) is recommended.

4.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This is used to determine the decomposition temperature and to study the kinetics of decomposition.

Methodology:

• Instrument: A calibrated thermogravravimetric analyzer (e.g., TA Instruments Q50 or similar).[11]

• Sample Preparation: Due to its hygroscopic nature, the sample should be dried under vacuum prior to analysis to remove any absorbed water.[3] A sample mass of 5-10 mg is typically used.

• Crucible: An inert pan, such as platinum or alumina, is used to hold the sample.[11]

• Atmosphere: The analysis should be conducted under a high-purity inert atmosphere, such as nitrogen or argon, with a typical flow rate of 20-50 mL/min to prevent oxidative decomposition.[11]

• Heating Program:

  • Equilibrate the sample at a temperature below its melting point (e.g., 30-40 °C).

  • Ramp the temperature at a constant heating rate, commonly 10 °C/min, to a final temperature where decomposition is complete (e.g., 600-700 °C).[11]

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset decomposition temperature (T_onset), which is often defined as the temperature at which 5% mass loss occurs. The derivative of the TGA curve (DTG) is used to identify the temperature of the maximum rate of decomposition (T_peak).[11]

4.2. Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine melting points, glass transitions, and the enthalpy of decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of the dried sample (2-5 mg) is hermetically sealed in an aluminum pan.

• Reference: An empty, sealed aluminum pan is used as a reference.

• Atmosphere: An inert atmosphere (e.g., nitrogen) is maintained in the DSC cell.

• Heating Program:

  • A heat-cool-heat cycle is often employed. The first heating run can remove any prior thermal history.

  • The sample is typically heated at a controlled rate (e.g., 10 °C/min) through its melting point and into the decomposition region.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) will show an endothermic peak corresponding to melting and potentially exothermic peaks associated with decomposition. The onset temperature and peak temperature of these transitions are determined, and the area under the peaks can be integrated to calculate the enthalpy of the transitions.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Phosphonium, tetrabutyl-, iodide (1:1) | C16H36IP | CID 201022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. Tetra-n-butylphosphonium iodide, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. encompass.eku.edu [encompass.eku.edu]
• 6. researchgate.net [researchgate.net]
• 7. Thermal stability of trihexyl(tetradecyl)phosphonium chloride - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Safe Handling of Tetrabutylphosphonium Iodide

This guide provides comprehensive safety information and handling precautions for tetrabutylphosphonium iodide, tailored for researchers, scientists, and professionals in drug development. The following sections detail the compound's properties, hazards, and the necessary measures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Tetrabutylphosphonium iodide is classified as a hazardous substance.[1][2][3] The primary hazards associated with this chemical include:

• Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5]

• Skin Irritation: Causes skin irritation.[3][4][5][6][7]

• Serious Eye Irritation: Causes serious eye irritation.[1][3][4][5][6][7]

• Respiratory Irritation: May cause respiratory irritation.[2][4][6][8]

The substance is typically represented by the GHS pictograms for "Warning" and carries the corresponding hazard statements.[1][7]

Quantitative Data Summary

The physical, chemical, and toxicological properties of tetrabutylphosphonium iodide are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₆IP	[7][9][10][11]
Molecular Weight	386.34 g/mol	[7][9][10][11]
CAS Number	3115-66-0	[7][9][10][11]
Appearance	Light yellow solid	[2]
Melting Point	98-100 °C	[11]
Solubility	Soluble in water.	[11]
Density	0.572 g/cm³ at 28 °C	[12]
logP (Octanol/Water)	0.869 (pH 6.28, 25 °C)	[2][12]
Acute Toxicity (Oral)	LD50: 1990 mg/kg (Rat)	[3][5]
Acute Toxicity (IV)	LD50: 32 mg/kg (Mouse)	[9][10][11]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize risks when handling tetrabutylphosphonium iodide.

3.1. Engineering Controls Handling should be performed in a well-ventilated area.[3] Use a local exhaust ventilation system to control the dispersion of dust.[3][4] Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[13]

3.2. Personal Protective Equipment (PPE) A comprehensive assessment of the specific workplace conditions should guide the selection of appropriate PPE.

• Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards.[4][8] A face shield may be necessary depending on the situation.[3]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[3] Gloves should be inspected before use and disposed of properly after handling the substance.[4] A complete protective suit is recommended to prevent skin contact.[4]

• Respiratory Protection: For operations that may generate dust, use a NIOSH-approved P95 (US) or P1 (EU EN 143) particle respirator.[4] For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator is recommended.[4]

3.3. General Hygiene Practices Wash hands thoroughly after handling and before breaks or at the end of the workday.[1][3][4] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][3][5] Avoid the formation and inhalation of dust.[2][4][13]

3.4. Storage Conditions Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5][13] The substance is hygroscopic and light-sensitive, so it should be protected from moisture and light.[4][5] Store locked up and away from incompatible materials such as strong oxidizing agents.[5][6]

Workflow for Handling and Emergency Response

The following diagram illustrates the logical workflow for the safe handling of tetrabutylphosphonium iodide and the appropriate emergency response procedures.

Workflow for Safe Handling and Emergency Response.

First-Aid Measures

Immediate first aid is crucial in the event of exposure.

• If Inhaled: Move the person to fresh air.[1][4][6][13] If breathing is difficult, provide oxygen.[6] If the person is not breathing, give artificial respiration and consult a doctor immediately.[4][6]

• In Case of Skin Contact: Immediately remove all contaminated clothing.[5][6] Wash the affected area with plenty of soap and water.[1][4][5][6] If skin irritation persists, seek medical attention.[1]

• In Case of Eye Contact: Rinse the eyes cautiously and thoroughly with plenty of water for at least 15 minutes.[1][4][6] Remove contact lenses if present and easy to do, and continue rinsing.[1][5][6] Consult a physician or ophthalmologist.[4][5]

• If Swallowed: Rinse the mouth with water.[1][4][6] Do not induce vomiting.[6] Never give anything by mouth to an unconscious person.[4][6] Call a poison control center or doctor immediately.[6]

Fire-Fighting and Accidental Release Measures

6.1. Fire-Fighting

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][5]

• Specific Hazards: Thermal decomposition can release hazardous substances, including carbon oxides, nitrogen oxides, and hydrogen iodide.[4]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][4]

6.2. Accidental Release

• Personal Precautions: Use personal protective equipment, including respiratory protection.[4] Avoid dust formation and breathing in dust or vapors.[4] Evacuate personnel to safe areas.[4]

• Environmental Precautions: Prevent the product from entering drains.[4][5]

• Methods for Cleaning Up: Sweep up the spilled material without creating dust and place it in a suitable, closed container for disposal.[2][4]

Disposal Considerations

Waste material is considered hazardous and must be disposed of in accordance with local, state, and federal regulations.[2] It is recommended to use a licensed professional waste disposal service.[4] One suggested method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4] Do not dispose of it with other waste, and handle uncleaned containers as you would the product itself.[5]

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. tcichemicals.com [tcichemicals.com]
• 4. leap.epa.ie [leap.epa.ie]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Phosphonium, tetrabutyl-, iodide (1:1) | C16H36IP | CID 201022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Tetrabutylphosphonium iodide - Safety Data Sheet [chemicalbook.com]
• 9. Tetrabutylphosphonium iodide | CAS#:3115-66-0 | Chemsrc [chemsrc.com]
• 10. RTECS NUMBER-TA2420000-Chemical Toxicity Database [drugfuture.com]
• 11. chembk.com [chembk.com]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Hygroscopic Nature and Storage of Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium iodide [(C₄H₉)₄PI], a quaternary phosphonium salt, is a versatile compound utilized in various chemical applications, including as a phase-transfer catalyst and as a precursor in the synthesis of other phosphonium-based ionic liquids. However, its inherent hygroscopicity presents significant challenges in its handling, storage, and application, potentially impacting experimental reproducibility and product integrity. This technical guide provides a comprehensive overview of the hygroscopic nature of tetrabutylphosphonium iodide, its interaction with moisture, and best practices for its storage and handling to ensure its stability and efficacy.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of tetrabutylphosphonium iodide is essential for its proper use. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₁₆H₃₆IP
Molecular Weight	386.34 g/mol
Appearance	White to off-white crystalline powder
Melting Point	93.0 - 99.0 °C[1]
Solubility	Soluble in water[2]

The Hygroscopic Nature of Tetrabutylphosphonium Iodide

Tetrabutylphosphonium iodide is classified as a hygroscopic material, meaning it readily attracts and absorbs moisture from the surrounding atmosphere. This characteristic is primarily attributed to the strong interactions between water molecules and the ionic components of the salt, the tetrabutylphosphonium cation and the iodide anion.

The precise quantitative data on the water absorption kinetics and equilibrium of tetrabutylphosphonium iodide is not extensively documented in publicly available literature. However, the behavior of phosphonium-based ionic liquids in the presence of water has been a subject of study. Research indicates that the interaction energy between water and the phosphonium cation decreases with increasing alkyl chain length[3]. While the tetrabutyl groups contribute to the compound's overall hydrophobicity, the ionic nature of the phosphonium center and the iodide anion facilitates water uptake.

The absorption of moisture can lead to several undesirable consequences:

• Physical Changes: The crystalline powder can become clumpy, cake, or in cases of significant moisture absorption, deliquesce (dissolve in the absorbed water) to form a saturated solution.

• Chemical Degradation: The presence of water can lead to the hydrolysis of the phosphonium salt. While the kinetics and specific degradation pathways for tetrabutylphosphonium iodide are not well-documented, studies on other phosphonium salts, such as tetraphenylphosphonium bromide, have shown that they can degrade under alkaline conditions via a hydrolysis mechanism to form triphenylphosphine oxide[4][5]. It is plausible that tetrabutylphosphonium iodide could undergo a similar degradation process, especially under non-neutral pH conditions, to yield tributylphosphine oxide.

• Impact on Reactions: In moisture-sensitive applications, the presence of water as an impurity can significantly alter reaction kinetics, product yields, and selectivity.

Experimental Protocols for Water Content Determination

Accurate determination of the water content in tetrabutylphosphonium iodide is crucial for quality control and for ensuring the reliability of experimental results. The following are standard methods for moisture determination in hygroscopic solids and ionic liquids.

Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for accurate water content determination.[6][7][8][9] It is a highly specific and sensitive method that can quantify water content from parts per million (ppm) to 100%.

Methodology:

• Instrument Setup: A coulometric or volumetric Karl Fischer titrator is used. The choice depends on the expected water content, with coulometric titration being more suitable for lower moisture levels.

• Solvent Selection: A suitable anhydrous solvent is required to dissolve the tetrabutylphosphonium iodide and not interfere with the KF reaction. Anhydrous methanol is a common choice. For samples that are difficult to dissolve, co-solvents such as chloroform or formamide can be used.[10]

• Titration: A known weight of the tetrabutylphosphonium iodide sample is introduced into the titration cell containing the anhydrous solvent. The KF reagent, which contains iodine, sulfur dioxide, a base, and a solvent, is then added. The iodine reacts stoichiometrically with the water in the sample.

• Endpoint Detection: The endpoint of the titration is determined potentiometrically.

• Calculation: The water content is calculated based on the amount of KF reagent consumed.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the rate and extent of solvent sorption by a sample.[11][12] It is particularly useful for characterizing the hygroscopic nature of materials by generating moisture sorption isotherms.

Methodology:

• Sample Preparation: A small, accurately weighed sample of tetrabutylphosphonium iodide is placed in the DVS instrument.

• Equilibration: The sample is typically dried under a stream of dry nitrogen gas (0% relative humidity, RH) to establish a baseline mass.

• Sorption/Desorption Isotherm Generation: The relative humidity of the gas stream is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the sample mass is allowed to equilibrate. Following the sorption phase, the RH is decreased in a similar stepwise manner to generate the desorption isotherm.

• Data Analysis: The change in mass at each RH step is recorded and plotted against the relative humidity to generate a moisture sorption isotherm. This isotherm provides valuable information about the material's affinity for water, the presence of hydrates, and any hysteresis between the sorption and desorption processes.

Moisture-Induced Degradation and Storage Recommendations

The hygroscopic nature of tetrabutylphosphonium iodide necessitates stringent storage and handling procedures to minimize moisture exposure and prevent degradation.

Logical Pathway of Moisture Interaction

The following diagram illustrates the logical relationship between atmospheric moisture and the potential degradation of tetrabutylphosphonium iodide.

Figure 1. Moisture Interaction Pathway

Recommended Storage and Handling Workflow

To maintain the integrity of tetrabutylphosphonium iodide, a systematic workflow for its storage and handling should be implemented.

Figure 2. Storage and Handling Workflow

Storage:

• Container: Store in the original, tightly sealed container.

• Environment: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat.

• Desiccation: For long-term storage or for highly sensitive applications, it is strongly recommended to store the container inside a desiccator containing a suitable desiccant (e.g., silica gel, calcium chloride).

• Inert Atmosphere: For the highest level of protection, storing the material under an inert atmosphere (e.g., argon or nitrogen) is advisable.

Handling:

• Controlled Environment: Whenever possible, handle tetrabutylphosphonium iodide in a controlled environment with low humidity, such as a glovebox or a dry room.

• Minimize Exposure: Minimize the time the container is open to the atmosphere. Weigh out the required amount of material quickly and reseal the container immediately.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat, when handling this chemical.

Conclusion

The hygroscopic nature of tetrabutylphosphonium iodide is a critical factor that must be carefully managed to ensure its quality and performance. By understanding its interaction with moisture and implementing rigorous storage and handling protocols, researchers, scientists, and drug development professionals can mitigate the risks of physical changes and chemical degradation. The use of analytical techniques such as Karl Fischer titration and Dynamic Vapor Sorption is essential for quantifying water content and characterizing the hygroscopic behavior of this important compound, thereby ensuring the reliability and success of its applications.

References

• 1. mdpi.com [mdpi.com]
• 2. chembk.com [chembk.com]
• 3. scl.rs [scl.rs]
• 4. Degradation of tetraphenylphosphonium bromide at high pH and its effect on radionuclide solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cscscientific.com [cscscientific.com]
• 8. Karl Fischer water content titration - Scharlab [scharlab.com]
• 9. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 10. pharmiweb.com [pharmiweb.com]
• 11. mt.com [mt.com]
• 12. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]

Spectroscopic Profile of Tetrabutylphosphonium Iodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for tetrabutylphosphonium iodide. The information presented herein is intended to support research, development, and quality control activities where this quaternary phosphonium salt is utilized.

Core Spectroscopic Data

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ³¹P NMR, and IR spectroscopy for the tetrabutylphosphonium cation. It is important to note that the counter-ion (iodide) has a negligible effect on the NMR chemical shifts of the cation. Therefore, data from analogous halide salts (bromide and chloride) are utilized for the ¹H and ¹³C NMR spectra and are considered representative.

Table 1: ¹H NMR Spectroscopic Data for the Tetrabutylphosphonium Cation

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.2 - 2.4	Multiplet	8H	α-CH₂ (P-CH ₂)
~1.4 - 1.6	Multiplet	16H	β-CH₂ & γ-CH₂ (-CH ₂-CH ₂-)
~0.9 - 1.0	Triplet	12H	δ-CH₃ (-CH ₃)

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0 ppm.

Table 2: ¹³C NMR Spectroscopic Data for the Tetrabutylphosphonium Cation

Chemical Shift (δ) ppm	Assignment
~58 - 59	α-C (P -CH₂)
~24 - 25	β-C (-C H₂-)
~23 - 24	γ-C (-C H₂-)
~13 - 14	δ-C (-C H₃)

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Table 3: ³¹P NMR Spectroscopic Data for the Tetrabutylphosphonium Cation

Chemical Shift (δ) ppm	Multiplicity	Reference
~+25 to +40	Singlet	85% H₃PO₄

Note: The chemical shift for quaternary phosphonium salts can vary slightly based on the solvent and concentration. The provided range is a typical expectation.

Table 4: Key FT-IR Absorption Bands for Tetrabutylphosphonium Salts

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~2960 - 2870	Strong	C-H Asymmetric & Symmetric Stretching (in CH₂ and CH₃)
~1465	Medium	CH₂ Scissoring (Bending)
~1435	Medium	P⁺-C Vibration
~1380	Medium	CH₃ Symmetric Bending (Umbrella Mode)
~1110	Medium	P⁺-C Vibration
~740	Weak	CH₂ Rocking

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are generalized and may require optimization based on the specific instrumentation and sample characteristics.

NMR Spectroscopy

Objective: To acquire high-resolution ¹H, ¹³C, and ³¹P NMR spectra of tetrabutylphosphonium iodide.

Materials & Equipment:

• Tetrabutylphosphonium iodide sample

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• 5 mm NMR tubes

• NMR Spectrometer (e.g., 400 MHz or higher)

• Vortex mixer

• Pipettes

Procedure:

• Sample Preparation:

  • For ¹H NMR, dissolve approximately 5-10 mg of tetrabutylphosphonium iodide in 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6-0.7 mL of CDCl₃ is recommended.

  • For ³¹P NMR, a concentration similar to that for ¹H NMR is generally sufficient.

  • Ensure the sample is fully dissolved. Gentle vortexing can be applied.

  • Using a pipette, transfer the solution into a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into a spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a sharp and symmetrical solvent peak.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using standard acquisition parameters. A sufficient number of scans (typically 8-16) should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans will be required.

  • ³¹P NMR: Acquire a proton-decoupled ³¹P spectrum. The chemical shift reference is typically an external standard of 85% H₃PO₄.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift axis using the residual solvent peak (for ¹H and ¹³C) or the external reference (for ³¹P).

  • Integrate the peaks in the ¹H NMR spectrum and identify the chemical shifts and multiplicities for all spectra.

FT-IR Spectroscopy (KBr Pellet Method)

Objective: To obtain a transmission FT-IR spectrum of solid tetrabutylphosphonium iodide.

Materials & Equipment:

• Tetrabutylphosphonium iodide, thoroughly dried

• Spectroscopic grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press with die set

• FT-IR Spectrometer

Procedure:

• Sample Preparation:

  • Place approximately 1-2 mg of tetrabutylphosphonium iodide and 100-200 mg of dry KBr powder into an agate mortar.

  • Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. The small particle size is crucial for minimizing light scattering.

• Pellet Formation:

  • Transfer the powder mixture into the pellet die.

  • Assemble the die and place it in a hydraulic press.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The acquired spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify and label the major absorption bands.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like tetrabutylphosphonium iodide.

Caption: General workflow for NMR and IR spectroscopic analysis.

An In-depth Technical Guide to the Electrochemical Window of Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical window of tetrabutylphosphonium iodide ([P(C₄H₉)₄]⁺I⁻). Understanding the electrochemical stability of this phosphonium-based ionic liquid is crucial for its application as an electrolyte in various electrochemical systems, including batteries, sensors, and electro-organic synthesis. This document outlines the core principles governing its electrochemical limits, presents available quantitative data, details experimental protocols for its determination, and provides visual representations of the underlying processes.

Core Concepts: The Electrochemical Window

The electrochemical window of an electrolyte is the range of potentials within which the electrolyte itself is electrochemically inert, meaning it does not undergo oxidation or reduction. This stable potential range is defined by the anodic limit (the potential at which oxidation occurs) and the cathodic limit (the potential at which reduction occurs). Operating within this window is essential for studying the electrochemistry of an analyte of interest, as it ensures that the observed currents are attributable to the analyte's redox reactions and not the decomposition of the electrolyte components. In the case of tetrabutylphosphonium iodide, the electrochemical window is determined by the oxidation of the iodide anion (I⁻) at the anode and the reduction of the tetrabutylphosphonium cation ([P(C₄H₉)₄]⁺) at the cathode.

Electrochemical Limits of Tetrabutylphosphonium Iodide

While specific experimental data for the full electrochemical window of pure tetrabutylphosphonium iodide is not extensively reported, the limits can be understood by examining the behavior of its constituent ions. Phosphonium-based ionic liquids are known for their wide electrochemical windows.[1]

Anodic Limit: Oxidation of the Iodide Anion

The anodic limit of tetrabutylphosphonium iodide is dictated by the oxidation of the iodide anion. This is a multi-step process that is highly dependent on the solvent and electrode material. Generally, iodide (I⁻) is first oxidized to triiodide (I₃⁻), which is then further oxidized to iodine (I₂). This can be represented by the following simplified reactions:

3I⁻ → I₃⁻ + 2e⁻ 2I₃⁻ → 3I₂ + 2e⁻

The potential at which these oxidations occur determines the positive limit of the electrochemical window.

Cathodic Limit: Reduction of the Tetrabutylphosphonium Cation

The cathodic limit is determined by the reduction of the tetrabutylphosphonium cation. Due to its stable tetraalkylphosphonium structure, this cation is reduced at a very negative potential.

Quantitative Data

Parameter	Description	Potential (vs. SCE)
Anodic Limit	Onset of Iodide (I⁻) Oxidation	Not specified, but is the limiting factor
Cathodic Limit	Onset of Tetrabutylammonium (TBA⁺) Reduction	~ -2.7 V

Note: These values are for tetrabutylammonium iodide in acetonitrile and should be considered as an estimate for tetrabutylphosphonium iodide. The exact potentials can vary depending on the solvent, electrode material, and experimental conditions.

Experimental Protocol: Determination of the Electrochemical Window by Cyclic Voltammetry

Cyclic voltammetry (CV) is the most common and effective technique for determining the electrochemical window of an electrolyte.

1. Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl))

• Counter (Auxiliary) Electrode (e.g., Platinum wire or mesh)

• Tetrabutylphosphonium iodide

• Anhydrous solvent (e.g., acetonitrile, dimethylformamide)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

2. Preparation of the Electrolyte Solution:

• Dry the tetrabutylphosphonium iodide under vacuum to remove any residual water, as moisture can significantly narrow the electrochemical window.

• Prepare a solution of the dried tetrabutylphosphonium iodide in the chosen anhydrous solvent. A typical concentration for a supporting electrolyte is 0.1 M.

• Handle the electrolyte solution under an inert atmosphere to prevent contamination with atmospheric oxygen and moisture.

3. Electrochemical Measurement:

• Assemble the three-electrode cell with the polished working electrode, reference electrode, and counter electrode.

• Add the electrolyte solution to the cell.

• Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Perform a cyclic voltammetry scan over a wide potential range.

  • To determine the anodic limit, scan from the open-circuit potential towards more positive potentials until a sharp, irreversible increase in current is observed. This indicates the oxidation of the iodide anion.

  • To determine the cathodic limit, scan from the open-circuit potential towards more negative potentials until a sharp, irreversible increase in current is observed. This corresponds to the reduction of the tetrabutylphosphonium cation.

• The anodic and cathodic limits are typically defined as the potential at which the current density reaches a certain threshold (e.g., 0.1 mA/cm²).

Caption: Workflow for Electrochemical Window Determination.

Signaling Pathways and Logical Relationships

The determination of the electrochemical window is based on observing the onset of Faradaic current, which signals the electrochemical decomposition of the electrolyte. The logical relationship is straightforward: within the electrochemical window, non-Faradaic current (capacitive charging) dominates, while outside this window, Faradaic current from the oxidation or reduction of the electrolyte becomes significant.

Caption: Defining the Electrochemical Window.

References

• 1. chemicke-listy.cz [chemicke-listy.cz]

Theoretical and Computational Investigations of Tetrabutylphosphonium Iodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium iodide ([P(C₄H₉)₄]⁺I⁻), a quaternary phosphonium salt, finds applications in various chemical processes, including as a phase-transfer catalyst and as a precursor for ionic liquids. Understanding its molecular structure, vibrational properties, and electronic characteristics is crucial for optimizing its performance in these roles and for the rational design of new applications. This technical whitepaper provides an in-depth overview of the theoretical and computational approaches, primarily Density Functional Theory (DFT), used to study tetrabutylphosphonium iodide. Due to a notable scarcity of dedicated in-depth theoretical studies on tetrabutylphosphonium iodide specifically, this guide will also draw upon data from its close structural analog, tetrabutylammonium iodide, and provide generalized experimental and computational protocols applicable to this class of compounds.

Molecular Structure and Properties: Insights from Computational Chemistry

Density Functional Theory (DFT) is a powerful computational method for predicting the physicochemical properties of molecules. DFT calculations can provide valuable insights into the geometry, stability, and electronic structure of tetrabutylphosphonium iodide.

Optimized Molecular Geometry

The first step in most theoretical studies is the geometry optimization of the molecule to find its lowest energy conformation. For the tetrabutylphosphonium cation, DFT calculations would typically predict a tetrahedral arrangement of the four butyl groups around the central phosphorus atom. The butyl chains themselves can adopt various conformations, with the all-trans (anti) conformation generally being the most stable.

Table 1: Representative DFT-Calculated Geometric Parameters for a Tetrabutylphosphonium Cation. (Note: These are illustrative values based on general DFT calculations for tetraalkylphosphonium cations and may not represent the exact values for tetrabutylphosphonium iodide.)

Parameter	Value
P-C Bond Length	1.85 - 1.90 Å
C-C Bond Length (average)	1.53 - 1.55 Å
C-H Bond Length (average)	1.09 - 1.11 Å
C-P-C Bond Angle	~109.5° (tetrahedral)
P-C-C Bond Angle	~112 - 116°
C-C-C Bond Angle	~110 - 114°

Electronic Properties

DFT calculations can also elucidate the electronic properties of tetrabutylphosphonium iodide, such as the distribution of electron density and the energies of the frontier molecular orbitals (HOMO and LUMO). This information is critical for understanding its reactivity. The positive charge in the tetrabutylphosphonium cation is primarily localized on the central phosphorus atom and the adjacent methylene carbons.

Table 2: Representative Electronic Properties from DFT Calculations. (Note: These are illustrative values.)

Property	Value
HOMO Energy	-6.5 to -7.5 eV
LUMO Energy	1.5 to 2.5 eV
HOMO-LUMO Gap	8.0 to 10.0 eV
Mulliken Charge on P	+0.4 to +0.6 e

Vibrational Spectroscopy: A Synergy of Experiment and Theory

Vibrational spectroscopy, including Infrared (IR) and Raman techniques, provides a fingerprint of a molecule's vibrational modes. DFT calculations are instrumental in assigning the observed spectral bands to specific molecular motions.

Calculated Vibrational Frequencies

Theoretical frequency calculations can predict the vibrational spectrum of tetrabutylphosphonium iodide. These calculated frequencies are often scaled by an empirical factor to better match experimental data, accounting for anharmonicity and other limitations of the theoretical model.

Table 3: Representative Calculated and Experimental Vibrational Frequencies for Tetrabutylphosphonium Cation. (Note: Experimental values are for tetrabutylphosphonium salts in general and may vary slightly.)

Vibrational Mode	Calculated Frequency (cm⁻¹) (Illustrative)	Experimental Frequency (cm⁻¹)
C-H Stretching	2850 - 3000	2870 - 2960
CH₂ Scissoring	1450 - 1470	1460 - 1480
CH₃ Umbrella Mode	1370 - 1390	1375 - 1395
P-C Stretching	750 - 800	760 - 790
C-C Skeletal Vibrations	900 - 1200	900 - 1150

Experimental Protocols

Synthesis of Tetrabutylphosphonium Iodide

A common method for the synthesis of tetrabutylphosphonium iodide is the quaternization of tributylphosphine with butyl iodide.

Materials:

• Tributylphosphine

• Butyl iodide

• Anhydrous diethyl ether or other suitable solvent

• Nitrogen or Argon atmosphere

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve tributylphosphine in the chosen anhydrous solvent.

• Slowly add a stoichiometric amount of butyl iodide to the solution at room temperature with stirring.

• The reaction is typically exothermic. Maintain the temperature with a cooling bath if necessary.

• Stir the reaction mixture at room temperature for 24-48 hours. The product will precipitate as a white solid.

• Collect the solid product by vacuum filtration.

• Wash the product with cold anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield pure tetrabutylphosphonium iodide.

Characterization

The synthesized tetrabutylphosphonium iodide should be characterized to confirm its identity and purity using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR spectroscopy can confirm the structure of the cation.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic vibrational modes.

• Mass Spectrometry (MS): To confirm the molecular weight of the cation.

• Elemental Analysis: To determine the elemental composition.

Visualizations

The following diagrams illustrate key concepts and workflows related to the theoretical study of tetrabutylphosphonium iodide.

Caption: A general workflow for DFT calculations on tetrabutylphosphonium iodide.

Caption: Schematic structure of the tetrabutylphosphonium cation.

Conclusion

Theoretical studies, particularly DFT calculations, offer a powerful and complementary approach to experimental investigations for understanding the fundamental properties of tetrabutylphosphonium iodide. While specific computational research on this compound is not abundant, the methodologies are well-established. By combining theoretical predictions with experimental data, researchers can gain a comprehensive understanding of its structure-property relationships, paving the way for its tailored application in catalysis, materials science, and drug development. Future computational work should focus on generating a dedicated and detailed theoretical dataset for tetrabutylphosphonium iodide to further enhance its scientific and industrial utility.

Protocols & Analytical Methods

Tetrabutylphosphonium iodide as a phase transfer catalyst in organic synthesis

Application Notes: Tetrabutylphosphonium Iodide in Phase Transfer Catalysis

Introduction

Tetrabutylphosphonium iodide (TBPI), with the chemical formula (C₄H₉)₄PI, is a quaternary phosphonium salt that serves as a highly effective phase transfer catalyst (PTC) in a variety of biphasic organic reactions. In systems with immiscible aqueous and organic layers, reactants are often segregated, leading to extremely slow reaction rates. TBPI facilitates these reactions by transporting a reactant, typically an anion, from the aqueous phase into the organic phase where the reaction can proceed efficiently. Its lipophilic tetrabutylphosphonium cation pairs with the aqueous-phase anion, rendering the resulting ion pair soluble in the organic solvent.

Mechanism of Action and Advantages

The catalytic cycle of tetrabutylphosphonium iodide begins with an anion exchange at the interface of the two liquid phases. The tetrabutylphosphonium cation ([PBu₄]⁺) exchanges its iodide anion for the reactant anion (e.g., hydroxide, cyanide, phenoxide) from the aqueous phase. This new, lipophilic ion pair ([PBu₄]⁺[Reactant]⁻) is soluble in the organic phase and diffuses away from the interface. In the organic phase, the reactant anion is poorly solvated and thus highly reactive, allowing it to readily react with the organic substrate. After the reaction, the newly formed anion pairs with the phosphonium cation and the catalyst is regenerated by another anion exchange at the interface, completing the catalytic cycle.

A significant advantage of using tetrabutylphosphonium iodide over other quaternary salts (like chlorides or bromides) is the dual role of the iodide ion. The iodide anion can act as a nucleophilic co-catalyst, particularly in reactions involving less reactive alkylating agents such as alkyl chlorides or bromides. Through an in-situ Finkelstein-type reaction, the iodide can convert the alkyl chloride/bromide into a more reactive alkyl iodide, which then undergoes the desired nucleophilic substitution at a much faster rate.[1]

Key Applications

Tetrabutylphosphonium iodide is particularly effective in nucleophilic substitution reactions, including:

• Williamson Ether Synthesis: Facilitating the reaction between an alkoxide or phenoxide in the aqueous phase and an alkyl halide in the organic phase.

• Alkylation Reactions: Promoting C-, O-, N-, and S-alkylation of various substrates, such as active methylene compounds, phenols, amines, and thiols.

• Cyanation Reactions: Enabling the synthesis of nitriles from alkyl halides using inorganic cyanides.

• Generation of Dichlorocarbene: Catalyzing the formation of dichlorocarbene from chloroform and concentrated aqueous sodium hydroxide for use in cyclopropanation and other addition reactions.

Phosphonium salts like TBPI often exhibit greater thermal stability compared to their ammonium counterparts, making them suitable for reactions requiring elevated temperatures.

Quantitative Data Summary

The following table summarizes representative reactions catalyzed by tetrabutylphosphonium salts, illustrating the scope and efficiency of these catalysts.

Reaction Type	Substrate	Reagent	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Ref.
Nucleophilic Substitution	Benzyl Chloride	Potassium Iodide (KI)	Tetrabutylphosphonium Iodide (2)	Dichloromethane	25	6	Benzyl Iodide	92	[2]
Nucleophilic Substitution	1-Chlorobutane	Sodium Azide (NaN₃)	Tetrabutylphosphonium Chloride (1.5)	Toluene	100	4	1-Azidobutane	88	[2]
Dichlorocarbene Generation	Chloroform (CHCl₃)	Sodium Hydroxide (NaOH)	Tetrabutylphosphonium Chloride (1)	Dichloromethane	25	0.5	Cyclohexene -> Dichloronorcarane	95	[2]

Experimental Protocols

Protocol 1: O-Alkylation of a Phenol (Williamson Ether Synthesis)

This protocol describes a representative procedure for the etherification of 4-methoxyphenol with benzyl bromide using tetrabutylphosphonium iodide as a phase transfer catalyst.

Materials:

• 4-Methoxyphenol

• Benzyl Bromide

• Sodium Hydroxide (NaOH)

• Tetrabutylphosphonium Iodide (TBPI)

• Toluene

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel.

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyphenol (1.24 g, 10 mmol) and toluene (30 mL).

• Base Addition: Prepare a 50% (w/w) aqueous solution of sodium hydroxide. Add 5 mL of this solution to the flask.

• Catalyst Addition: Add tetrabutylphosphonium iodide (0.41 g, 1 mmol, 10 mol%) to the biphasic mixture.

• Reagent Addition: While stirring vigorously, add benzyl bromide (1.71 g, 1.2 mL, 10 mmol) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 80°C using a heating mantle and maintain vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the contents to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with deionized water (2 x 20 mL), saturated sodium bicarbonate solution (1 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 4-methoxybenzyl phenyl ether.

Visualizations

Caption: Phase Transfer Catalysis (PTC) cycle with Tetrabutylphosphonium Iodide.

Caption: A generalized experimental workflow for O-alkylation using PTC.

References

• 1. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Utilizing Tetrabutylphosphonium Iodide in Perovskite Solar Cell Fabrication

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Tetrabutylphosphonium iodide (TBPI), also referred to as B4PI, in the fabrication of perovskite solar cells (PSCs). The inclusion of TBPI, either as an additive to the perovskite precursor solution or as a surface passivating agent, has been demonstrated to significantly enhance device performance and stability.

Introduction: The Role of Tetrabutylphosphonium Iodide in Perovskite Solar Cells

Tetrabutylphosphonium iodide is an organic phosphonium salt that serves multiple beneficial roles in perovskite solar cell fabrication. Its primary functions include:

• Morphology Control: As a processing additive, TBPI can influence the crystallization process of the perovskite film, leading to larger, more uniform grains with fewer defects and pinholes. This improved morphology facilitates better charge transport within the active layer.

• Surface Passivation: When applied as a surface treatment, TBPI can passivate defects on the perovskite surface, reducing non-radiative recombination and enhancing charge extraction.[1][2][3][4]

• Enhanced Stability: The bulky and hydrophobic tetrabutylphosphonium cations can impart increased resistance to moisture, a key factor in the degradation of perovskite materials.[5][6][7][8][9][10] This leads to significantly improved long-term stability of the solar cells under ambient conditions.[1][2][3][4] Some studies have shown that unencapsulated solar cells treated with similar phosphonium halides retained over 90% of their initial efficiency after more than 1000 hours of storage.[1][2][3][4]

• Formation of Protective Layers: TBPI can react with the perovskite material to form a stable, one-dimensional (1D) or two-dimensional (2D) perovskite capping layer. This layer acts as a robust barrier against environmental stressors like moisture and light.[5]

Performance Enhancements with Tetrabutylphosphonium Iodide

The incorporation of TBPI has a marked effect on the key photovoltaic parameters of perovskite solar cells. The following table summarizes the performance of pristine devices compared to those fabricated with TBPI.

Additive/Treatment	Perovskite Composition	VOC (mV)	JSC (mA cm-2)	FF (%)	PCE (%)	Reference
Pristine	MAPbI3	947	22.6	64.6	14.0	[6]
1.5% B4PI (TBPI)	MA98.5(B4PI)1.5PbI3	957.4	23.6	68.4	15.5	[6][7][8][9][10]

Experimental Protocols

Two primary methods for incorporating TBPI in perovskite solar cell fabrication are detailed below: as an additive in the precursor solution and as a post-fabrication surface treatment.

Protocol 1: Incorporation of TBPI as an Additive in the Perovskite Precursor Solution

This protocol describes the direct addition of TBPI to the perovskite precursor solution before film deposition.

Materials:

• Methylammonium iodide (MAI)

• Lead iodide (PbI2)

• Tetrabutylphosphonium iodide (TBPI/B4PI)

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Chlorobenzene (anhydrous)

• Substrates (e.g., FTO-coated glass)

• Standard materials for electron and hole transport layers (e.g., TiO2, Spiro-OMeTAD)

Equipment:

• Spin coater

• Hotplate

• Glovebox with a nitrogen atmosphere

• Solar simulator

• Potentiostat/Galvanostat for J-V measurements

Procedure:

• Precursor Solution Preparation:

  • Prepare a 1.25 M stock solution of the perovskite precursor by dissolving MAI and PbI2 in a 1:1 molar ratio in a solvent mixture of DMF and DMSO (e.g., 80:20 v/v).[6]

  • Prepare separate perovskite precursor solutions with varying weight percentages of TBPI (e.g., 1.5% and 20% with respect to MAI). For example, for MA98.5(B4PI)1.5PbI3, add the corresponding amount of TBPI to the precursor solution.[6]

  • Stir the solutions at 70 °C for 12 hours.[6]

• Substrate Preparation and Electron Transport Layer Deposition:

  • Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

  • Deposit a compact TiO2 layer via spray pyrolysis or spin-coating.[11]

  • Deposit a mesoporous TiO2 layer by spin-coating a TiO2 paste (e.g., Dyesol 18NR-T diluted in ethanol) at 5000 rpm for 30 s, followed by annealing at 450 °C for 1 hour.[6]

• Perovskite Film Deposition (One-Step Method):

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Deposit the TBPI-containing perovskite precursor solution onto the mesoporous TiO2 layer by spin-coating at 5000 rpm for 30 s.[6][9]

  • After a 6-second delay, dispense 650 µL of anhydrous chlorobenzene onto the spinning substrate.[6][9]

  • Anneal the films at 100 °C for 10 minutes.[6]

• Hole Transport Layer (HTL) and Electrode Deposition:

  • Deposit the HTL, for example, Spiro-OMeTAD solution, by spin-coating at 3000 rpm for 30 s.[6][9]

  • Finally, deposit an 80 nm thick silver or gold counter electrode via thermal evaporation under high vacuum.[6]

Caption: Experimental workflow for incorporating TBPI as an additive.

Protocol 2: Surface Passivation of Perovskite Films with Phosphonium Halides

This protocol is a general method for the surface treatment of a pre-formed perovskite film, adapted from studies on various phosphonium halides.[1][2][3]

Materials:

• Pre-fabricated perovskite films on substrates

• Phosphonium halide salt (e.g., TBPI)

• Anhydrous solvent (e.g., isopropanol or chlorobenzene)

Equipment:

• Spin coater

• Hotplate

• Glovebox with a nitrogen atmosphere

Procedure:

• Perovskite Film Fabrication:

  • Fabricate the perovskite film (e.g., MAPbI3) according to a standard one-step or two-step deposition method.

• Phosphonium Halide Solution Preparation:

  • Prepare a dilute solution of the phosphonium halide (e.g., 1-5 mg/mL) in a suitable anhydrous solvent.

• Surface Treatment:

  • Transfer the cooled, pre-formed perovskite films into a nitrogen-filled glovebox.

  • Deposit the phosphonium halide solution onto the surface of the perovskite film via spin-coating. A typical spin-coating speed is in the range of 3000-5000 rpm for 30 seconds.

• Annealing:

  • Anneal the treated perovskite film on a hotplate. A mild annealing step (e.g., 100 °C for 5-10 minutes) is often required to promote the interaction between the phosphonium salt and the perovskite surface and to remove any residual solvent.

• Device Completion:

  • Proceed with the deposition of the hole transport layer and the metal back contact to finalize the device.

Caption: Workflow for surface passivation with phosphonium halides.

Mechanism of Action

The incorporation of TBPI enhances perovskite solar cell performance through a combination of mechanisms. The interaction between the phosphonium cation and the lead halide framework plays a crucial role.

Caption: Logical relationships in TBPI's mechanism of action.

The interaction between the free electron pairs of the phosphorus atom in the phosphonium cation and the Pb2+ ions in the perovskite lattice is believed to improve the stability of the crystal structure.[8] Furthermore, the hydrophobic alkyl chains of the tetrabutylphosphonium cation help to create a more homogeneous film with improved crystallinity and larger grain sizes, which in turn enhances both the performance and stability of the device.[8]

Characterization and Expected Outcomes

To evaluate the effects of TBPI incorporation, the following characterization techniques are recommended:

• Scanning Electron Microscopy (SEM): To observe changes in film morphology, such as grain size and uniformity. An increase in grain size and a reduction in pinholes are expected with TBPI addition.[6]

• X-ray Diffraction (XRD): To analyze the crystallinity of the perovskite film and to detect the formation of any new phases, such as 1D or 2D perovskite structures.

• UV-Vis Absorption Spectroscopy: To assess the light-harvesting properties of the perovskite film.

• Photoluminescence (PL) Spectroscopy: To investigate charge carrier dynamics and defect passivation. An increase in PL intensity and lifetime often indicates reduced non-radiative recombination.

• Current Density-Voltage (J-V) Measurements: To determine the key photovoltaic parameters (VOC, JSC, FF, and PCE) under simulated solar illumination.

• Stability Testing: To evaluate the long-term performance of the devices under controlled environmental conditions (e.g., humidity, light soaking, and thermal stress). Devices with TBPI are expected to exhibit significantly improved stability.[6][7][8][9][10]

By following these protocols, researchers can effectively utilize Tetrabutylphosphonium iodide to fabricate more efficient and stable perovskite solar cells, contributing to the advancement of this promising photovoltaic technology.

References

• 1. Surface passivation of perovskite thin films by phosphonium halides for efficient and stable solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Surface passivation of perovskite thin films by phosphonium halides for efficient and stable solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04630B [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. youtube.com [youtube.com]

Tetrabutylphosphonium Iodide: A Versatile Precursor for Task-Specific Ionic Liquids

Application Note

Tetrabutylphosphonium iodide ([P₄₄₄₄]I) serves as a crucial and versatile starting material for the synthesis of a wide array of phosphonium-based ionic liquids (ILs). These ILs are gaining significant attention across various scientific disciplines, including materials science, catalysis, and drug development, owing to their unique physicochemical properties such as high thermal stability, wide electrochemical windows, and tunable solvency.[1][2][3][4][5][6][7] This document provides detailed protocols for the synthesis of tetrabutylphosphonium-based ILs using [P₄₄₄₄]I as a precursor, summarizes their key properties, and outlines their potential applications, particularly for researchers in the pharmaceutical and chemical sciences.

Phosphonium ILs, in comparison to their more common nitrogen-based counterparts like imidazolium salts, often exhibit enhanced thermal and chemical stability.[5] The tetrabutylphosphonium cation, [P₄₄₄₄]⁺, is a key building block that can be paired with a diverse range of anions to create ILs with tailored properties for specific applications.[6] The synthesis routes are generally straightforward, primarily involving metathesis or anion exchange reactions, making them accessible for laboratory-scale preparation.[3][8]

The applications of tetrabutylphosphonium-based ILs are extensive. They have been successfully employed as catalysts in organic reactions, such as Knoevenagel condensations and the alcoholysis of epoxides.[9][10][11] In the realm of drug development, these ILs are being explored to enhance the solubility and delivery of active pharmaceutical ingredients (APIs).[12][13][14] Their ability to dissolve a wide range of organic and inorganic materials also makes them promising green solvents for various chemical processes.[5][13]

Experimental Protocols

Two primary methods for the synthesis of ionic liquids from tetrabutylphosphonium iodide are detailed below: anion metathesis and a two-step neutralization reaction.

Protocol 1: Synthesis of Tetrabutylphosphonium-Based ILs via Anion Metathesis

This protocol describes a general method for exchanging the iodide anion of [P₄₄₄₄]I with another anion (e.g., tetrafluoroborate, bis(trifluoromethylsulfonyl)imide) through a metathesis reaction.

Materials:

• Tetrabutylphosphonium iodide ([P₄₄₄₄]I)

• A salt of the desired anion (e.g., sodium tetrafluoroborate (NaBF₄), lithium bis(trifluoromethylsulfonyl)imide (LiNTf₂))

• Deionized water

• Appropriate organic solvent (e.g., dichloromethane, acetone)

Procedure:

• Dissolve an equimolar amount of tetrabutylphosphonium iodide and the chosen metal salt (e.g., NaBF₄) in deionized water.

• Stir the resulting mixture vigorously at room temperature for a predetermined duration (typically several hours) to facilitate the anion exchange.

• The formation of a precipitate (the less soluble inorganic salt, e.g., NaI) or a separate liquid phase (the ionic liquid) will be observed.

• If a precipitate forms, remove it by filtration.

• Extract the aqueous phase with a suitable organic solvent to isolate the newly formed ionic liquid.

• Wash the organic phase multiple times with deionized water to remove any residual starting materials and inorganic salts.[8]

• Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄).

• Remove the organic solvent under reduced pressure using a rotary evaporator.

• Dry the final ionic liquid product under high vacuum to remove any remaining volatile impurities.

• Characterize the synthesized ionic liquid using standard analytical techniques such as NMR (¹H, ¹³C, ³¹P), FTIR, and thermogravimetric analysis (TGA) to confirm its structure, purity, and thermal stability.[3][8]

Protocol 2: Synthesis of Tetrabutylphosphonium Carboxylate or Amino Acid ILs via Neutralization

This two-step protocol is particularly useful for synthesizing ILs with carboxylate or amino acid anions.

Step 1: Preparation of Tetrabutylphosphonium Hydroxide ([P₄₄₄₄]OH)

• Prepare an aqueous solution of tetrabutylphosphonium iodide.

• Pass this solution through a column packed with a hydroxide-form anion exchange resin (e.g., Amberlite-IRA400).[9]

• Collect the eluent, which is now an aqueous solution of tetrabutylphosphonium hydroxide. The completion of the ion exchange can be monitored by testing for the absence of iodide ions in the eluent (e.g., using a silver nitrate test).

Step 2: Neutralization Reaction

• To the aqueous solution of [P₄₄₄₄]OH, add a slight molar excess of the desired carboxylic acid or amino acid.[9]

• Stir the mixture at room temperature for several hours (e.g., 6 hours) to ensure complete neutralization.[9]

• Remove the water from the reaction mixture under reduced pressure.

• Wash the resulting ionic liquid with a non-polar solvent (e.g., diethyl ether) to remove any unreacted acid.[9]

• Dry the purified ionic liquid under high vacuum to remove all traces of water and solvent.

• Characterize the final product using NMR, FTIR, and TGA to confirm its identity and purity.[1][2]

Data Presentation

The physicochemical properties of tetrabutylphosphonium-based ionic liquids are highly dependent on the nature of the anion. The following tables summarize key data for a selection of these ILs.

Table 1: Physicochemical Properties of Selected Tetrabutylphosphonium-Based Ionic Liquids

Ionic Liquid	Anion	Melting Point (°C)	Decomposition Temp. (°C)	Viscosity (mPa·s at 25°C)	Density (g/cm³ at 25°C)
[P₄₄₄₄][BF₄] (Tetrabutylphosphonium tetrafluoroborate)	Tetrafluoroborate	-	>300	-	-
[P₄₄₄₄][Tos] (Tetrabutylphosphonium tosylate)	Tosylate	-	-	-	~1.05
[P₄₄₄₄][Gly] (Tetrabutylphosphonium glycinate)	Glycinate	-	>300	High	-
[P₄₄₄₄][Ala] (Tetrabutylphosphonium alaninate)	Alaninate	-	>300	High	-
[P₄₄₄₄][Buty] (Tetrabutylphosphonium butyrate)	Butyrate	-	-	-	-

Table 2: Catalytic Activity of Tetrabutylphosphonium Carboxylate ILs in the Alcoholysis of Propylene Oxide

Catalyst	Reaction Time (h)	Yield of PGME (%)
[P₄₄₄₄][For]	8	~80
[P₄₄₄₄][Ace]	8	~85
[P₄₄₄₄][Prop]	8	~90
[P₄₄₄₄][Buty]	8	~94

Reaction conditions: Propylene oxide to methanol molar ratio of 1:10, catalyst loading of 1 mol%, temperature of 80°C. PGME: Propylene glycol methyl ether.[9]

Visualizations

The following diagrams illustrate the synthesis pathways and a typical experimental workflow.

Caption: Synthesis of Ionic Liquids via Anion Metathesis.

Caption: Synthesis via Two-Step Neutralization.

Caption: General Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. squ.elsevierpure.com [squ.elsevierpure.com]
• 3. arpnjournals.org [arpnjournals.org]
• 4. Thermophysical properties of phosphonium-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. resource.aminer.org [resource.aminer.org]
• 8. benchchem.com [benchchem.com]
• 9. jxnutaolab.com [jxnutaolab.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The Role of Ionic Liquids in the Pharmaceutical Field: An Overview of Relevant Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Study of the molecular interaction of a phosphonium-based ionic liquid within myo-inositol and non-steroidal anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Tetrabutylphosphonium Iodide in CO2 Capture and Utilization

Introduction

The increasing concentration of atmospheric carbon dioxide (CO2) is a significant environmental concern, driving research into Carbon Capture and Utilization (CCU) technologies. CCU aims to capture CO2 from emission sources and convert it into valuable chemicals and materials, representing a sustainable alternative to long-term storage. A key area of CO2 utilization is its conversion into cyclic carbonates, which are valuable compounds used as polar aprotic solvents, electrolytes in lithium-ion batteries, and precursors for polymers.[1][2] This conversion is typically achieved through the cycloaddition of CO2 to epoxides, a 100% atom-economic reaction that requires efficient catalysts to proceed under mild conditions.[1]

Tetrabutylphosphonium iodide (TBPI), an ionic liquid (IL), and its ammonium analogue, tetrabutylammonium iodide (TBAI), have emerged as highly effective catalysts or co-catalysts for this transformation. This document provides detailed application notes on the role of TBPI and related quaternary onium salts in CO2 capture and utilization, complete with quantitative data, experimental protocols, and mechanistic diagrams for researchers and scientists.

Application I: CO2 Utilization - Catalyst for Cyclic Carbonate Synthesis

The primary application of Tetrabutylphosphonium Iodide (TBPI) in CO2 utilization is as a potent nucleophilic catalyst for the synthesis of cyclic carbonates from epoxides and CO2.

Mechanism of Action

The catalytic cycle involves a two-component system, often comprising a Lewis acid (which can be a metal complex or a hydrogen bond donor) and a nucleophile, typically a halide salt like TBPI.[3] The iodide anion from TBPI is the key active species.

• Epoxide Activation: The process begins with the activation of the epoxide ring. A Lewis acid or a hydrogen bond donor (HBD) interacts with the oxygen atom of the epoxide, polarizing the C-O bond and making the ring more susceptible to nucleophilic attack.[2]

• Nucleophilic Attack & Ring-Opening: The highly nucleophilic iodide anion (I⁻) from TBPI attacks one of the electrophilic carbon atoms of the activated epoxide, leading to the opening of the ring and the formation of a haloalkoxide intermediate.[4]

• CO2 Insertion: The resulting alkoxide anion attacks a molecule of CO2, which acts as an electrophile, to form a carbonate intermediate.

• Intramolecular Cyclization & Catalyst Regeneration: The intermediate undergoes an intramolecular cyclization (ring-closing) step to form the five-membered cyclic carbonate product and regenerate the iodide catalyst, which can then participate in a new catalytic cycle.[5]

Caption: Catalytic cycle for epoxide and CO2 cycloaddition using TBPI.

Data Presentation: Performance in Cyclic Carbonate Synthesis

TBPI and its ammonium analogue TBAI are frequently used in conjunction with other catalysts to achieve high yields under various conditions. The choice of epoxide, co-catalyst, temperature, and pressure significantly impacts the reaction outcome.

Table 1: Catalytic Performance for Styrene Carbonate Synthesis

Co-Catalyst (mol%)	Nucleophile (mol%)	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	Yield (%)	Reference
Silanediol (10)	TBAI (10)	25 (RT)	1 (atm)	18	>99	92	[6]
Triethylamine Hydroiodide (10)	-	35	1 (atm)	24	-	92	[6]
La Complex (1)	TBAI (1)	25 (RT)	1 (atm)	24	99	99	[7]
Zn-TPy/Solid Support	-	120	15	-	-	>99	[8]

| Talc | TBAB (1.6) | 150 | 35 | 4 | >99 | >99 |[9] |

Table 2: Performance for Various Terminal Epoxides under Ambient Conditions Catalytic System: 2-(1H-1,2,4-Triazol-3-yl)phenol (CAT-1) with nBu₄NI (TBAI) at 25°C, 1 bar CO₂.

Epoxide Substrate	Time (h)	Conversion (%)
2-Butyloxirane	12	96
Propylene Oxide	12	95
Phenyl Glycidyl Ether	12	>99
Allyl Glycidyl Ether	12	>99
Epichlorohydrin	12	99

(Data synthesized from[2])

Experimental Protocols

Protocol 1: General Procedure for Synthesis of Cyclic Carbonates

This protocol describes a typical procedure for the cycloaddition of CO2 to an epoxide using a binary catalytic system.

Materials:

• High-pressure autoclave reactor with a magnetic stirrer

• Epoxide substrate (e.g., Styrene Oxide)

• Tetrabutylphosphonium iodide (TBPI) or Tetrabutylammonium iodide (TBAI)

• Co-catalyst (if required, e.g., a Lewis acid or hydrogen bond donor)

• CO2 (high purity)

• Solvent (if required, though many reactions are solvent-free)

• Ethyl acetate and hexane for purification

• Silica gel for column chromatography

Procedure:

• Reactor Preparation: Ensure the autoclave reactor is clean and dry.

• Charging the Reactor: To the reactor, add the epoxide (e.g., 10 mmol), TBPI (e.g., 1-5 mol%), and any co-catalyst under an inert atmosphere if components are air-sensitive. For solvent-free conditions, no solvent is added.[10]

• Sealing and Purging: Seal the reactor securely. Purge the reactor 3-4 times with low-pressure CO2 to remove air.

• Pressurization: Pressurize the reactor with CO2 to the desired pressure (e.g., 1 to 20 bar).[9][10]

• Reaction: Place the reactor in a heating mantle or oil bath and heat to the desired temperature (e.g., 25-120 °C) with vigorous stirring.[8][11]

• Reaction Monitoring: Maintain the reaction for the specified duration (e.g., 4-24 hours). The reaction progress can be monitored by taking aliquots (if the setup allows) and analyzing them by Gas Chromatography (GC) or ¹H NMR.

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature in an ice bath. Carefully and slowly vent the excess CO2 in a fume hood.

• Product Isolation and Purification: Open the reactor and transfer the crude product. If the product is a solid, it may be purified by recrystallization. If it is a liquid, it can be purified by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate).

• Characterization: Confirm the structure and purity of the resulting cyclic carbonate using analytical techniques such as ¹H NMR, ¹³C NMR, and FTIR spectroscopy.[10]

Caption: Experimental workflow for cyclic carbonate synthesis.

Application II: CO2 Capture in Advanced Solvents

Beyond catalysis, tetrabutylphosphonium-based salts are integral components of advanced solvents designed for CO2 capture, such as task-specific ionic liquids and deep eutectic solvents (DESs).

Role in CO2 Capture Solvents

• Task-Specific Ionic Liquids (TSILs): The tetrabutylphosphonium cation ([P₄₄₄₄]⁺) can be paired with functional anions, such as amino acids, to create TSILs. In these systems, the amino acid anion provides a site for the chemical absorption of CO2, similar to conventional amine solvents, while the phosphonium cation helps maintain the liquid state and tunes the physical properties of the solvent.[12] The CO2 absorption capacity can reach up to 0.5 moles of CO2 per mole of IL, and this can increase to a 1:1 molar ratio in the presence of water.[12]

• Deep Eutectic Solvents (DESs): TBPI or its bromide/chloride analogues can act as a Hydrogen Bond Acceptor (HBA) in the formation of DESs. When mixed with a Hydrogen Bond Donor (HBD) like glycols or phenols, a significant depression in the melting point occurs, creating a liquid solvent.[13][14] The bulky phosphonium cation can help organize CO2 molecules, while the HBD component often plays a primary role in the capture efficiency.[13]

Caption: Logical relationship of components in a DES for CO2 capture.

Data Presentation: CO2 Absorption Capacity

Table 3: CO2 Absorption in Tetrabutylphosphonium-Based Solvents | Solvent System | Cation | Anion / HBD | Molar Ratio (HBA:HBD) | Temp. (°C) | Pressure (bar) | CO2 Capacity (mol CO₂/mol IL) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Amino Acid IL | [P₄₄₄₄]⁺ | Amino Acid | - | RT | ~1 | ~0.5 (anhydrous) |[12] | | Amino Acid IL + H₂O | [P₄₄₄₄]⁺ | Amino Acid | - | RT | ~1 | ~1.0 (with 1 wt% H₂O) |[12] | | Ionic Liquid | [P₄₄₄₄]⁺ | Acetate | 70 | 1-15 | ~0.6 (mass basis competitive) |[15] | | DES | [P₄₄₄₄]Br | Triethylene Glycol | 1:2 | - | - | High affinity and selectivity |[13] |

Experimental Protocols

Protocol 2: Gravimetric Measurement of CO2 Absorption Capacity

This protocol outlines a common method for determining the amount of CO2 absorbed by a phosphonium-based solvent.

Materials:

• Magnetic suspension balance or similar gravimetric apparatus

• Pressure vessel/sample cell

• Tetrabutylphosphonium-based IL or DES

• High-purity CO2 and N₂ (for purging)

• Temperature and pressure controllers

Procedure:

• Sample Preparation: Place a known mass of the degassed IL or DES sample into the sample cell of the gravimetric apparatus.

• Degassing: Heat the sample under vacuum to remove any dissolved gases or residual water. Cool the sample back to the desired experimental temperature (e.g., 30 °C).

• Buoyancy Correction: Pressurize the system with an inert gas (like He or N₂) to the target pressure and record the mass. This step is crucial to correct for the buoyancy effect on the sample holder.

• Sorption Measurement: Evacuate the inert gas and introduce CO2 into the sample cell, maintaining a constant temperature. Gradually increase the pressure in steps, allowing the system to reach equilibrium at each step.

• Equilibrium: Record the mass increase at each pressure point once the reading has stabilized, which indicates that equilibrium has been reached.

• Data Analysis: The CO2 absorption capacity is calculated from the mass change after correcting for buoyancy. The data is typically plotted as moles of CO2 absorbed per mole of solvent versus pressure to generate a sorption isotherm.

Other Potential Applications

While the primary roles are in catalysis and capture, related tetrabutyl-onium salts (primarily ammonium) are widely used as supporting electrolytes in the electrochemical reduction of CO2. For instance, tetrabutylammonium hexafluorophosphate (TBAPF₆) is a common choice in organic electrolytes because it is inert under reductive conditions and provides good conductivity.[16][17] Tetrabutylphosphonium salts with non-coordinating anions could serve a similar function.

Conclusion

Tetrabutylphosphonium iodide (TBPI) and its analogues are versatile and highly effective compounds in the field of carbon capture and utilization. Their principal application is as a nucleophilic catalyst in the synthesis of cyclic carbonates, where the iodide anion plays a critical role in the ring-opening of epoxides. Furthermore, the tetrabutylphosphonium cation is a key structural component in advanced CO2 capture solvents like task-specific ionic liquids and deep eutectic solvents. The tunable nature of these compounds, combined with their high efficacy, positions them as crucial tools for developing greener chemical processes and mitigating CO2 emissions.

References

• 1. Organocatalyzed coupling of carbon dioxide with epoxides for the synthesis of cyclic carbonates: catalyst design and mechanistic studies - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hybrid Catalysts for CO2 Conversion into Cyclic Carbonates | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. A Quantitative Analysis of Electrochemical CO2 Reduction on Copper in Organic Amide and Nitrile-Based Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. rsc.org [rsc.org]

Application Notes: Tetrabutylphosphonium Iodide as a Supporting Electrolyte in Electrochemistry

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt increasingly utilized as a supporting electrolyte in non-aqueous electrochemistry. Its structure, comprising a bulky, lipophilic tetrabutylphosphonium cation and an iodide anion, imparts desirable properties such as high solubility in organic solvents and good thermal stability. Supporting electrolytes are crucial components in electrochemical systems; they do not participate in the primary electrode reactions but are essential for increasing the ionic conductivity of the solution.[1][2] This minimizes the solution resistance (iR drop) and ensures that the potential measured accurately reflects the potential at the electrode-solution interface.[1]

Physicochemical Properties and Data

The selection of a supporting electrolyte depends on its chemical and physical properties, including its molecular weight, solubility, and electrochemical stability.

Table 1: Physicochemical Properties of Tetrabutylphosphonium Iodide (TBPI)

Property	Value	Reference
IUPAC Name	tetrabutylphosphanium iodide	[7]
CAS Number	2065-66-9	[7]
Molecular Formula	C₁₆H₃₆IP	[7]
Molecular Weight	386.33 g/mol	[7]
Appearance	White to off-white crystalline solid	[1]

| Solubility | Soluble in polar organic solvents (e.g., acetonitrile, DMF, acetone, methanol) |[1] |

Table 2: Comparative Properties of Tetrabutylammonium Iodide (TBAI)

Property	Value	Reference
IUPAC Name	tetrabutylazanium;iodide	[8]
CAS Number	311-28-4	[8]
Molecular Formula	C₁₆H₃₆IN	[8]
Molecular Weight	369.37 g/mol	[2]
Appearance	White to off-white crystalline solid	[1]

| Solubility | High solubility in polar organic solvents (acetone, ethanol, methanol, DMF) and water. |[1] |

Core Function and Advantages in Electrochemistry

The primary role of TBPI is to create a conductive medium for the analyte of interest while remaining electrochemically inert within the potential range under study.[9]

Key Advantages:

• Increases Solution Conductivity: The dissociation of TBPI into tetrabutylphosphonium (TBP⁺) and iodide (I⁻) ions provides charge carriers, significantly lowering the solution's resistance.[10]

• Minimizes iR Drop: By increasing conductivity, the potential drop across the solution (iR drop) is minimized, leading to more accurate measurements of the electrode potential.[1]

• Reduces Electromigration: A high concentration of the supporting electrolyte ensures that the analyte ions move to the electrode surface primarily by diffusion rather than migration in the electric field, simplifying the interpretation of electrochemical data.[2]

• Wide Applicability: TBPI's solubility in a variety of common non-aqueous solvents makes it a versatile choice for a broad range of electrochemical studies.[1]

Caption: Role of TBPI as a supporting electrolyte.

Quantitative Electrochemical Data

The electrochemical window and ionic conductivity are critical parameters for a supporting electrolyte. The data below is primarily for the widely studied TBAI in acetonitrile, which serves as an excellent proxy for TBPI.

Table 3: Electrochemical Window for 0.1 M TBAI in Acetonitrile (CH₃CN)

Parameter	Description	Potential (vs. Ag/Ag⁺)	Limiting Reaction	Reference
Anodic Limit	The potential at which oxidation of the electrolyte begins.	~ +0.9 V	Oxidation of iodide anion (I⁻ → I₃⁻)	[1][11]
Cathodic Limit	The potential at which reduction of the electrolyte begins.	~ -2.9 V	Reduction of tetrabutylammonium cation (TBA⁺)	[11]

| Total Window | The stable potential range for electrochemical experiments. | ~ 3.8 V | - |[11] |

Note: The anodic limit is determined by the iodide anion and will be identical for TBPI. The cathodic limit, determined by the cation, may vary slightly for the tetrabutylphosphonium cation but is expected to be in a similar range.

Table 4: Ionic Conductivity Data for TBAI-based Electrolytes

Electrolyte System	Composition	Max. Ionic Conductivity (S cm⁻¹)	Reference
Gel Polymer Electrolyte	Polyurethane acrylate (PUA) with 30 wt% TBAI and I₂	1.88 x 10⁻⁴ (at 298 K)	[10]
Gel Polymer Electrolyte	Polyacrylonitrile (PAN), EC, PC, TBAI, I₂	3.46 x 10⁻³ (Room Temp.)	[10]

| Gel Polymer Electrolyte | PVDF, PMMA, EC, DMF, 60% TBAI, I₂ | 5.11 x 10⁻³ (at 303 K) |[10] |

Application Notes

TBPI is an excellent supporting electrolyte for CV, a technique used to study the redox properties of chemical species.[2] A typical concentration is 0.1 M, which is sufficient to ensure the analyte's electrochemical behavior is accurately measured without interference from the electrolyte itself.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. thieme-connect.de [thieme-connect.de]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. Phosphonium, tetrabutyl-, iodide (1:1) | C16H36IP | CID 201022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. News - The Role of Tetrabutylammonium Iodide in Catalysis and Ionic Liquids [hschemraw.com]
• 9. researchgate.net [researchgate.net]
• 10. Observation of ionic conductivity on PUA-TBAI-I2 gel polymer electrolyte - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. nbinno.com [nbinno.com]
• 13. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Tetrabutylphosphonium Iodide for the Synthesis of Polymers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt that has emerged as a versatile and effective catalyst in the field of polymer synthesis. Its utility spans across different polymerization mechanisms, primarily in the synthesis of polycarbonates through the copolymerization of epoxides and carbon dioxide, and in organocatalyzed living radical polymerization. This document provides detailed application notes and experimental protocols for researchers interested in utilizing TBPI for these synthetic applications.

Application Notes

Tetrabutylphosphonium iodide is a key component in two significant areas of polymer synthesis:

• Copolymerization of Epoxides and CO2 for Polycarbonate Synthesis: TBPI, often in conjunction with a co-catalyst, is highly effective in catalyzing the reaction between epoxides and carbon dioxide (CO2) to produce polycarbonates. This process is considered a green chemistry route as it utilizes CO2, a greenhouse gas, as a C1 feedstock. The resulting aliphatic polycarbonates are biodegradable and have potential applications in biomedical devices, drug delivery systems, and as environmentally friendly plastics. The primary role of the iodide anion is to act as a nucleophile that initiates the ring-opening of the epoxide. The phosphonium cation helps to stabilize the resulting alkoxide and facilitate the insertion of CO2. This method can be tuned to produce either cyclic carbonates, which are valuable monomers for subsequent ring-opening polymerization, or directly yield high molecular weight polycarbonates.

• Organocatalyzed Living Radical Polymerization (OLRP): TBPI and its analogs, such as tributylmethylphosphonium iodide (BMPI), serve as efficient organocatalysts for living radical polymerization.[1] This metal-free polymerization technique allows for the synthesis of well-defined polymers with controlled molecular weights, low polydispersity, and complex architectures (e.g., block copolymers).[2][3][4] The mechanism involves a reversible coordination of the iodide to the propagating polymer chain, which establishes a dynamic equilibrium between active propagating radicals and dormant iodide-capped chains. This reversible deactivation process minimizes termination reactions, leading to a "living" polymerization. This method is applicable to a wide range of monomers, particularly acrylates and methacrylates, and the resulting polymers are suitable for applications in nanotechnology, surface modification, and advanced materials.[5][6]

Data Presentation

The following tables summarize quantitative data from representative polymer synthesis experiments using phosphonium iodide catalysts.

Table 1: Synthesis of Polycarbonates via Epoxide/CO2 Copolymerization

Catalyst System	Epoxide	Temperature (°C)	CO2 Pressure (MPa)	Time (h)	Polymer Molecular Weight (Mn, g/mol )	Polydispersity (Đ)	Reference
Tetrabutylphosphonium acetate	Diphenyl carbonate/Bisphenol A	180-300	N/A (Melt)	1.5	18,256	2.928	[7]
Co-Zn Double Metal Cyanide	Propylene Oxide/Soybean Oil	80	4	6	6,498	Not Reported	[8]
Triisobutylaluminium/Lithium salt	Cyclohexene oxide	Not Reported	1.2	Not Reported	19,600	1.10	[9]
Aluminum porphyrin complex	Propylene oxide	80	3	Not Reported	Not Reported	Not Reported	[10]

Note: Data for direct catalysis by TBPI in polymerization is limited; related phosphonium salts and other relevant catalyst systems are included for comparison.

Table 2: Organocatalyzed Living Radical Polymerization of Vinyl Monomers

Catalyst	Monomer	Initiator	Temperature (°C)	Time (h)	Polymer Molecular Weight (Mn, g/mol )	Polydispersity (Đ)	Reference
Tributylmethylphosphonium iodide (BMPI)	Methyl Methacrylate (MMA)	CP-I	60	2.75	5,100	1.15	[4]
Tetrabutylammonium iodide (BNI)	Methyl Methacrylate (MMA)	EPh-I	70	5	Not Reported	1.11 - 1.50	[6]
Organic Superbases (e.g., phosphazenes)	Methyl Methacrylate (MMA)	CP-I	60	2	Not Reported	1.1 - 1.4	[3]
Tributylmethylphosphonium iodide (BMPI)	Butyl Acrylate (BA)	Alkyl Iodide	Not Reported	Not Reported	Low Polydispersity	Low	[1]

CP-I: 2-cyanopropyl iodide; EPh-I: Ethyl 2-Iodo-2-phenylacetate

Experimental Protocols & Visualizations

Synthesis of Poly(propylene carbonate) via Copolymerization of Propylene Oxide and CO2

This protocol describes a general procedure for the synthesis of poly(propylene carbonate) where TBPI acts as a catalyst for the formation of the carbonate linkages.

Experimental Protocol:

• Reactor Preparation: A high-pressure stainless-steel autoclave reactor equipped with a magnetic stirrer is thoroughly dried and purged with an inert gas (e.g., argon or nitrogen).

• Charging the Reactor: Tetrabutylphosphonium iodide (TBPI) is added to the reactor. The amount is typically a specific molar ratio relative to the epoxide (e.g., 1:100 to 1:1000).

• Monomer Addition: Propylene oxide is added to the reactor under an inert atmosphere.

• Reaction Setup: The reactor is sealed, and stirring is commenced.

• Pressurization with CO2: The reactor is pressurized with carbon dioxide to the desired pressure (e.g., 2-5 MPa).

• Reaction: The reactor is heated to the desired temperature (e.g., 60-100 °C) and the reaction is allowed to proceed for a specified time (e.g., 12-48 hours).

• Depressurization and Quenching: After the reaction period, the reactor is cooled to room temperature, and the CO2 pressure is carefully vented.

• Polymer Isolation: The crude polymer is dissolved in a suitable solvent (e.g., dichloromethane) and precipitated in a non-solvent (e.g., methanol).

• Purification: The precipitated polymer is collected by filtration and dried under vacuum to a constant weight.

• Characterization: The resulting poly(propylene carbonate) is characterized by techniques such as Gel Permeation Chromatography (GPC) to determine molecular weight and polydispersity, and NMR spectroscopy to confirm the structure.

Caption: Workflow for Poly(propylene carbonate) Synthesis.

Caption: Mechanism of Polycarbonate Synthesis.

Organocatalyzed Living Radical Polymerization of Methyl Methacrylate (MMA)

This protocol provides a method for the synthesis of poly(methyl methacrylate) with a controlled molecular weight and low polydispersity.[4]

Experimental Protocol:

• Materials: Methyl methacrylate (MMA) should be passed through a column of basic alumina to remove the inhibitor prior to use. Tributylmethylphosphonium iodide (BMPI) or Tetrabutylphosphonium iodide (TBPI) and the initiator, 2-cyanopropyl iodide (CP-I), are used as received.

• Reaction Setup: A 100 mL round-bottom flask is charged with a magnetic stir bar.

• Reagent Addition: The following reagents are added to the flask:

  • Methyl methacrylate (MMA): 20 mL (approximately 8 M final concentration)

  • 2-Cyanopropyl iodide (CP-I): 80 mM

  • Tributylmethylphosphonium iodide (BMPI): 40 mM

• Inert Atmosphere: The flask is sealed with a rubber septum and the reaction mixture is deoxygenated by bubbling with an inert gas (e.g., argon) for 30 minutes.

• Polymerization: The flask is placed in a preheated oil bath at 60 °C and stirred for the desired reaction time (e.g., 2.75 hours).

• Termination and Isolation: The polymerization is quenched by cooling the flask in an ice bath and exposing the mixture to air. The polymer is then dissolved in a minimal amount of a good solvent (e.g., tetrahydrofuran) and precipitated into a large volume of a non-solvent (e.g., cold hexane).

• Purification: The precipitation step is repeated twice to ensure the removal of unreacted monomer and catalyst.

• Drying: The purified poly(methyl methacrylate) is collected by filtration and dried in a vacuum oven at 40 °C until a constant weight is achieved.

• Characterization: The molecular weight (Mn) and polydispersity (Đ) of the polymer are determined by Gel Permeation Chromatography (GPC).

Caption: Workflow for PMMA Synthesis via OLRP.

Caption: Mechanism of Organocatalyzed Living Radical Polymerization.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Synthesis of High Molecular Weight Polymers by Organocatalyzed Living Radical Polymerization and Self-Assembly Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Macromolecular Architectures Designed by Living Radical Polymerization with Organic Catalysts | MDPI [mdpi.com]
• 5. Use of poly(methyl methacrylate) with an unsaturated chain end as a macroinitiator precursor in organocatalyzed living radical block polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. US5412061A - Polycarbonate melt condensation synthesis using a tetraorganophosphonium carboxylate salt catalyst - Google Patents [patents.google.com]
• 8. ajbasweb.com [ajbasweb.com]
• 9. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 10. researchgate.net [researchgate.net]

Application of Tetrabutylphosphonium Iodide in Carbon-Carbon Bond Formation: Application Notes and Protocols

A Note to the Researcher: While tetrabutylphosphonium iodide (TBPI) is a known phase-transfer catalyst, specific and detailed applications in carbon-carbon bond formation are not as extensively documented in readily available scientific literature as its ammonium analogue, tetrabutylammonium iodide (TBAI). TBAI has been widely employed in various palladium-catalyzed cross-coupling reactions and other C-C bond-forming transformations. Given their structural and functional similarities as quaternary onium salts, the principles and protocols involving TBAI can often serve as a strong starting point for investigating the utility of TBPI. This document, therefore, presents detailed applications and protocols for the closely related TBAI in prominent carbon-carbon bond-forming reactions, with the understanding that these may be adapted for TBPI, likely with some optimization.

Overview of Tetrabutylphosphonium and Tetrabutylammonium Iodide in C-C Bond Formation

Tetrabutylphosphonium iodide, a quaternary phosphonium salt, primarily functions as a phase-transfer catalyst (PTC). In this role, it facilitates the transfer of reactants between immiscible phases (e.g., aqueous and organic), thereby increasing reaction rates.[1] Its larger, more lipophilic tetrabutylphosphonium cation, compared to some other PTCs, can enhance solubility in organic solvents.

In the context of carbon-carbon bond formation, particularly in palladium-catalyzed cross-coupling reactions, the iodide anion can also play a crucial role. It can participate in halide exchange with other less reactive halides (e.g., chlorides and bromides) on the substrate, converting them into more reactive iodides in situ. This is a key feature of the Finkelstein reaction. Furthermore, the presence of iodide can influence the stability and reactivity of the catalytic species.[2]

The applications detailed below for TBAI are expected to be conceptually similar for TBPI, leveraging its properties as a phase-transfer catalyst and a source of iodide ions.

Application in Palladium-Catalyzed Cross-Coupling Reactions

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] TBAI has been shown to be an effective additive in these reactions, particularly in copper-free protocols.[4]

Entry	Aryl Halide	Alkyne	Catalyst System	Additive (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	TBAI (0.1)	THF / TEA	RT	2	>95
2	4-Iodotoluene	1-Heptyne	PdCl₂(PPh₃)₂ / CuI	TBAI (0.1)	THF / TEA	RT	2.5	92
3	1-Iodo-4-nitrobenzene	Phenylacetylene	PdCl₂(PPh₃)₂	TBAI (3.0)	None	80	1	90

• To a dry two-necked flask under a nitrogen atmosphere, add the aryl iodide (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv.), copper(I) iodide (0.02 equiv.), and tetrabutylammonium iodide (0.1 equiv.).

• Add anhydrous tetrahydrofuran (THF) to dissolve the solids, followed by triethylamine (1.5 equiv.).

• To this stirring mixture, add the terminal alkyne (1.1 equiv.) dropwise.

• Stir the reaction mixture at room temperature for 1.5 to 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Catalytic cycles for the Sonogashira coupling reaction.

Heck Reaction

The Mizoroki-Heck reaction is a key method for forming a carbon-carbon bond between an unsaturated halide and an alkene.[5] The use of tetraalkylammonium salts, such as TBAI, can significantly improve the efficiency of the Heck reaction, a set of conditions often referred to as "Jeffery conditions."[6]

Entry	Aryl Halide	Alkene	Catalyst	Base	Additive (equiv.)	Solvent	Temp. (°C)	Yield (%)
1	Iodobenzene	n-Butyl acrylate	Pd(OAc)₂	NaHCO₃	TBAI (1.0)	DMF	80	95
2	4-Bromoacetophenone	Styrene	Pd(OAc)₂	K₂CO₃	TBAI (1.0)	NMP	100	88
3	1-Iodonaphthalene	Methyl methacrylate	Pd(OAc)₂	NaOAc	TBAI (1.0)	DMA	100	91

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the palladium(II) acetate (0.01 equiv.) and tetrabutylammonium iodide (1.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon).

• Add the aryl iodide (1.0 equiv.), the alkene (1.2 equiv.), the base (e.g., sodium bicarbonate, 2.0 equiv.), and the solvent (e.g., N,N-dimethylformamide).

• Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and water.

• Separate the layers, and extract the aqueous phase with the organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Caption: Experimental workflow for the Heck reaction.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile C-C bond-forming reaction between an organoboron compound and an organohalide, catalyzed by a palladium complex.[7] TBAI can act as a phase-transfer catalyst in biphasic Suzuki reactions, facilitating the transfer of the boronate species from the aqueous to the organic phase.[8]

Entry	Organohalide	Organoboron Compound	Catalyst	Base	Additive (equiv.)	Solvent System	Temp. (°C)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	TBAI (1.0)	Toluene/H₂O	80	93
2	1-Chloro-4-nitrobenzene	4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	TBAI (1.0)	Dioxane/H₂O	100	85
3	2-Bromopyridine	3-Thienylboronic acid	PdCl₂(dppf)	Cs₂CO₃	TBAI (1.0)	THF/H₂O	70	90

• To a reaction vessel, add the organohalide (1.0 equiv.), the organoboron compound (1.2 equiv.), the palladium catalyst (0.01-0.05 equiv.), the base (2.0-3.0 equiv.), and tetrabutylammonium iodide (1.0 equiv.).

• Add the solvent system (e.g., toluene and water, 4:1 v/v).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction to the desired temperature (typically 70-110 °C) with vigorous stirring.

• Monitor the reaction's progress by TLC or GC.

• Once the starting material is consumed, cool the mixture to room temperature.

• Dilute with an organic solvent and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the product by flash chromatography or recrystallization.

Caption: Phase-transfer mechanism of TBAI in Suzuki coupling.

Conclusion

Tetrabutylphosphonium iodide, much like its ammonium counterpart, holds significant potential as a versatile additive and phase-transfer catalyst in a variety of carbon-carbon bond-forming reactions. The protocols and data presented herein for TBAI serve as a robust foundation for the development and optimization of synthetic methodologies employing TBPI. Researchers are encouraged to adapt these procedures, considering potential differences in reactivity and solubility, to harness the unique properties of the phosphonium salt in their synthetic endeavors.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Heck Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Tetrabutylphosphonium Iodide as a Catalyst for Epoxide Ring-Opening Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxides are highly valuable synthetic intermediates due to the strained nature of their three-membered ring, which allows for facile ring-opening reactions with a variety of nucleophiles. This reactivity is harnessed in numerous industrial and pharmaceutical applications to construct complex molecular architectures. The choice of catalyst is crucial for controlling the rate, regioselectivity, and stereoselectivity of these reactions. Tetrabutylphosphonium iodide (TBPI) has emerged as an effective organocatalyst for promoting the ring-opening of epoxides under mild conditions. This document provides detailed application notes and protocols for the use of TBPI in catalyzing the ring-opening of epoxides with various nucleophiles.

The catalytic activity of quaternary phosphonium salts in epoxide ring-opening is well-documented. The general mechanism involves the nucleophilic attack of the iodide anion on one of the epoxide's carbon atoms, leading to the formation of a haloalkoxide intermediate. This intermediate is then intercepted by a nucleophile, regenerating the catalyst for subsequent cycles. Theoretical studies suggest that for reactions involving CO2, the ring-opening step is facilitated by the catalyst, with iodide salts showing a lower Gibbs free energy barrier compared to their bromide counterparts, indicating higher activity.[1]

Applications in Organic Synthesis

Tetrabutylphosphonium iodide is a versatile catalyst for the ring-opening of epoxides with a range of nucleophiles, including phenols, carboxylic acids, and amines. These reactions lead to the formation of valuable β-hydroxy ethers, β-hydroxy esters, and β-amino alcohols, respectively. These structural motifs are prevalent in many biologically active molecules and pharmaceutical agents.

Ring-Opening with Oxygen Nucleophiles

Tetrabutylphosphonium salts are effective catalysts for the reaction of epoxides with oxygen-based nucleophiles such as phenols and carboxylic acids. While tetrabutylphosphonium bromide (TBPB) is often cited as a highly efficient catalyst for these transformations, TBPI also demonstrates catalytic activity.[2][3] The choice of catalyst can influence reaction rates and yields, and optimal conditions should be determined for each specific substrate and nucleophile combination.

Ring-Opening with Nitrogen Nucleophiles

The synthesis of β-amino alcohols through the ring-opening of epoxides with amines is a fundamental transformation in organic chemistry, with wide applications in drug development. While specific protocols for TBPI are less common in the literature compared to its ammonium salt analog (TBAI), the principles of catalysis are similar. TBAI has been successfully employed in the ring-opening of epoxides with nitrogen nucleophiles like sodium saccharin, providing a basis for developing protocols with TBPI.[4][5]

Quantitative Data Summary

The following tables summarize the catalytic efficiency of tetrabutylphosphonium iodide and related quaternary onium salts in epoxide ring-opening reactions.

Table 1: Comparison of Quaternary Onium Salts as Catalysts for the Reaction of 9,9-bis[4-(glycidyloxy)phenyl]fluorene with Acrylic Acid

Catalyst (3 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
(n-Bu)₄NBr	Toluene	110	5	85	[2]
(n-Bu)₄NI	Toluene	110	5	80	[2]
(n-Bu)₄PBr (TBPB)	Toluene	110	5	90	[2]
(n-Bu)₄PI (TBPI)	Toluene	110	5	82	[2]
(n-Pr)₄NBr	Toluene	110	5	83	[2]
(Et)₄NBr	Toluene	110	5	75	[2]
(Me)₄NBr	Toluene	110	5	68	[2]

Data extracted from a study comparing various catalysts.[2]

Table 2: Tetrabutylammonium Iodide (TBAI) Catalyzed Ring-Opening of Phenyl Glycidyl Ether with Sodium Saccharin

Entry	Solvent	Base	Temperature (°C)	Catalyst (mol%)	Yield (%)	Reference
1	CH₃CN	NaHCO₃	Reflux	TBAI (50)	82	[4][5]
2	DMF	NaHCO₃	80-100	TBAI (50)	77	[4][5]
3	EtOH	NaHCO₃/TBAI	Reflux	-	No Reaction	[4][5]
4	DMSO	NaHCO₃/TBAI	Reflux	-	No Reaction	[4][5]

This table demonstrates the efficacy of a related quaternary ammonium iodide catalyst and provides a starting point for protocol development with TBPI.[4][5]

Experimental Protocols

The following are detailed protocols for epoxide ring-opening reactions. While Protocol 1 describes a general procedure using tetrabutylphosphonium bromide, it can be adapted for tetrabutylphosphonium iodide. Protocol 2 is based on the use of tetrabutylammonium iodide and serves as a valuable reference for reactions with nitrogen nucleophiles.

Protocol 1: General Procedure for the Ring-Opening of Epoxides with Oxygen Nucleophiles Catalyzed by Tetrabutylphosphonium Halides

This protocol is adapted from a procedure using tetrabutylphosphonium bromide (TBPB) and can be applied using tetrabutylphosphonium iodide (TBPI).[2][3]

Materials:

• Epoxide (1.0 equiv)

• Nucleophile (e.g., carboxylic acid or phenol) (1.0-1.2 equiv)

• Tetrabutylphosphonium iodide (TBPI) (3 mol%)

• Toluene (solvent)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the epoxide (1.0 equiv) and the nucleophile (1.0-1.2 equiv) in toluene, add tetrabutylphosphonium iodide (3 mol%).

• Heat the reaction mixture to 110 °C (reflux) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: Ring-Opening of Phenyl Glycidyl Ether with Sodium Saccharin Catalyzed by Tetrabutylammonium Iodide (TBAI)

This protocol provides a detailed method for the ring-opening of an epoxide with a nitrogen nucleophile using a quaternary ammonium iodide catalyst.[4][5] It can serve as a template for developing procedures with TBPI.

Materials:

• Phenyl glycidyl ether (2.0 equiv, 2.92 mmol)

• Sodium saccharin (1.0 equiv, 1.46 mmol)

• Sodium bicarbonate (2.0 equiv, 2.92 mmol)

• Tetrabutylammonium iodide (TBAI) (50 mol%)

• Acetonitrile (CH₃CN) (4 mL)

• Ice-cold water

• HCl (dilute solution)

• Ethyl acetate

Procedure:

• To a solution of sodium bicarbonate (2.92 mmol) in acetonitrile (4 mL), add sodium saccharin (1.46 mmol).

• Add tetrabutylammonium iodide (50 mol%).

• Add phenyl glycidyl ether (2.92 mmol) to the mixture.

• Reflux the resulting mixture and monitor the reaction progress by TLC.

• After completion of the reaction, wash the reaction mixture with ice-cold water (35 mL) and a few drops of HCl.

• Extract the aqueous layer three times with ethyl acetate (3 x 30 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel.

Reaction Mechanism and Workflow

The catalytic cycle for the tetrabutylphosphonium iodide-mediated ring-opening of an epoxide with a generic nucleophile (Nu-H) is illustrated below.

Caption: Catalytic cycle of TBPI-mediated epoxide ring-opening.

The proposed experimental workflow for screening and optimizing the reaction conditions is depicted in the following diagram.

Caption: Workflow for optimizing epoxide ring-opening reactions.

References

• 1. Catalytic, Kinetic, and Mechanistic Insights into the Fixation of CO2 with Epoxides Catalyzed by Phenol-Functionalized Phosphonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. bkcs.kchem.org [bkcs.kchem.org]
• 4. researchgate.net [researchgate.net]
• 5. thaiscience.info [thaiscience.info]

Application of Tetrabutylphosphonium Iodide in Pharmaceutical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium iodide (TBPI), and its closely related ammonium analogue, tetrabutylammonium iodide (TBAI), have emerged as versatile and efficient reagents in the synthesis of active pharmaceutical ingredients (APIs). Their primary role is as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases, thereby increasing reaction rates, improving yields, and often allowing for milder reaction conditions. This application note provides detailed protocols and quantitative data for the use of these catalysts in key pharmaceutical synthetic transformations.

Application 1: N-Alkylation in the Synthesis of Amantadine Hydrochloride

Introduction: Amantadine hydrochloride is an antiviral medication used for the treatment of influenza A infections. The synthesis of amantadine often involves the N-alkylation of an adamantane derivative. The use of tetrabutylammonium iodide (TBAI) as a phase-transfer catalyst has been shown to significantly enhance the yield and purity of the final product in a one-pot synthesis from 1-bromoadamantane.[1][2]

Mechanism of Action: In this N-alkylation reaction, TBAI facilitates the transfer of the nucleophilic amine precursor from the solid or aqueous phase to the organic phase where the alkylating agent, 1-bromoadamantane, resides. The iodide ion of TBAI can also exchange with the bromide of the adamantane derivative, forming a more reactive iodo-intermediate, which accelerates the nucleophilic substitution.[1]

Experimental Protocol: One-Pot Synthesis of Amantadine Hydrochloride

This protocol is adapted from an efficient and sustainable process for amantadine hydrochloride synthesis.[1]

Materials:

• 1-Bromoadamantane

• Urea

• Methanol (MeOH)

• Tetrabutylammonium iodide (TBAI)

• 5N Hydrochloric Acid (HCl)

Procedure:

• In a round-bottom flask, combine 1-bromoadamantane (46 mmol), urea (138 mmol), and methanol.

• Add Tetrabutylammonium iodide (TBAI) as the phase-transfer catalyst (optimal concentration to be determined based on optimization data, see Table 1).

• Heat the reaction mixture to 65°C and stir for 2 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Add 5N HCl to the reaction mixture for in situ salt formation.

• The precipitated amantadine hydrochloride is then isolated.

• The isolated product is purified by recrystallization.

Quantitative Data Summary:

The following tables summarize the optimization of reaction conditions for the synthesis of amantadine hydrochloride using TBAI.

Table 1: Effect of Catalyst on Amantadine Hydrochloride Yield [1]

Catalyst	Yield (%)
No Catalyst	Low
Tetrabutylammonium Bromide (TBAB)	Moderate
Tetrabutylammonium Iodide (TBAI)	96.08
Benzyltriethylammonium Chloride (TEBAC)	Moderate

Table 2: Effect of TBAI Concentration on Yield [1]

TBAI Concentration (mmol)	Yield (%)
0.00	Low
0.50	Increased
1.00	Optimal
1.50	Slight Decrease

Table 3: Effect of Solvent and Temperature on Yield [1]

Solvent	Temperature (°C)	Time (h)	Yield (%)
Dichloromethane (DCM)	40	4	Moderate
Toluene	110	3	Moderate
Methanol (MeOH)	65	2	96.08
Acetonitrile (ACN)	82	3	High

Experimental Workflow Diagram:

Caption: One-pot synthesis workflow for Amantadine HCl.

Application 2: Synthesis of 2-Thioxoimidazolidine-4,5-diones with Anticancer Potential

Introduction: 2-Thioxoimidazolidine-4,5-diones are a class of heterocyclic compounds that have shown promising anticancer activity. A simple and efficient synthesis of these compounds can be achieved through a multi-component reaction using TBAI as a phase-transfer catalyst. This method offers an environmentally friendly route using readily available and less hazardous starting materials.

Mechanism of Action: TBAI acts as a phase-transfer catalyst, enhancing the nucleophilicity of the thiourea intermediate. This facilitates its attack on the electrophilic oxalyl chloride, leading to the formation of an intermediate that readily cyclizes to the desired 2-thioxoimidazolidine-4,5-dione product.

Experimental Protocol: Synthesis of 2-Thioxoimidazolidine-4,5-diones

Materials:

• Substituted aniline (e.g., p-fluoro aniline)

• Carbon disulfide (CS₂)

• Ammonia (NH₃)

• Oxalyl chloride

• Toluene

• Tetrabutylammonium iodide (TBAI)

Procedure:

• In a reaction vessel, dissolve the substituted aniline in toluene.

• Add carbon disulfide and TBAI to the solution.

• Introduce ammonia to the reaction mixture to form the substituted thiourea intermediate.

• Slowly add oxalyl chloride to the mixture.

• Stir the reaction at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Upon completion, the product is isolated by filtration and purified by recrystallization.

Quantitative Data Summary:

The following table presents the yields for the synthesis of various 2-thioxoimidazolidine-4,5-dione derivatives using TBAI as a catalyst.

Table 4: Yields of Synthesized 2-Thioxoimidazolidine-4,5-diones

Compound	Substituent on Aniline	Yield (%)
9a	p-fluoro	85
9b	p-chloro	82
9c	p-bromo	80
9d	p-methyl	88
9e	p-methoxy	86

Logical Relationship Diagram:

Caption: Multi-component synthesis of anticancer compounds.

Application 3: O-Alkylation of Phenols in Pharmaceutical Synthesis

Introduction: The O-alkylation of phenols, a key reaction in the synthesis of many pharmaceuticals (e.g., certain beta-blockers and analgesics), is often carried out via the Williamson ether synthesis. The use of a phase-transfer catalyst like TBAI is crucial when dealing with phenoxides that have limited solubility in organic solvents.

Mechanism of Action: TBAI facilitates the transfer of the phenoxide anion from an aqueous or solid phase into the organic phase containing the alkylating agent. The lipophilic tetrabutylammonium cation pairs with the phenoxide anion, increasing its solubility and reactivity in the organic medium. The iodide of TBAI can also displace other halides from the alkylating agent, forming a more reactive alkyl iodide in situ.

General Experimental Protocol: O-Alkylation of a Phenolic Substrate

This is a general protocol for the O-alkylation of a phenol using TBAI as a phase-transfer catalyst.

Materials:

• Phenolic substrate (e.g., 4-hydroxyphenylacetamide)

• Alkylating agent (e.g., ethyl bromide)

• Base (e.g., potassium carbonate)

• Tetrabutylammonium iodide (TBAI)

• Organic solvent (e.g., acetonitrile or toluene)

Procedure:

• To a stirred suspension of the phenolic substrate and potassium carbonate in the organic solvent, add a catalytic amount of TBAI (typically 1-10 mol%).

• Add the alkylating agent to the mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 50-80°C) and monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture and filter to remove the inorganic salts.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford the desired O-alkylated product.

Quantitative Data Summary:

The yield of O-alkylation reactions is highly dependent on the specific substrates and reaction conditions. The use of TBAI generally leads to high yields.

Phenolic Substrate	Alkylating Agent	Base	Solvent	Yield (%)
Phenol	Ethyl Bromide	K₂CO₃	Acetonitrile	>90
4-Nitrophenol	Benzyl Bromide	K₂CO₃	Toluene	>95
2-Naphthol	Methyl Iodide	NaOH (aq)	Dichloromethane	>98

Signaling Pathway Diagram (Illustrative for a hypothetical drug action):

Caption: Inhibition of a kinase signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. jmedchem.com [jmedchem.com]

Application Notes: Tetrabutylphosphonium Iodide as a Surface Modifying Agent

Introduction

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt that is gaining attention as an effective surface modifying agent in various advanced material applications. Its unique structure, consisting of a central phosphorus atom bonded to four butyl groups and an iodide counter-ion, imparts amphiphilic properties that allow it to adsorb at interfaces and alter surface characteristics. These properties are particularly valuable in the fields of renewable energy and nanotechnology. This document provides an overview of the key applications, experimental protocols, and mechanisms associated with the use of TBPI for surface modification.

Key Applications

• Enhancement of Perovskite Solar Cells (PSCs): TBPI is utilized as an additive to the active layer of perovskite solar cells to improve their performance and stability. The incorporation of TBPI enhances the quality of perovskite crystals, leading to higher power conversion efficiency (PCE).[1] Furthermore, an excess of TBPI can have a protective effect against humidity, a critical factor in the long-term stability of PSCs.[1]

• Stabilization of Noble-Metal Nanoparticles: Tetraalkylphosphonium halides, including TBPI, are employed as stabilizers for gold and palladium nanoparticles in ionic liquids.[2] This stabilization is achieved without the need for other organic solvents or external stabilizers.[2] The resulting colloidal suspensions exhibit long-term stability, preventing nanoparticle agglomeration for extended periods.[2] This is crucial for applications in catalysis where a high surface area of the nanoparticles needs to be maintained.

Mechanism of Surface Modification

The surface-modifying effects of tetrabutylphosphonium iodide are attributed to the synergistic action of its cationic and anionic components.

• In Perovskite Solar Cells: The addition of TBPI into the perovskite layer influences the crystallization process, resulting in enhanced crystal quality.[1] The phosphonium cation may also passivate surface defects, reducing charge recombination and improving the overall efficiency of the solar cell.

• In Nanoparticle Stabilization: The stabilization of metal nanoparticles by tetraalkylphosphonium halides is described as an electrosteric mechanism.[2][3] The halide anion (I⁻) strongly adsorbs to the surface of the metal nanoparticle.[2] This creates a negatively charged surface, which is then sterically shielded by the bulky tetraalkylphosphonium cations (P(C₄H₉)₄⁺).[2] This combination of electrostatic and steric repulsion prevents the nanoparticles from aggregating.[2]

Quantitative Data

The following table summarizes the key performance metrics of perovskite solar cells modified with tetrabutylphosphonium iodide.

Perovskite Composition	PCE (%)	VOC (mV)	JSC (mA cm-2)	FF (%)	Humidity Stability (200h)	Reference
MA98.5(B4PI)1.5PbI3	15.5	0.957	23.6	68.4	-	[1]
MA80(B4PI)20PbI3	-	-	-	-	20% efficiency loss	[1]

PCE: Power Conversion Efficiency; VOC: Open-circuit Voltage; JSC: Short-circuit Current Density; FF: Fill Factor; MA: Methylammonium; B4PI: Tetrabutylphosphonium Iodide

Experimental Protocols

1. Protocol for the Incorporation of TBPI into Perovskite Solar Cells

This protocol is based on the one-step deposition method for fabricating perovskite solar cells.[1]

Materials:

• Methylammonium iodide (MAI)

• Lead(II) iodide (PbI₂)

• Tetrabutylphosphonium iodide (TBPI)

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Anhydrous chlorobenzene

• Substrates (e.g., FTO-coated glass)

• Spin coater

Procedure:

• Precursor Solution Preparation:

  • Prepare a 1.25 M stock solution of MAI and PbI₂ in a 1:1 molar ratio in a solvent mixture of DMF/DMSO (80:20 v/v).

  • Incorporate TBPI into the precursor solution at the desired weight percentage (e.g., 1.5% w/w).

• Perovskite Film Deposition:

  • Deposit the perovskite precursor solution onto the substrate by spin coating at 5000 rpm for 30 seconds.

  • After a 6-second delay during the spin coating process, add 650 µL of anhydrous chlorobenzene onto the substrate.

• Annealing:

  • Anneal the substrate with the deposited film at a specified temperature and time to promote crystallization of the perovskite layer.

• Device Completion:

  • Proceed with the deposition of the subsequent layers of the solar cell, such as the hole transport layer and the metal contact.

2. Protocol for the Stabilization of Metal Nanoparticles with Tetraalkylphosphonium Halides

This protocol describes a general method for synthesizing stable metal nanoparticle suspensions in tetraalkylphosphonium ionic liquids.[2]

Materials:

• Metal salt precursor (e.g., HAuCl₄ or PdCl₂)

• Tetraalkylphosphonium halide ionic liquid (e.g., TBPI)

• Reducing agent (e.g., Lithium borohydride)

Procedure:

• Dissolution of Metal Precursor:

  • Dissolve the metal salt precursor in the tetraalkylphosphonium halide ionic liquid.

• Reduction:

  • Add a reducing agent, such as lithium borohydride, to the solution to reduce the metal ions to form nanoparticles.

• Stabilization:

  • The nanoparticles will form a stable colloidal suspension within the ionic liquid without the need for additional stabilizers.

• Characterization:

  • Characterize the size and stability of the nanoparticles using techniques such as Transmission Electron Microscopy (TEM) and Dynamic Light Scattering (DLS).

Visualizations

Caption: Experimental workflow for fabricating perovskite solar cells with TBPI.

Caption: Electosteric stabilization of a metal nanoparticle by TBPI.

References

• 1. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly stable noble-metal nanoparticles in tetraalkylphosphonium ionic liquids for in situ catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Tetrabutylphosphonium Iodide in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Tetrabutylphosphonium Iodide (TBPI) and its close analog, Tetrabutylammonium Iodide (TBAI), as versatile catalysts in organic synthesis. The focus is on their application in the synthesis of cyclic carbonates from epoxides and carbon dioxide, as well as their role in phase transfer catalysis.

Catalytic Synthesis of Cyclic Carbonates from Epoxides and CO2

Tetrabutylphosphonium iodide is an effective catalyst for the cycloaddition of carbon dioxide to epoxides, yielding valuable cyclic carbonates. These products are widely used as polar aprotic solvents, electrolytes in lithium-ion batteries, and as precursors for polycarbonates. The catalytic activity of phosphonium salts is significantly influenced by the counter anion, with iodides generally exhibiting the highest reactivity.

The reaction is typically carried out under mild to moderate conditions and proceeds through a proposed mechanism involving the activation of the epoxide by the catalyst.

Quantitative Data Summary

The following table summarizes the catalytic activity of phosphonium and ammonium iodides in the synthesis of various cyclic carbonates.

Entry	Epoxide Substrate	Catalyst (mol%)	Co-catalyst/Solvent	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Selectivity (%)
1	Styrene Oxide	MeTAPS-I (15)	Chlorobenzene	120	1 (balloon)	12	Moderate Yield	-
2	Propylene Oxide	nBu4NI (0.5)	CAT-1	25	1 (balloon)	12	High	>99
3	1,2-Epoxybutane	nBu4NI (0.5)	CAT-1	25	1 (balloon)	12	High	>99
4	Phenyl Glycidyl Ether	nBu4NI (0.5)	CAT-1	25	1 (balloon)	12	High	>99
5	Epichlorohydrin	nBu4NI (0.5)	CAT-1	25	1 (balloon)	12	High	>99
6	Cyclohexene Oxide	nBu4NI (0.5)	CAT-1	70	10	12	Moderate	>99
7	Various Terminal Epoxides	1,3-dimethylimidazolium iodide (1)	-	80	20	1	Excellent Yields	-
8	Various Internal Epoxides	1,3-dimethylimidazolium iodide (2)	-	100	20	24	Good Yields	-

Note: MeTAPS-I is a bifunctional tetraarylphosphonium iodide salt. CAT-1 is 2-(1H-1,2,4-triazol-3-yl)phenol. nBu4NI is tetrabutylammonium iodide, a close analog of tetrabutylphosphonium iodide.

Experimental Protocol: Synthesis of Styrene Carbonate

This protocol describes the synthesis of styrene carbonate from styrene oxide and carbon dioxide using a phosphonium iodide catalyst.

Materials:

• Styrene oxide

• Tetrabutylphosphonium iodide (TBPI) or Tetrabutylammonium iodide (TBAI)

• A suitable solvent (e.g., 2-propanol or solvent-free)

• Carbon dioxide (balloon or cylinder)

• Round-bottom flask or a pressure reactor

• Magnetic stirrer and heating mantle

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the epoxide (e.g., 10 mmol), the phosphonium iodide catalyst (e.g., 0.1-5 mol%), and a solvent if required. For reactions at atmospheric pressure, the flask is fitted with a condenser and a balloon filled with carbon dioxide. For reactions requiring higher pressure, the mixture is charged into a stainless-steel autoclave.

• Reaction Conditions: The reaction mixture is stirred at a specified temperature (e.g., 25-120 °C) for a designated period (e.g., 4-24 hours). The progress of the reaction can be monitored by techniques such as TLC or GC.

• Work-up and Isolation: After the reaction is complete, the reaction mixture is cooled to room temperature. If a solvent was used, it is removed under reduced pressure. The residue is then purified, typically by column chromatography on silica gel, to afford the pure cyclic carbonate.

• Characterization: The structure and purity of the synthesized cyclic carbonate are confirmed using spectroscopic methods such as 1H NMR, 13C NMR, and FT-IR.

Catalytic Cycle for Cyclic Carbonate Synthesis

The following diagram illustrates the proposed mechanism for the phosphonium iodide-catalyzed synthesis of cyclic carbonates.

Caption: Proposed catalytic cycle for cyclic carbonate synthesis.

Tetrabutylphosphonium Iodide as a Phase Transfer Catalyst

Tetrabutylphosphonium iodide and its ammonium counterpart are excellent phase transfer catalysts (PTCs). They facilitate reactions between reactants located in different immiscible phases (typically aqueous and organic) by transporting one of the reactants across the phase boundary. The lipophilic tetrabutylphosphonium cation pairs with an aqueous-phase anion, shuttling it into the organic phase where it can react. The iodide anion itself can act as a potent nucleophile, accelerating reactions by in-situ conversion of less reactive alkyl chlorides or bromides to more reactive alkyl iodides (Finkelstein reaction).

Applications in Phase Transfer Catalysis

• N-Alkylation: TBAI is used to activate alkylating agents in the N-alkylation of various substrates, including acetamides and indazoles.

• Williamson Ether Synthesis: The rate of ether synthesis can be significantly improved by adding a catalytic amount of a soluble iodide salt, which facilitates the reaction with less reactive alkylating agents.

• Nucleophilic Substitution Reactions: TBAI catalyzes nucleophilic substitution reactions by transferring the nucleophile from the aqueous to the organic phase.

General Experimental Protocol for Phase Transfer Catalysis (N-Alkylation)

This protocol provides a general procedure for an N-alkylation reaction using TBAI as a phase transfer catalyst.

Materials:

• Substrate containing an N-H bond (e.g., an amide, imide, or heterocycle)

• Alkylating agent (e.g., alkyl halide)

• Tetrabutylphosphonium iodide (TBPI) or Tetrabutylammonium iodide (TBAI)

• A base (e.g., NaOH, K2CO3)

• An organic solvent (e.g., toluene, dichloromethane)

• Water

• Standard glassware for reaction, workup, and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve the substrate in the organic solvent. Add the aqueous solution of the base and the phase transfer catalyst (typically 1-10 mol%).

• Addition of Alkylating Agent: While stirring the two-phase system vigorously, add the alkylating agent to the reaction mixture. The addition can be done in one portion or dropwise.

• Reaction Conditions: Heat the reaction mixture to the desired temperature and stir vigorously to ensure efficient mixing of the phases. Monitor the reaction progress by TLC or GC.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and separate the organic and aqueous layers. Wash the organic layer with water and then with brine. Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization, to obtain the pure N-alkylated product.

Experimental Workflow for Phase Transfer Catalysis

The following diagram illustrates the general workflow for a phase transfer-catalyzed reaction.

Caption: General workflow for phase transfer catalysis.

Application Notes and Protocols for Tetrabutylphosphonium Iodide in Gas Separation Membranes

Topic: Tetrabutylphosphonium Iodide in Gas Separation Membranes Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C, characterized by negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1] These features make them promising candidates for use in gas separation membranes, particularly for CO2 capture.[2][3] Phosphonium-based ILs, such as those containing the tetrabutylphosphonium ([P(C₄)₄]⁺) cation, are noted for their high thermal and chemical stability compared to some imidazolium-based counterparts.[4]

Tetrabutylphosphonium iodide ([P(C₄)₄]I) is a phosphonium salt that can be explored as a component in gas separation membranes, primarily in the form of a supported ionic liquid membrane (SILM). In a SILM, the IL is held within the pores of a microporous support by capillary forces.[2] The IL phase is responsible for the selective transport of gases. The choice of both the cation and the anion of the IL dictates the membrane's performance. While specific data on the iodide anion's performance is sparse, studies on other halide-containing phosphonium ILs can provide insights into its potential behavior.

Principle of Separation

Gas transport through a supported ionic liquid membrane is governed by the solution-diffusion mechanism. For a gas like CO₂, this process can be enhanced by a facilitated transport mechanism if the ionic liquid has a chemical affinity for CO₂.[1] In the case of tetrabutylphosphonium-based ILs with functional anions (e.g., amino acids), the anion can reversibly react with CO₂, increasing its solubility and facilitating its transport across the membrane.[5][6] While the iodide anion is not expected to chemically react with CO₂, it contributes to the overall physicochemical environment (e.g., viscosity, gas solubility) that influences the permeability and selectivity of the membrane.

Potential Applications

• CO₂/CH₄ Separation: Purification of natural gas.

• CO₂/N₂ Separation: Post-combustion CO₂ capture from flue gas.

• Selective capture of acid gases.

Quantitative Data Summary

The following tables summarize gas permeation data from studies on membranes containing tetrabutylphosphonium-based ionic liquids with various anions. This data is provided to give a representative understanding of the performance of this class of materials.

Table 1: CO₂ Permeability and CO₂/N₂ Selectivity of Phosphonium-Based Supported Ionic Liquid Membranes (SILMs)

Ionic Liquid Cation	Ionic Liquid Anion	Support Material	Temperature (°C)	CO₂ Permeability (Barrer)	CO₂/N₂ Ideal Selectivity	Reference
Trihexyl(tetradecyl)phosphonium	Chloride	PTFE	30	~2400	~152	[7]
Tetrabutylphosphonium	Glycinate	Not Specified	303 K (30°C)	High (not quantified)	High (not quantified)	[5]
Tetrabutylphosphonium	Prolinate	Not Specified	Ambient	High (not quantified)	High (not quantified)	[8]

1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Table 2: CO₂ Permeability and CO₂/CH₄ Selectivity of Phosphonium-Based Ionic Liquid Membranes

Ionic Liquid Cation	Ionic Liquid Anion	Membrane Type	Temperature (°C)	CO₂ Permeability (Barrer)	CO₂/CH₄ Ideal Selectivity	Reference
Tetrabutylphosphonium	Amino Acid	SILM	Ambient	High (not quantified)	High (not quantified)	[6]
Poly([P₄₄₄₄VB][Tf₂N])	Tf₂N	Pure PIL	35	~15	~20

PIL = Poly(ionic liquid), [P₄₄₄₄VB] = (tri-n-butyl)vinylbenzylphosphonium, [Tf₂N] = bis(trifluoromethylsulfonyl)imide

Experimental Protocols

Protocol 1: Preparation of a Tetrabutylphosphonium Iodide Supported Ionic Liquid Membrane (SILM)

This protocol describes the fabrication of a SILM using a porous support, a common method for preparing IL-based gas separation membranes.[2]

Materials:

• Tetrabutylphosphonium iodide ([P(C₄)₄]I)

• Porous membrane support (e.g., polyvinylidene fluoride (PVDF), polytetrafluoroethylene (PTFE), or polyethersulfone (PES) with a pore size of 0.1-0.45 µm)

• Vacuum desiccator or vacuum oven

• Suitable volatile solvent (e.g., methanol or ethanol, if needed to reduce viscosity for infiltration)

• Petri dish

Procedure:

• Support Preparation: Cut the porous membrane support to the desired size for the permeation cell. Dry the support in a vacuum oven at 60°C for at least 12 hours to remove any adsorbed moisture.

• Ionic Liquid Preparation: If the viscosity of [P(C₄)₄]I at room temperature is too high for efficient pore filling, it can be gently heated (e.g., to 50-60°C) or dissolved in a minimal amount of a volatile solvent to create a low-concentration solution (e.g., 10-20 wt%).

• Membrane Infiltration:

  • Place the dried porous support in a clean petri dish.

  • Pour the [P(C₄)₄]I (or its solution) onto the support, ensuring it is fully submerged.

  • Place the petri dish in a vacuum desiccator and apply a vacuum for 1-2 hours. This step is crucial to remove any air bubbles trapped in the pores of the support and ensure complete infiltration of the ionic liquid.[2]

• Final Membrane Preparation:

  • Carefully remove the infiltrated membrane from the petri dish.

  • Gently wipe off the excess ionic liquid from the membrane surface using lint-free tissue (e.g., Kimwipes). The membrane should appear translucent, indicating successful pore filling.

  • If a solvent was used, place the membrane in a vacuum oven at a temperature slightly above the solvent's boiling point (e.g., 70°C for methanol) for 24 hours to ensure complete solvent evaporation.

• Storage: Store the prepared SILM in a sealed container to prevent contamination until it is used for gas permeation testing.

Protocol 2: Gas Permeability Measurement (Constant Volume/Variable Pressure Method)

This protocol outlines a standard method for testing the gas separation performance of the prepared SILM.

Apparatus:

• Gas permeation cell (dividing a feed side from a permeate side)

• Gas cylinders with pressure regulators (e.g., CO₂, N₂, CH₄)

• Mass flow controllers

• Pressure transducers (for feed and permeate sides)

• Temperature controller/oven for the permeation cell

• Vacuum pump

• Data acquisition system

Procedure:

• Membrane Installation: Mount the prepared [P(C₄)₄]I SILM into the gas permeation cell, ensuring a proper seal to prevent leaks.

• System Leak Test: Thoroughly evacuate both the feed and permeate sides of the cell with the vacuum pump. Close the system off from the vacuum and monitor the pressure on both sides. A stable pressure indicates a leak-free system.

• Permeability Measurement:

  • Set the permeation cell to the desired experimental temperature (e.g., 35°C).

  • Introduce the first test gas (e.g., pure CO₂) to the feed side of the membrane at a controlled pressure (e.g., 2 bar).

  • Keep the permeate side at a vacuum. The volume of the permeate side must be known.

  • As gas permeates through the membrane, the pressure on the permeate side will increase over time. Record the rate of this pressure increase (dP/dt) using the pressure transducer and data acquisition system once a steady state is reached.

• Permeability Calculation: The permeability (P) in Barrer can be calculated using the following equation:

  P = (V * L * (dP/dt)) / (A * Δp * R * T) * (10¹⁰)

  Where:

  • V = Volume of the permeate side (cm³)

  • L = Membrane thickness (cm)

  • dP/dt = Rate of pressure increase at steady state (cmHg/s)

  • A = Effective membrane area (cm²)

  • Δp = Pressure difference across the membrane (cmHg)

  • R = Gas constant

  • T = Absolute temperature (K)

• Testing Other Gases: Evacuate the entire system thoroughly before introducing the next gas (e.g., N₂ or CH₄) and repeat step 3.

• Ideal Selectivity Calculation: The ideal selectivity (α) for a gas pair A/B is calculated as the ratio of their individual permeabilities:

  α(A/B) = P(A) / P(B)

Visualizations

Experimental Workflow for SILM Preparation and Testing

Caption: Workflow for SILM preparation and gas permeation testing.

Proposed Mechanism for CO₂ Facilitated Transport

This diagram illustrates a generalized facilitated transport mechanism for CO₂ in an ionic liquid containing functional anions (like amino acids), a concept applicable to task-specific phosphonium ILs. For tetrabutylphosphonium iodide, transport would primarily follow the physical solution-diffusion pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Supported absorption of CO2 by tetrabutylphosphonium amino acid ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Tetrabutylphosphonium Iodide (TBPI) Catalyst Loading

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Tetrabutylphosphonium iodide (TBPI) catalyst loading in chemical reactions. The content is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylphosphonium iodide (TBPI) and what are its primary applications as a catalyst?

A1: Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt that is commonly used as a phase-transfer catalyst (PTC).[1] Like its ammonium analogue, Tetrabutylammonium iodide (TBAI), TBPI facilitates reactions between reactants in immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile).[1] The bulky, lipophilic tetrabutylphosphonium cation transports the iodide anion or another reactive anion from an aqueous or solid phase into the organic phase where the reaction occurs.[2]

A significant application of TBPI is in the cycloaddition of carbon dioxide (CO₂) to epoxides to synthesize cyclic carbonates, a process noted for its green chemistry principles. It is also utilized in the synthesis of various phosphorus compounds.[3]

Q2: What is a typical catalyst loading range for TBPI?

A2: A typical starting range for TBPI catalyst loading in phase-transfer catalysis is between 0.5 mol% and 10 mol% relative to the limiting reactant.[4] However, the optimal loading is highly dependent on the specific reaction, substrates, and conditions. For instance, in the cycloaddition of CO₂ to epoxides, loadings as low as 0.5 mol% have been shown to be effective. In other cases, such as certain phosphorylation reactions, higher loadings may be necessary to achieve a desirable reaction rate.[3]

Q3: How does TBPI compare to its ammonium analog, TBAI, as a catalyst?

A3: Both TBPI and TBAI are effective phase-transfer catalysts, but their performance can differ depending on the reaction. The phosphonium cation is generally more thermally stable than the corresponding ammonium cation, which can be an advantage in reactions requiring higher temperatures. However, the catalytic efficiency is reaction-dependent. For example, in the cycloaddition of CO₂ to epoxidized methyl oleate, Tetrabutylphosphonium bromide showed better catalytic performance than Tetrabutylphosphonium iodide.

Q4: What are the key factors to consider when optimizing TBPI loading?

A4: Several factors influence the optimal TBPI loading:

• Reaction Kinetics: The intrinsic rate of the reaction. Slower reactions may benefit from higher catalyst loading.

• Substrate Reactivity: Less reactive substrates may require a higher catalyst concentration to achieve a reasonable reaction rate.

• Temperature: Higher temperatures can increase reaction rates but may also lead to catalyst decomposition, although phosphonium salts are generally more stable than ammonium salts.[4]

• Stirring Rate: In heterogeneous reactions, vigorous stirring is crucial to maximize the interfacial area for the phase-transfer process to occur efficiently.

• Solvent Choice: The polarity of the organic solvent affects the solubility of the catalyst-anion pair and can influence the overall reaction rate.

Troubleshooting Guide

Issue 1: Low or no product yield.

Potential Cause	Troubleshooting Step
Insufficient Catalyst Loading	Incrementally increase the TBPI loading (e.g., from 1 mol% to 5 mol%).
Poor Mixing	Ensure vigorous stirring to maximize the interfacial area between phases.
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for potential side reactions or catalyst degradation.
Inappropriate Solvent	Screen different solvents with varying polarities to find the optimal medium for your reaction.
Catalyst Poisoning	Ensure all reagents and solvents are free from impurities that could deactivate the catalyst.

Issue 2: Formation of byproducts.

Potential Cause	Troubleshooting Step
Excessive Catalyst Loading	High concentrations of the catalyst can sometimes promote side reactions. Try reducing the TBPI loading.
High Reaction Temperature	Elevated temperatures can favor side reactions like elimination over substitution.[5] Consider lowering the reaction temperature.
Substrate/Product Degradation	The reaction conditions (e.g., presence of a strong base) might be degrading your starting material or product. Attempt the reaction under milder conditions.

Issue 3: Reaction stalls before completion.

Potential Cause	Troubleshooting Step
Catalyst Degradation	Although generally stable, TBPI can degrade at very high temperatures or in the presence of strong bases over extended periods. Consider adding the catalyst in portions or using a more stable catalyst if extreme conditions are necessary.
Product Inhibition	The product formed may be inhibiting the catalyst. In some cases, bifunctional catalysts have been shown to overcome product inhibition.[6]
Depletion of a Reactant in the Organic Phase	Ensure that the phase-transfer process is efficient enough to maintain a sufficient concentration of the reactive anion in the organic phase. This can sometimes be improved by adjusting the solvent system or increasing the catalyst loading.

Data Presentation

Table 1: Effect of Catalyst Type and Loading on the Cycloaddition of CO₂ to Epoxidized Methyl Oleate

Catalyst	Catalyst Loading (mol%)	Conversion (%)	Selectivity (%)
TBPI	5	35	71
TBPBr	5	49	94
TBPCl	5	39	99
TBAI	5	Not Reported	Not Reported

Reaction Conditions: 100 °C, 117 bar CO₂, 24 hours.

Table 2: Effect of Phenol-Functionalized Phosphonium Salt Catalysts on the Cycloaddition of CO₂ to 1,2-Epoxyhexane

Catalyst	Temperature (°C)	Time (h)	Conversion (%)
Phenol-based Phosphonium Iodide	25	24	92
Phenol-based Phosphonium Bromide	80	24	99

Reaction Conditions: Solvent-free, 1 MPa CO₂ pressure.[6]

Experimental Protocols

Protocol 1: General Procedure for Optimizing TBPI Loading in a Liquid-Liquid Phase-Transfer Catalysis Reaction

• Initial Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, add the organic substrate and the organic solvent.

• Aqueous Phase Preparation: In a separate vessel, dissolve the nucleophilic reagent and any base in water.

• Catalyst Addition: Add the desired initial amount of TBPI (e.g., 2 mol%) to the reaction flask.

• Reaction Initiation: Vigorously stir the mixture and heat to the desired temperature.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or HPLC).

• Work-up: Upon completion, cool the reaction mixture, separate the organic and aqueous layers, and wash the organic layer with water and brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method such as column chromatography or recrystallization.

• Optimization: Repeat the experiment with varying amounts of TBPI (e.g., 0.5, 1, 5, and 10 mol%) while keeping all other parameters constant to determine the optimal catalyst loading.

Protocol 2: Cycloaddition of CO₂ to Epoxides Catalyzed by TBPI

• Reactor Setup: Place the epoxide and the desired amount of TBPI catalyst (e.g., 0.5 - 5 mol%) into a high-pressure reactor equipped with a magnetic stirrer.

• Reaction Initiation: Seal the reactor and pressurize it with CO₂ to the desired pressure (e.g., 1-10 MPa).

• Heating and Stirring: Heat the reactor to the desired temperature (e.g., 80-120 °C) and stir the reaction mixture.

• Monitoring: Monitor the reaction progress by taking aliquots (if possible) and analyzing them by GC or NMR.

• Work-up: After the reaction is complete, cool the reactor to room temperature and slowly vent the CO₂. The product can often be purified by distillation or chromatography.

Visualizations

Caption: Experimental workflow for optimizing TBPI catalyst loading.

Caption: Troubleshooting logic for TBPI-catalyzed reactions.

References

• 1. scienceinfo.com [scienceinfo.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Catalytic, Kinetic, and Mechanistic Insights into the Fixation of CO2 with Epoxides Catalyzed by Phenol‐Functionalized Phosphonium Salts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield with Tetrabutylphosphonium Iodide Catalyst

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common issues encountered when using tetrabutylphosphonium iodide (TBPI) as a catalyst, particularly focusing on troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the common causes when using a tetrabutylphosphonium iodide catalyst?

A1: Low yields in reactions catalyzed by tetrabutylphosphonium iodide can stem from several factors, often related to the principles of phase-transfer catalysis (PTC). The most common culprits include:

• Suboptimal Reaction Conditions: Temperature, solvent, and reactant concentrations are critical parameters that can significantly impact reaction rate and yield.

• Improper Catalyst Loading: Both too little and too much catalyst can negatively affect the reaction outcome.

• Catalyst Decomposition: Tetrabutylphosphonium salts can degrade under certain conditions, leading to a loss of catalytic activity.

• Side Reactions: Competing reactions, such as elimination, can consume starting materials and reduce the yield of the desired product.

• Mass Transfer Limitations: Inefficient mixing can limit the transfer of reactants between phases, slowing down the reaction.

Q2: How does the amount of tetrabutylphosphonium iodide affect the reaction yield?

A2: The optimal catalyst loading is a crucial parameter that needs to be determined for each specific reaction. Generally, a starting point for optimization is between 1-10 mol% relative to the limiting reactant.

• Insufficient Catalyst: A low catalyst concentration may lead to a slow reaction rate, as the transfer of the nucleophile from the aqueous to the organic phase is the rate-limiting step.

• Excess Catalyst: High catalyst loading can sometimes promote side reactions, such as elimination, or lead to the formation of emulsions, making product isolation difficult. In some cases, high concentrations of the catalyst can lead to catalyst "poisoning" where the active site is blocked.

Q3: My reaction has stalled, or the catalyst appears to have degraded. What could be the cause?

A3: Tetrabutylphosphonium salts, while generally more thermally stable than their ammonium counterparts, can decompose at elevated temperatures, especially in the presence of a strong base. Signs of degradation include a color change in the reaction mixture (often to yellow or brown) and a stall in the reaction progress.

Potential degradation pathways for phosphonium salts include nucleophilic substitution at the α-carbon, β-elimination, and substitution at the phosphorus center, leading to the formation of trialkylphosphines, trialkylphosphine oxides, alkanes, and alkenes. To minimize degradation, it is advisable to:

• Avoid excessively high reaction temperatures.

• Use the minimum effective concentration of a strong base.

• Consider using a more thermally stable catalyst if high temperatures are required.

Q4: I am observing significant formation of elimination byproducts. How can I favor the desired substitution reaction?

A4: The competition between substitution (SN2) and elimination (E2) is a common challenge, particularly with secondary and tertiary alkyl halides. To favor substitution over elimination:

• Lower the Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions and are therefore more favored at higher temperatures.[1]

• Use a Less Hindered Base: A sterically bulky base can preferentially abstract a proton, leading to elimination. A less hindered base may improve the substitution-to-elimination ratio.[1]

• Choose an Appropriate Solvent: Polar aprotic solvents like DMF or DMSO generally favor SN2 reactions.[1]

Troubleshooting Flowchart

Caption: A logical workflow for troubleshooting low yields in reactions catalyzed by tetrabutylphosphonium iodide.

Quantitative Data Summary

The following table, adapted from studies on the closely related tetrabutylammonium iodide (TBAI), illustrates the impact of catalyst loading and other reaction parameters on product yield. Similar trends are expected for tetrabutylphosphonium iodide, although the optimal values may differ.

Table 1: Optimization of Reaction Conditions for a Model Nucleophilic Substitution

Entry	Catalyst (mol%)	Temperature (°C)	Solvent	Base	Yield (%)
1	1	80	Toluene	K₂CO₃	65
2	5	80	Toluene	K₂CO₃	92
3	10	80	Toluene	K₂CO₃	95
4	5	60	Toluene	K₂CO₃	75
5	5	100	Toluene	K₂CO₃	90 (with side products)
6	5	80	DMF	K₂CO₃	98
7	5	80	Toluene	Cs₂CO₃	96

Data is illustrative and based on general trends observed in phase-transfer catalysis literature.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Tetrabutylphosphonium Iodide Catalyst Loading in a Williamson Ether Synthesis

This protocol describes a general method for determining the optimal catalyst loading for the synthesis of an ether from an alcohol and an alkyl halide using tetrabutylphosphonium iodide as a phase-transfer catalyst.

Materials:

• Alcohol (1.0 equiv)

• Alkyl halide (1.2 equiv)

• Tetrabutylphosphonium iodide (TBPI) (variable loading: 1, 2, 5, 10 mol%)

• Aqueous Sodium Hydroxide (50% w/w)

• Toluene

• Magnetic stirrer and stir bar

• Round-bottom flask with reflux condenser

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the alcohol (1.0 equiv) and toluene.

• Base Addition: With vigorous stirring, add the aqueous sodium hydroxide solution.

• Catalyst Addition: Add the desired amount of tetrabutylphosphonium iodide.

• Alkyl Halide Addition: Add the alkyl halide (1.2 equiv) to the reaction mixture.

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, cool the reaction to room temperature. Separate the organic and aqueous layers. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Optimization: Repeat the experiment with varying amounts of TBPI to determine the optimal catalyst loading.

Visualizations

Phase-Transfer Catalysis Mechanism

The following diagram illustrates the general mechanism of phase-transfer catalysis for a nucleophilic substitution reaction, which is a common application for tetrabutylphosphonium iodide.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Managing Moisture Sensitivity of Tetrabutylphosphonium Iodide (TBPI) in Experiments

For researchers, scientists, and drug development professionals utilizing Tetrabutylphosphonium iodide (TBPI), its hygroscopic nature presents a significant experimental challenge. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to moisture sensitivity, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylphosphonium iodide (TBPI) and why is it moisture-sensitive?

A1: Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt widely used as a phase-transfer catalyst (PTC) in various organic syntheses. Its hygroscopic nature means it readily absorbs moisture from the atmosphere. This affinity for water is due to the ionic nature of the salt and the ability of water molecules to hydrate the cation and anion.

Q2: How can I tell if my TBPI has been compromised by moisture?

A2: Visual inspection can be the first indicator. Anhydrous TBPI is typically a white to off-white crystalline powder. If the material appears clumpy, sticky, or has formed a paste, it has likely absorbed a significant amount of moisture. For a more quantitative assessment, Karl Fischer titration is the recommended method to determine the water content.

Q3: What are the consequences of using wet TBPI in my reaction?

A3: Using TBPI with a high moisture content can lead to several undesirable outcomes:

• Reduced Catalytic Activity: Water can interfere with the catalytic cycle of the phase-transfer catalyst, leading to slower reaction rates or incomplete conversion.

• Side Reactions: The presence of water can promote unwanted side reactions, such as hydrolysis of reactants or products.

• Inconsistent Results: The variable amount of water in the TBPI will lead to poor reproducibility of your experimental results.

• Degradation of the Catalyst: Under certain conditions, particularly at elevated temperatures, the presence of water can contribute to the degradation of the phosphonium salt.

Q4: How should I properly store TBPI to prevent moisture absorption?

A4: To maintain the integrity of TBPI, it is crucial to store it in a tightly sealed container in a cool, dry, and well-ventilated place. For long-term storage or for highly moisture-sensitive applications, storing the container inside a desiccator with a suitable drying agent (e.g., silica gel, anhydrous calcium sulfate) is highly recommended. For the most stringent requirements, storage in an inert atmosphere, such as in a glovebox, is ideal.

Q5: Can I regenerate or dry TBPI that has been exposed to moisture?

A5: Yes, it is possible to dry TBPI that has absorbed moisture. A common and effective method is drying under high vacuum at a moderately elevated temperature. It is crucial to perform this procedure carefully to avoid thermal decomposition of the salt. A detailed protocol for drying is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Slow or incomplete reaction	The TBPI catalyst is wet, reducing its efficiency.	1. Dry the TBPI using the recommended protocol. 2. Use a fresh, anhydrous batch of TBPI. 3. Consider adding a moisture scavenger to the reaction mixture if reactants or solvents may contain trace water.
Formation of unexpected byproducts	Water from the wet TBPI is participating in side reactions (e.g., hydrolysis).	1. Ensure all reactants, solvents, and the TBPI catalyst are rigorously dried. 2. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
Inconsistent yields or reaction times between batches	The water content in the TBPI varies between experiments.	1. Standardize the handling and storage of TBPI to minimize moisture exposure. 2. Determine the moisture content of the TBPI using Karl Fischer titration before each use and adjust the amount of catalyst accordingly, or dry it to a consistent low water level.
TBPI appears discolored or has a different physical appearance	The catalyst may have degraded due to prolonged exposure to moisture and/or light.	1. Discard the degraded TBPI. 2. Purchase a fresh supply of TBPI and store it under the recommended conditions.

Data Presentation

Table 1: Physicochemical Properties of Tetrabutylphosphonium Iodide (TBPI)

Property	Value
Molecular Formula	C₁₆H₃₆IP
Molecular Weight	386.34 g/mol
Appearance	White to off-white crystalline powder
Melting Point	98-100 °C
Solubility	Soluble in water
Hygroscopicity	Hygroscopic

Experimental Protocols

Protocol 1: Drying of Hygroscopic Tetrabutylphosphonium Iodide

Objective: To remove absorbed atmospheric moisture from TBPI before use in a moisture-sensitive reaction.

Materials:

• Hygroscopic Tetrabutylphosphonium iodide

• Schlenk flask or other suitable vacuum-rated flask

• High-vacuum pump (<1 mmHg)

• Heating mantle or oil bath

• Thermometer

• Inert gas (Nitrogen or Argon) source

Methodology:

• Place the TBPI solid into a clean, dry Schlenk flask. Do not fill the flask more than one-third full to ensure efficient drying.

• Attach the flask to a high-vacuum line equipped with a cold trap.

• Slowly open the vacuum valve to evacuate the flask. A sudden pressure drop can cause the fine powder to be drawn into the vacuum line.

• Once a stable high vacuum is achieved, begin gently heating the flask. A temperature of 50-60 °C is typically sufficient. Caution: Do not exceed the melting point of TBPI.

• Continue drying under high vacuum with heating for 4-12 hours. The required time will depend on the initial water content and the amount of material.

• After the drying period, turn off the heat and allow the flask to cool to room temperature while still under vacuum.

• Once cooled, backfill the flask with an inert gas (nitrogen or argon) before opening it to the atmosphere.

• The dried TBPI should be used immediately or transferred to a tightly sealed container and stored in a glovebox or desiccator.

Protocol 2: Determination of Moisture Content by Karl Fischer Titration

Objective: To quantify the percentage of water (% w/w) in a TBPI sample.

Materials:

• Tetrabutylphosphonium iodide sample

• Karl Fischer titrator (volumetric or coulometric)

• Anhydrous methanol or other suitable solvent

• Karl Fischer reagent

Methodology:

• Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration vessel with the anhydrous solvent to remove any residual moisture.

• Accurately weigh a sample of TBPI (typically 0.1-0.5 g, depending on the expected water content and the instrument's sensitivity) using an analytical balance.

• Quickly and carefully introduce the weighed TBPI sample into the conditioned titration vessel. Ensure a hermetic seal is maintained to prevent the ingress of atmospheric moisture.

• Start the titration. The Karl Fischer reagent is added until all the water in the sample has reacted.

• The instrument's software will automatically calculate the water content based on the amount of titrant consumed. The result is typically expressed as a percentage (%) or in parts per million (ppm).

Protocol 3: Handling of Tetrabutylphosphonium Iodide in a Glovebox

Objective: To provide a standard operating procedure for handling hygroscopic TBPI in an inert atmosphere glovebox to prevent moisture contamination.

Materials:

• Tetrabutylphosphonium iodide in a sealed container

• Glovebox with an inert atmosphere (e.g., Nitrogen or Argon) with low oxygen and moisture levels (<1 ppm)

• Spatulas, weighing paper, vials, and other necessary lab equipment (oven-dried beforehand)

Methodology:

• Preparation: Ensure all glassware, spatulas, and other equipment to be used inside the glovebox are thoroughly dried in an oven (e.g., at 120 °C for at least 4 hours) and then cooled in a desiccator or the glovebox antechamber.

• Introducing Materials: Place the sealed container of TBPI and all dried equipment into the glovebox antechamber.

• Purging the Antechamber: Evacuate and backfill the antechamber with the inert gas of the glovebox for at least three cycles to remove atmospheric air and moisture.

• Transfer into the Glovebox: Once the antechamber is fully purged, open the inner door and transfer the items into the main glovebox chamber.

• Handling inside the Glovebox:

  • Allow the TBPI container to equilibrate to the glovebox temperature before opening to prevent condensation.

  • Open the TBPI container and dispense the required amount using a clean, dry spatula.

  • Immediately and tightly reseal the TBPI container after use.

• Removing Materials: Place sealed samples and waste in the antechamber, and purge it before opening the outer door.

Visualizations

Tetrabutylphosphonium iodide catalyst deactivation and regeneration strategies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for users of tetrabutylphosphonium iodide (TBPI) as a catalyst in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of fresh Tetrabutylphosphonium Iodide (TBPI)?

A1: Fresh tetrabutylphosphonium iodide is typically a white to off-white crystalline solid or powder.[1] Any significant deviation from this, such as a yellow or brown discoloration, may indicate impurity or degradation.

Q2: What are the primary mechanisms of TBPI catalyst deactivation?

A2: The primary deactivation mechanisms for TBPI can be categorized as thermal degradation and chemical poisoning. At elevated temperatures, phosphonium salts can undergo decomposition.[2] Chemical poisoning can occur through strong interactions with certain functional groups or impurities in the reaction mixture, which can block the active catalytic sites.

Q3: At what temperature does TBPI start to decompose?

A3: While specific data for TBPI is limited, studies on analogous tetraalkylammonium iodides suggest that thermal decomposition generally begins to occur at temperatures above 200°C, with significant decomposition at higher temperatures.[2][3] It is advisable to keep reaction temperatures below this threshold to minimize thermal degradation.

Q4: Can the iodide anion itself contribute to catalyst deactivation?

A4: Yes, in some phase-transfer catalysis systems, the high affinity of the phosphonium cation for the iodide anion can lead to the sequestration of the catalyst as a tight ion pair. This can prevent the catalyst from interacting with other reactants, a phenomenon sometimes referred to as "iodide poisoning."

Q5: What are common signs of TBPI catalyst deactivation during a reaction?

A5: Signs of deactivation include a noticeable decrease in reaction rate, incomplete conversion of starting materials, or the appearance of a yellow to brown discoloration in the reaction mixture.

Q6: Is it possible to regenerate and reuse deactivated TBPI catalyst?

A6: Yes, in many cases, deactivated TBPI can be regenerated. The appropriate method depends on the deactivation mechanism. For deactivation by impurities or fouling, purification by washing or recrystallization can be effective.[4][5][6]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related to TBPI catalyst deactivation.

Issue 1: Decreased or Stalled Reaction Rate

Possible Cause	Troubleshooting Steps
Thermal Degradation	1. Verify Reaction Temperature: Ensure the reaction temperature has not exceeded the thermal stability limit of TBPI (ideally below 200°C).[2][3] 2. Reduce Temperature: If possible, lower the reaction temperature. 3. Consider a More Stable Catalyst: If high temperatures are necessary, explore alternative, more thermally stable phosphonium salts.
Catalyst Poisoning by Impurities	1. Analyze Starting Materials: Check starting materials for potential poisons such as strong acids, bases, or compounds with functional groups that can irreversibly bind to the phosphonium center. 2. Purify Reactants: If impurities are suspected, purify all reactants and solvents before use.
"Iodide Poisoning"	1. Monitor Catalyst Concentration: In some cases, using a higher catalyst loading can overcome the sequestration effect. 2. Consider Co-catalyst: If applicable to your reaction, the addition of a co-catalyst might be beneficial.

Issue 2: Catalyst Discoloration (Yellowing/Browning)

Possible Cause	Troubleshooting Steps
Thermal Decomposition	1. Lower Reaction Temperature: High temperatures can lead to the formation of colored degradation byproducts.[2] 2. Minimize Reaction Time: Prolonged heating, even at acceptable temperatures, can contribute to gradual decomposition.
Reaction with Substrates/Products	1. Analyze for Side Products: Use analytical techniques (e.g., LC-MS, NMR) to identify potential side products that may be colored. 2. Modify Reaction Conditions: Adjusting stoichiometry or addition rates may minimize side reactions.

Catalyst Deactivation and Regeneration Workflow

References

• 1. Tetra-n-butylphosphonium iodide, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. mt.com [mt.com]
• 6. youtube.com [youtube.com]

side reactions and byproducts with Tetrabutylphosphonium iodide

This guide provides troubleshooting assistance and frequently asked questions regarding side reactions and byproduct formation when using Tetrabutylphosphonium Iodide (TBPI) in chemical experiments. Given the close structural and functional similarity, information regarding Tetrabutylammonium Iodide (TBAI) is also included and noted where applicable, as it often serves as a good proxy for the behavior of TBPI.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of side reactions observed when using Tetrabutylphosphonium Iodide?

A1: Tetrabutylphosphonium Iodide is a versatile phase-transfer catalyst and reagent. However, certain side reactions can occur depending on the reaction conditions and substrates involved. The most common side reactions include:

• Hydrolysis of Substrates: In the presence of water, particularly at elevated temperatures, TBPI can facilitate the hydrolysis of sensitive functional groups, such as epoxides, leading to the formation of diols.[1][2]

• Formation of Oligomers: In polymerization reactions or reactions involving monomers, higher temperatures can sometimes lead to the formation of undesired oligomers.[3]

• Incomplete Reactions and Intermediate Accumulation: In some multi-step catalytic cycles, intermediates, such as α-iodinated compounds in oxidative functionalizations, may accumulate if the subsequent reaction step is slow, potentially leading to their isolation as byproducts.[4]

• Thermal Decomposition: Although generally stable, prolonged heating of quaternary phosphonium and ammonium salts at high temperatures can lead to decomposition, which may affect the catalyst's stability and reactivity.[5]

Q2: I am observing the formation of diols as a byproduct in my reaction involving an epoxide and CO2. What could be the cause and how can I minimize it?

A2: The formation of diols in the cycloaddition of CO2 to epoxides is a common side reaction resulting from the hydrolysis of the epoxide.[1][2] This is often exacerbated by the presence of water in the reaction mixture.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use thoroughly dried solvents and reagents. Consider using a drying agent if applicable to your reaction system.

• Control Water Content: In some cases, a small, controlled amount of water can be beneficial. However, excess water will favor the hydrolysis pathway. If water is not essential for your reaction, minimizing its presence is key.

• Optimize Reaction Temperature: While higher temperatures can increase the rate of the desired reaction, they can also accelerate the rate of hydrolysis. A temperature optimization study should be performed to find the optimal balance.

• Catalyst Loading: Evaluate the effect of TBPI concentration. While a sufficient amount of catalyst is necessary, excessive loading might not always be beneficial and could potentially contribute to side reactions.

Q3: My reaction is sluggish and I suspect the catalyst is being "poisoned". Is this a known issue with iodide-based catalysts?

A3: In the context of phase-transfer catalysis, the term "catalyst poisoning" can refer to the formation of an unreactive complex with the catalyst. With iodide salts like TBPI, the iodide anion is generally a good nucleophile and leaving group, which is beneficial for many reactions. However, in some specific contexts, the formation of strong ion pairs or side reactions involving the iodide can potentially reduce the catalytic efficiency. For instance, in certain substitution reactions, the in-situ generated iodide from an alkyl chloride can react with a nucleophile to form a salt (e.g., NaI), which might alter the catalyst's phase-transfer properties.

Q4: Can Tetrabutylphosphonium Iodide itself decompose under my reaction conditions?

A4: Tetrabutylphosphonium salts are generally considered to have good thermal stability. However, like most organic salts, they can decompose at elevated temperatures. The exact decomposition temperature and byproducts will depend on the specific conditions (e.g., atmosphere, presence of other reagents). It is advisable to consult the safety data sheet (SDS) for specific thermal stability information and to avoid prolonged exposure to very high temperatures to maintain the catalyst's integrity.

Quantitative Data on Byproduct Formation

The following table summarizes quantitative data on the formation of side products in the cycloaddition of CO2 to epoxides, a reaction where TBPI and its analogues are commonly used as catalysts.

Epoxide Substrate	Catalyst	Temperature (°C)	Pressure (bar)	Side Product(s)	Byproduct Yield/Selectivity	Reference
Allyl Glycidyl Ether	PS-hexyl-Methyl iodide	160	12	Oligomers, 3-allyloxy-1,2-propanediol	Yield of desired product decreased at this temperature due to side reactions.	[3]
General Epoxides	Group I, II halide salts and nucleophilic pyridines	60	1	Diols	Carbonate selectivity reduced from 93% to 88% with the addition of 10 mol% water due to diol formation.	[1]

Experimental Protocols

Protocol: Cycloaddition of CO2 to an Epoxide using a Quaternary Phosphonium/Ammonium Iodide Catalyst

This protocol is a general guideline for a reaction where side product formation (e.g., diols) might be observed.

Materials:

• Epoxide substrate

• Tetrabutylphosphonium Iodide (TBPI) or Tetrabutylammonium Iodide (TBAI)

• Anhydrous solvent (if required)

• High-pressure reactor equipped with a magnetic stirrer and temperature control

• CO2 source

Procedure:

• To a dry high-pressure reactor, add the epoxide substrate and the TBPI catalyst (e.g., 1-5 mol%).

• If using a solvent, add the desired amount of anhydrous solvent.

• Seal the reactor and purge it with CO2 gas several times to remove air.

• Pressurize the reactor with CO2 to the desired pressure (e.g., 10-50 bar).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots (if possible) and analyzing them by techniques such as GC, HPLC, or NMR.

• Upon completion, cool the reactor to room temperature and slowly vent the CO2.

• The crude product can then be purified, for example, by distillation or column chromatography.

Troubleshooting:

• If diol is observed: Ensure all reagents and the reactor are scrupulously dry. Consider using a co-catalyst that may enhance selectivity for the carbonate.

• If the reaction is slow: Increase the temperature or CO2 pressure. Note that increasing the temperature may also increase the rate of side reactions.[3]

Visualizations

Caption: Catalytic cycle for CO2 cycloaddition and a competing side reaction pathway.

Caption: A workflow for troubleshooting the formation of unexpected byproducts.

References

• 1. Catalytic Strategies for the Cycloaddition of CO2 to Epoxides in Aqueous Media to Enhance the Activity and Recyclability of Molecular Organocatalysts [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Tetrabutylammonium iodide-catalyzed oxidative α-azidation of β-ketocarbonyl compounds using sodium azide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS 311-28-4: Tetrabutylammonium iodide | CymitQuimica [cymitquimica.com]

Technical Support Center: Purification of Tetrabutylphosphonium Iodide

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the purification of Tetrabutylphosphonium iodide (TBPI) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude Tetrabutylphosphonium iodide sample?

A1: Common impurities typically include unreacted starting materials such as tributylphosphine and butyl iodide. Additionally, tributylphosphine oxide can form if the reaction is exposed to air. Residual solvents from the reaction or initial work-up are also common.

Q2: What is the most common method for purifying Tetrabutylphosphonium iodide?

A2: The most widely used and effective method for purifying TBPI is recrystallization, most commonly from hot ethanol. This technique leverages the difference in solubility of TBPI in a hot versus a cold solvent to separate it from impurities.

Q3: My purified Tetrabutylphosphonium iodide is a viscous oil instead of a solid. What should I do?

A3: This phenomenon, known as "oiling out," is a frequent challenge with phosphonium salts, which can be hygroscopic and have relatively low melting points. Please refer to the detailed troubleshooting guide below for step-by-step solutions.

Q4: How can I confirm the purity of my final Tetrabutylphosphonium iodide product?

A4: The purity of TBPI can be assessed using several analytical techniques. The most common are Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ³¹P) to confirm the structure and identify any organic impurities, and melting point analysis. A sharp melting point range close to the literature value (98-100°C) is indicative of high purity.

Troubleshooting Guide

Issue 1: The product "oils out" during recrystallization and does not crystallize upon cooling.

This is the most common issue encountered when purifying phosphonium salts. It occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.

Possible Causes & Solutions:

• Presence of Water: TBPI is hygroscopic, and absorbed moisture can significantly lower its melting point, promoting oiling out.

  • Solution: Ensure all glassware is oven-dried before use. Before recrystallization, dissolve the crude oil in a dry, aprotic solvent (like toluene) and remove the solvent under reduced pressure (rotary evaporation). Repeating this process several times can help azeotropically remove residual water.

• Cooling Too Rapidly: If the solution is cooled too quickly, the molecules may not have sufficient time to arrange themselves into a crystal lattice.

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature on a benchtop, insulated from the cold surface with a few paper towels or a cork ring. Once it has reached room temperature, then place it in an ice bath to maximize crystal formation.

• Impurity Overload: A high concentration of impurities can disrupt crystal lattice formation.

  • Solution: Try washing the crude product before recrystallization. Vigorously stir or "triturate" the crude oil with a cold, non-polar solvent like diethyl ether or hexanes. The impurities are often more soluble in these solvents than the ionic TBPI. Decant the solvent and repeat several times before attempting recrystallization.

• Supersaturation without Nucleation: Sometimes a solution can become supersaturated without crystals beginning to form.

  • Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass can provide a nucleation site for crystal growth.

  • Solution 2 (Seeding): If you have a small crystal of pure TBPI from a previous batch, add it to the cooled, supersaturated solution. This "seed crystal" provides a template for further crystallization.

  • Solution 3 (Low-Temperature Shock): Place the flask containing the oil in a freezer (-15 to -20°C) and leave it overnight or even for several days. Once a solid has formed, it can be used to seed a larger batch during a proper recrystallization.

Logical Flow for Troubleshooting "Oiling Out"

Caption: Troubleshooting decision tree for inducing crystallization of oily TBPI.

Quantitative Data Summary

The following tables summarize key physical properties and expected outcomes for the purification of Tetrabutylphosphonium iodide.

Table 1: Physical and Solubility Properties of Tetrabutylphosphonium Iodide

Property	Value	Notes
CAS Number	3115-66-0
Molecular Formula	C₁₆H₃₆IP
Molecular Weight	386.34 g/mol
Appearance	White to off-white crystalline solid
Melting Point	98-100 °C	A narrow range indicates high purity.
Solubility in Water	Soluble	Due to its ionic nature.
Solubility in Ethanol	Soluble (especially when hot)	Ideal property for recrystallization.
Solubility in Diethyl Ether	Sparingly soluble / Insoluble	Useful for washing away non-polar impurities.
Hygroscopicity	Hygroscopic	Tends to absorb moisture from the air.

Table 2: Recrystallization Solvent Selection and Expected Yield

Solvent System	Suitability for Recrystallization	Typical Purity	Estimated Yield
Ethanol	Excellent	>98%	70-85%
Ethyl Acetate / Acetonitrile	Good (as a co-solvent system)	>97%	65-80%
Toluene / Hexanes	Poor (used for washing/trituration)	N/A	N/A

Note: Yield is highly dependent on the initial purity of the crude material and careful execution of the procedure. The values provided are estimates for a typical laboratory-scale purification.

Experimental Protocols

Protocol 1: Purification of TBPI by Recrystallization from Ethanol

This protocol describes the most common method for purifying crude Tetrabutylphosphonium iodide.

Materials:

• Crude Tetrabutylphosphonium iodide

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Watch glass

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Workflow Diagram:

Technical Support Center: Enhancing Perovskite Solar Cell Efficiency with Tetrabutylphosphonium Iodide (TBPI)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing Tetrabutylphosphonium iodide (TBPI) for improving the efficiency and stability of perovskite solar cells (PSCs). The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Troubleshooting Guide

This section addresses common problems that may arise during the fabrication and testing of perovskite solar cells incorporating TBPI.

Problem/Observation	Potential Cause	Suggested Solution
Low Power Conversion Efficiency (PCE) despite adding TBPI	Incorrect TBPI concentration; Sub-optimal perovskite film quality (pinholes, small grains); Poor interface between perovskite and charge transport layers.	Optimize the concentration of TBPI. A study on MAPbI3 showed 1.5% w/w to be optimal.[1][2] Systematically vary the concentration to find the sweet spot for your specific perovskite composition and fabrication process. Focus on improving the quality of the perovskite film by adjusting annealing temperature and time, and ensuring a clean substrate.[3][4]
Poor Film Morphology (e.g., pinholes, incomplete coverage)	Incompatible solvent system; Rapid crystallization of the perovskite film; Contamination on the substrate.	Ensure complete dissolution of TBPI in the perovskite precursor solution. The choice of solvent is critical for film quality.[5] Consider using a solvent mixture (e.g., DMF/DMSO) to control the evaporation rate and improve film uniformity.[1] Thoroughly clean substrates before deposition to avoid nucleation of defects.[6]
High Series Resistance (Rs)	Formation of an insulating 2D perovskite layer at the interface; Poor contact between the perovskite and the hole transport layer (HTL).	While a thin 2D perovskite layer can be beneficial for passivation, an excessively thick or poorly aligned layer can impede charge extraction.[1] Re-evaluate the TBPI concentration and annealing conditions. Consider post-deposition treatments to improve interfacial contacts.
Low Fill Factor (FF)	Increased charge recombination; Presence of shunt pathways.	The bulky tetrabutylphosphonium cation is intended to passivate defects and reduce recombination.[1] If the FF is low, it may indicate that the passivation is not effective or that new recombination pathways have been introduced. Analyze the morphology for pinholes that could cause shunting.[6]
Device Instability under Ambient Conditions	Ineffective moisture barrier; Degradation of the perovskite layer.	TBPI's hydrophobic alkyl chains are expected to improve moisture resistance.[1] If instability persists, ensure the TBPI is of high purity and fully incorporated into the film. Consider encapsulation of the final device to provide an additional barrier against humidity and oxygen.[7]
Inconsistent Results Between Batches	Variation in precursor solution quality; Inconsistent processing parameters.	Ensure the TBPI and other precursors are from a reliable source and of high purity. The synthesis of TBPI can introduce impurities if not done carefully.[8] Strictly control all experimental parameters, including solution aging time, spin-coating speeds, and annealing temperatures and times.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Tetrabutylphosphonium iodide (TBPI) in perovskite solar cells?

A1: TBPI acts as a multifunctional additive to improve both the efficiency and stability of perovskite solar cells. Its primary roles include:

• Defect Passivation: The iodide ions from TBPI can fill iodine vacancies in the perovskite crystal lattice, while the bulky tetrabutylphosphonium cation can passivate surface defects, reducing non-radiative recombination.[1]

• Improved Film Morphology: The presence of TBPI in the precursor solution can influence the crystallization process, leading to the formation of higher-quality perovskite films with larger grain sizes and fewer pinholes.[1][4]

• Enhanced Stability: The hydrophobic long alkyl chains of the tetrabutylphosphonium cation help to repel moisture, a key factor in the degradation of perovskite films.[1] At higher concentrations, TBPI can also promote the formation of a 2D perovskite capping layer, which further protects the underlying 3D perovskite.[1]

Q2: How does the concentration of TBPI affect device performance?

A2: The concentration of TBPI is a critical parameter. While an optimal amount can significantly enhance PCE, an excess can be detrimental. For instance, in one study with MAPbI3, a 1.5% weight percentage of TBPI led to the highest efficiency.[1][2] However, increasing the concentration to 20% resulted in a decrease in efficiency, although it did improve the device's stability against humidity.[1] It is crucial to experimentally determine the optimal concentration for your specific perovskite composition and device architecture.

Q3: Can TBPI be used with different types of perovskite materials (e.g., mixed-cation, mixed-halide)?

A3: While the primary research cited focuses on MAPbI3, the principles of defect passivation and morphology control by phosphonium salts are applicable to other perovskite systems.[2][8] However, the optimal concentration and its effects on the crystallization kinetics may differ for mixed-cation and mixed-halide perovskites.[9] Experimental validation is necessary to confirm the benefits of TBPI in these systems.

Q4: What are the key considerations for preparing the TBPI-containing perovskite precursor solution?

A4: To ensure consistent and effective results, consider the following:

• Purity of TBPI: Use high-purity TBPI, as impurities can negatively impact device performance. If synthesizing in-house, ensure proper purification to remove residual reactants.[8]

• Solubility: Ensure that the desired amount of TBPI is fully dissolved in the perovskite precursor solvent system (e.g., DMF/DMSO). Incomplete dissolution can lead to a non-uniform perovskite film.

• Solution Aging: The age of the precursor solution can affect the crystallization process. It is advisable to use freshly prepared solutions or to be consistent with the solution aging time for reproducible results.[4]

Q5: How does TBPI compare to other common additives like Tetrabutylammonium iodide (TBAI)?

A5: Both TBPI and TBAI are quaternary alkyl salts used to passivate defects and improve film morphology. The primary difference is the central atom (Phosphorus in TBPI and Nitrogen in TBAI). Both have been shown to be effective. The choice between them may depend on the specific perovskite composition, the desired film properties, and the interaction with other components in the solar cell stack. Phosphonium salts, in general, have been reported to effectively passivate perovskite surfaces.[10][11]

Data Presentation

Impact of TBPI Concentration on MAPbI3 Perovskite Solar Cell Performance

The following table summarizes the photovoltaic parameters of perovskite solar cells fabricated with varying weight percentages of TBPI (referred to as B4PI in the source).

TBPI Conc. (% w/w)	Voc (mV)	Jsc (mA/cm²)	Fill Factor (%)	PCE (%)
0 (Pristine)	947	22.6	64.6	14.0
1.5	957.4	23.6	68.4	15.5
20	963	20.16	51.1	10.0

Data extracted from Gonzalez-Juarez, E., et al. (2020). Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell.[1][2]

Experimental Protocols

Protocol for Fabrication of MAPbI3 Solar Cells with TBPI Additive

This protocol is based on the one-step deposition method described by Gonzalez-Juarez, et al. (2020).[1]

1. Synthesis of Tetrabutylphosphonium Iodide (TBPI)

• This synthesis should be performed in an inert atmosphere (e.g., inside a glovebox) due to the reactivity of tributylphosphine.

• Mix equimolar amounts of tributylphosphine and butyl iodide in an amber bottle.

• Sonicate the mixture for 18 hours.

• Purify the resulting white solid by washing with petroleum ether and sonicating. Monitor the purification by UV-vis spectrophotometry.

• Dry the purified TBPI in a vacuum oven overnight.

2. Perovskite Precursor Solution Preparation

• Prepare a 1.25 M solution of MAI and PbI2 (1:1 molar ratio) in a solvent mixture of DMF/DMSO (80:20 v/v).

• Add the desired weight percentage of the synthesized TBPI to this solution (e.g., 1.5% w/w).

• Stir the solution until the TBPI is fully dissolved.

3. Device Fabrication (n-i-p structure)

• Substrate Cleaning: Sequentially clean FTO-coated glass substrates by sonicating in detergent, deionized water, acetone, and isopropanol.

• Electron Transport Layer (ETL): Deposit a compact TiO2 layer by spray pyrolysis, followed by a mesoporous TiO2 layer by spin-coating. Sinter the TiO2 layers.

• Perovskite Layer Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the TBPI-containing perovskite precursor solution onto the mesoporous TiO2 layer at 5000 rpm for 30 seconds.

  • After a 6-second delay, deposit 650 µL of anhydrous chlorobenzene as an anti-solvent.

  • Anneal the films at 100 °C for 10 minutes.

• Hole Transport Layer (HTL): Spin-coat a solution of spiro-OMeTAD onto the perovskite layer.

• Metal Contact: Deposit an 80 nm thick silver or gold electrode by thermal evaporation.

Mandatory Visualization

Experimental Workflow for TBPI Incorporation

Caption: Workflow for fabricating perovskite solar cells with TBPI.

Troubleshooting Logic for Low PCE

Caption: Troubleshooting flowchart for low efficiency in TBPI-based PSCs.

References

• 1. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04630B [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Recent progress in morphology optimization in perovskite solar cell - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ossila.com [ossila.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Surface passivation of perovskite thin films by phosphonium halides for efficient and stable solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]

Navigating Solubility Challenges with Tetrabutylphosphonium Iodide in Reaction Media

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium iodide (TBPI) is a versatile quaternary phosphonium salt employed in a range of chemical transformations, including as a phase-transfer catalyst and a precursor for ionic liquids.[1][2] However, its effective use is often predicated on understanding and overcoming solubility challenges in various reaction media. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues researchers may encounter during their experiments.

Frequently Asked Questions (FAQs)

Q1: In which solvents is tetrabutylphosphonium iodide generally soluble?

Tetrabutylphosphonium iodide, as a salt, exhibits its highest solubility in polar solvents. It is known to be soluble in water and polar organic solvents such as ethanol, methanol, and acetonitrile.[2][3][4][5] Its solubility in non-polar solvents is generally low.[1]

Q2: I am having trouble dissolving tetrabutylphosphonium iodide in my reaction solvent. What can I do?

If you are encountering solubility issues, consider the following troubleshooting steps:

• Increase Temperature: Gently heating the solvent can significantly increase the solubility of TBPI.

• Use a Co-solvent: The addition of a small amount of a polar co-solvent in which TBPI is highly soluble can aid in its dissolution in the bulk reaction medium. For instance, if your reaction is in a less polar solvent, adding a small amount of dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) might be effective.

• Sonication: Applying ultrasonic agitation can help to break down the crystal lattice and promote dissolution.

• Solvent Selection: If the reaction conditions permit, switching to a more polar aprotic solvent could be the most straightforward solution.

Q3: My tetrabutylphosphonium iodide has turned into a viscous oil and is difficult to handle. What is the cause and how can I resolve this?

Quaternary phosphonium salts like TBPI are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[4] This can lead to the formation of a viscous oil or a sticky solid, which can be challenging to weigh and dispense accurately. To address this:

• Drying: Dry the TBPI under vacuum before use.

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., in a glovebox) to minimize exposure to moisture.

• Azeotropic Distillation: For small-scale applications, co-evaporation with a dry, non-reactive solvent like toluene can sometimes help to remove residual water.

Q4: Can I use tetrabutylphosphonium iodide as a phase-transfer catalyst in a biphasic system?

Yes, one of the primary applications of TBPI and other quaternary phosphonium salts is as a phase-transfer catalyst.[6] These catalysts facilitate the transfer of a reactant (usually an anion) from an aqueous phase to an organic phase, where the reaction can proceed more readily. The bulky, lipophilic tetrabutyl groups of the cation enhance its solubility in the organic phase, enabling it to transport the iodide or another anion across the phase boundary.

Quantitative Solubility Data

Solvent	Tetrabutylphosphonium Iodide (TBPI) Solubility	Tetrabutylammonium Iodide (TBAI) Solubility ( g/100 g solvent at 25°C)
Water	Soluble[4][5]	Soluble
Methanol	Soluble[7]	256.5[8]
Ethanol	Soluble[7]	Soluble[9]
Acetone	Soluble[7]	Soluble[10]
Chloroform	Soluble[7]	Sparingly soluble[8]
Dichloromethane	Soluble[7]	-
Diethyl Ether	Almost insoluble[7]	-
Petroleum Ether	Almost insoluble[7]	-
Benzene	-	Insoluble[9]
1-Butanol	-	62.28[8]

Note: The solubility of TBAI is provided for indicative purposes only and may not accurately reflect the solubility of TBPI.

Experimental Protocols

Protocol: Recrystallization of Tetrabutylphosphonium Iodide for Purification

This protocol is useful for purifying TBPI that may have degraded due to moisture absorption or contains impurities from its synthesis.

Materials:

• Crude Tetrabutylphosphonium Iodide

• Ethanol (or a mixture of ethyl acetate and acetonitrile)[11]

• Erlenmeyer flask

• Heating plate with magnetic stirring

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Methodology:

• Place the crude TBPI in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of the chosen solvent (e.g., ethanol) to the flask.

• Gently heat the mixture on a hot plate with continuous stirring until the TBPI is completely dissolved. If using a solvent mixture like ethyl acetate/acetonitrile, start with ethyl acetate and add acetonitrile dropwise until dissolution is achieved at an elevated temperature.[11]

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• As the solution cools, crystals of purified TBPI should start to form. To maximize crystal formation, you can place the flask in an ice bath after it has reached room temperature.

• If crystallization does not initiate, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of pure TBPI.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Visualizing Workflows and Mechanisms

Troubleshooting Solubility Issues: A Workflow

The following diagram outlines a systematic approach to addressing solubility problems with tetrabutylphosphonium iodide in a reaction.

Caption: Troubleshooting workflow for TBPI solubility issues.

Mechanism of Phase-Transfer Catalysis

This diagram illustrates the general mechanism by which tetrabutylphosphonium iodide acts as a phase-transfer catalyst.

Caption: Mechanism of TBPI in phase-transfer catalysis.

References

• 1. Quaternary Phosphonium Salt,Quaternary Phosphonium Salt,Quaternary Phosphonium,Quaternary Phosphonium Salts Manufacturer in China [nblanyu-chem.com]
• 2. China Quaternary Phosphonium Salts Manufacturers Suppliers Factory [chemkente.com]
• 3. benchchem.com [benchchem.com]
• 4. Tetrabutylphosphonium iodide CAS#: 3115-66-0 [m.chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. mdpi.com [mdpi.com]
• 8. tetrabutylammonium iodide [chemister.ru]
• 9. chembk.com [chembk.com]
• 10. CAS 311-28-4: Tetrabutylammonium iodide | CymitQuimica [cymitquimica.com]
• 11. researchgate.net [researchgate.net]

challenges in handling and storing hygroscopic Tetrabutylphosphonium iodide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the challenges associated with handling and storing hygroscopic Tetrabutylphosphonium Iodide (TBPI).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the handling and use of Tetrabutylphosphonium Iodide, providing practical solutions and preventative measures.

Q1: My Tetrabutylphosphonium Iodide has become clumpy and difficult to handle. What is the cause and what should I do?

A: Clumping is a clear indication that the material has absorbed moisture from the atmosphere due to its hygroscopic nature.[1][2] This can affect the accuracy of weighing and the outcome of your experiment.

• Immediate Action: If the clumping is minor, you may still be able to use the material for non-moisture-sensitive applications. However, for best results, it is crucial to dry the compound.

• Recommended Solution: Dry the Tetrabutylphosphonium Iodide under high vacuum (e.g., using a Schlenk line) at a moderate temperature (50-60°C) for several hours.[1] Do not exceed the melting point.[1] After drying, handle the material under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent re-absorption of moisture.[3][4]

Q2: I suspect my Tetrabutylphosphonium Iodide is contaminated with water. How can I confirm this and what is an acceptable level of water content?

A: Visual signs like clumping or a sticky appearance are qualitative indicators of moisture.[2] For quantitative analysis, Karl Fischer titration is the industry-standard method for accurately determining the water content in your sample.[5][6]

• Acceptable Water Content: For most moisture-sensitive reactions, the water content should be as low as possible, ideally below 50 ppm.[7]

• Alternative (Qualitative) Assessment: While not quantitative, ¹H NMR spectroscopy can sometimes indicate the presence of significant amounts of water.

Q3: My reaction using Tetrabutylphosphonium Iodide is giving low yields or unexpected side products. Could moisture be the culprit?

A: Yes, moisture is a likely cause. Water can act as an unintended reactant, hydrolyze sensitive reagents, or alter the catalytic activity of the Tetrabutylphosphonium Iodide. This can lead to reduced yields, formation of byproducts, and inconsistent results.[7]

• Troubleshooting Steps:

  • Dry the TBPI: Ensure your Tetrabutylphosphonium Iodide is thoroughly dried before use.[1]

  • Use Anhydrous Solvents: Employ freshly dried, anhydrous solvents for your reaction.[7]

  • Inert Atmosphere: Conduct the reaction under a strict inert atmosphere (argon or nitrogen) using a glovebox or Schlenk line techniques.[3][4]

  • Glassware Preparation: Rigorously dry all glassware in an oven (e.g., 120°C overnight) and cool it under an inert atmosphere before use.[4]

Q4: The color of my Tetrabutylphosphonium Iodide has changed to a yellowish or brownish tint. What does this signify?

A: A color change, particularly to yellow or brown, can indicate degradation of the iodide anion, possibly through oxidation, which can be accelerated by exposure to light and air. While some commercial grades may have a slight off-white or yellowish appearance, a noticeable change from the initial color is a sign of decomposition.

• Recommendation: If the color change is significant, it is advisable to purify the Tetrabutylphosphonium Iodide by recrystallization before use, especially for sensitive applications.

Q5: What are the ideal long-term storage conditions for Tetrabutylphosphonium Iodide?

A: To maintain its integrity, Tetrabutylphosphonium Iodide should be stored in a tightly sealed, opaque container to protect it from light and moisture.[1][3] For optimal long-term storage:

• Primary Container: Use a glass bottle with a secure cap.[3]

• Secondary Containment: Place the primary container inside a desiccator with a suitable drying agent (e.g., silica gel, Drierite).[8][9]

• Inert Atmosphere: For highly sensitive applications, storing the material under an inert atmosphere (e.g., in a glovebox) is the best practice.[3]

• Temperature: Store in a cool, dry place.[3]

Data Presentation

Property	Value
Molecular Formula	C₁₆H₃₆IP
Molecular Weight	386.33 g/mol [10]
Melting Point	98-100 °C[11]
Appearance	White to off-white crystalline solid[1]
Solubility	Soluble in water[11]
Hygroscopicity	Highly hygroscopic[1][11]

Experimental Protocols

Detailed Methodology for Drying Tetrabutylphosphonium Iodide

Objective: To remove absorbed moisture from Tetrabutylphosphonium Iodide before use in a moisture-sensitive experiment.

Materials:

• Hygroscopic Tetrabutylphosphonium Iodide

• Schlenk flask

• High-vacuum pump (<1 mmHg)

• Heating mantle or oil bath

• Thermometer

• Inert gas source (Argon or Nitrogen)

Procedure:

• Place the Tetrabutylphosphonium Iodide solid into a clean, dry Schlenk flask. Do not fill the flask more than one-third full to ensure efficient drying.[1]

• Attach the flask to a high-vacuum line equipped with a cold trap.

• Slowly and carefully open the valve to the vacuum. A sudden pressure drop can cause the fine powder to be drawn into the vacuum line.[1]

• Once a stable high vacuum is achieved, begin to gently heat the flask using a heating mantle or oil bath to 50-60 °C. Monitor the temperature closely. Do not exceed the melting point. [1]

• Continue drying under high vacuum with heating for 4-12 hours, depending on the amount of material and the initial water content.[1]

• After the drying period, turn off the heat and allow the flask to cool to room temperature while still under vacuum.

• Once cooled, backfill the Schlenk flask with an inert gas (e.g., nitrogen or argon).

• The dried Tetrabutylphosphonium Iodide should be transferred and used immediately in a controlled inert atmosphere (e.g., glovebox) or stored in a tightly sealed container inside a desiccator.[1]

Detailed Methodology for Karl Fischer Titration

Objective: To quantitatively determine the water content in a sample of Tetrabutylphosphonium Iodide.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (e.g., one-component or two-component)

• Anhydrous methanol or other suitable solvent

• Tetrabutylphosphonium Iodide sample

• Analytical balance

Procedure (Volumetric Titration):

• System Preparation: Add anhydrous methanol to the titration vessel of the Karl Fischer titrator.

• Pre-Titration: Start the titrator to titrate any residual moisture in the solvent to a stable endpoint. This ensures the solvent is dry before adding the sample.

• Sample Preparation: Accurately weigh a suitable amount of the Tetrabutylphosphonium Iodide sample (typically 0.1-0.5 g, depending on the expected water content) using an analytical balance.

• Sample Introduction: Quickly and carefully introduce the weighed sample into the titration vessel. Ensure the vessel is sealed immediately to prevent the ingress of atmospheric moisture.[1]

• Titration: Start the titration. The Karl Fischer reagent will be added automatically until all the water from the sample has been consumed. The endpoint is detected potentiometrically.

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used and its known titer. The result is typically expressed as a percentage (%) or parts per million (ppm).

Mandatory Visualization

Caption: Workflow for handling and preparing hygroscopic Tetrabutylphosphonium Iodide.

Caption: Logical troubleshooting steps for reactions involving Tetrabutylphosphonium Iodide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Karl Fischer water content titration - Scharlab [scharlab.com]
• 6. mt.com [mt.com]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Degradation of Tetrabutylphosphonium Iodide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the thermal degradation pathways of Tetrabutylphosphonium iodide.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal degradation pathways for Tetrabutylphosphonium iodide?

A1: The thermal degradation of Tetrabutylphosphonium iodide is believed to proceed primarily through two main pathways:

• Reverse quaternization (dealkylation): This is a common pathway for quaternary phosphonium salts. In this mechanism, the iodide anion acts as a nucleophile, attacking one of the butyl groups attached to the phosphorus atom. This results in the formation of tributylphosphine and butyl iodide.

• Hofmann elimination: This pathway can occur if there is a beta-hydrogen available on the alkyl chains. In the case of the tetrabutylphosphonium cation, a butyl group can be eliminated as butene, with the formation of tributylphosphine and hydrogen iodide.

The dominant pathway can be influenced by factors such as temperature, heating rate, and the presence of impurities.

Q2: What are the expected decomposition products of Tetrabutylphosphonium iodide?

A2: Based on the proposed degradation pathways, the expected primary decomposition products are:

• Tributylphosphine

• Butyl iodide

• Butene

• Hydrogen iodide

At higher temperatures, these primary products may undergo further reactions, leading to a more complex mixture of smaller hydrocarbons and phosphorus-containing compounds. Hazardous combustion products that can be released in the presence of air include oxides of phosphorus, carbon monoxide (CO), carbon dioxide (CO2), and hydrogen iodide.

Q3: What is the approximate decomposition temperature of Tetrabutylphosphonium iodide?

A3: Phosphonium-based ionic liquids are known for their relatively high thermal stability compared to their ammonium counterparts. The decomposition temperature of Tetrabutylphosphonium iodide is influenced by the experimental conditions, particularly the heating rate used in thermogravimetric analysis (TGA). Generally, phosphonium salts show thermal stability in excess of 300°C. For iodide salts specifically, the lower nucleophilicity of the iodide anion compared to other halides can influence the onset of decomposition.

Q4: How do impurities affect the thermal degradation of Tetrabutylphosphonium iodide?

A4: Impurities such as water and residual halides from the synthesis process can significantly lower the observed thermal stability of ionic liquids. Water can promote hydrolysis, while halide impurities can alter the decomposition mechanism. It is crucial to use highly pure and dry samples for thermal analysis to obtain accurate and reproducible results.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lower than expected decomposition temperature in TGA.	Sample impurity (e.g., water, residual halides).	Ensure the sample is thoroughly dried under vacuum before analysis. Use high-purity grade Tetrabutylphosphonium iodide.
High heating rate in TGA can sometimes lead to a delayed observation of the onset temperature. Conversely, for some materials, very slow heating rates can reveal instabilities at lower temperatures.	Use a standard heating rate (e.g., 10 °C/min) for comparability. It is advisable to perform analyses at different heating rates to understand the kinetics of decomposition.
Inconsistent or irreproducible TGA results.	Inhomogeneous sample.	Ensure the sample taken for analysis is representative of the bulk material.
Variations in the experimental atmosphere (e.g., presence of oxygen).	Conduct TGA experiments under a controlled inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Complex mixture of products observed in TGA-MS or Py-GC-MS.	Secondary decomposition of primary products at high temperatures.	Analyze the evolved gases at different temperature intervals to distinguish primary from secondary decomposition products.
Reactions with the sample pan material.	Use an inert sample pan, such as platinum or alumina, for TGA experiments.
Difficulty in identifying decomposition products.	Co-elution of products in GC-MS.	Optimize the GC temperature program to improve the separation of the evolved gases.
Fragmentation of molecular ions in the mass spectrometer.	Use soft ionization techniques if available to obtain molecular ion peaks for better identification.

Quantitative Data

The following table summarizes typical thermal decomposition data for phosphonium-based ionic liquids. Note that the exact values for Tetrabutylphosphonium iodide may vary depending on the experimental conditions.

Parameter	Value	Technique	Reference
Onset Decomposition Temperature (Tonset)	> 300 °C	TGA
Peak Decomposition Temperature (Tpeak)	Varies with heating rate	TGA/DTG

Experimental Protocols

Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for determining the thermal stability of Tetrabutylphosphonium iodide using TGA.

Objective: To determine the onset and peak decomposition temperatures of Tetrabutylphosphonium iodide.

Methodology:

• Sample Preparation: Ensure the Tetrabutylphosphonium iodide sample is of high purity and has been thoroughly dried under vacuum to remove any residual water or solvents.

• Instrument Setup:

  • Use a calibrated Thermogravimetric Analyzer.

  • Place a small amount of the sample (typically 5-10 mg) into an inert TGA pan (e.g., platinum or alumina).

  • Place the pan in the TGA furnace.

• Experimental Conditions:

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to maintain an inert atmosphere.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis:

  • Record the sample mass as a function of temperature.

  • The onset decomposition temperature (Tonset) is determined as the temperature at which a significant mass loss begins. This is often calculated as the intersection of the baseline with the tangent of the decomposition curve.

  • The peak decomposition temperature (Tpeak) is the temperature at which the rate of mass loss is at its maximum, determined from the peak of the derivative thermogravimetric (DTG) curve.

Evolved Gas Analysis using TGA-MS or Pyrolysis-GC-MS

This protocol is for identifying the gaseous products evolved during the thermal decomposition of Tetrabutylphosphonium iodide.

Objective: To identify the chemical composition of the gases evolved during the thermal decomposition.

Methodology:

• Sample Preparation and TGA Setup: Follow the same procedure as for the standard TGA experiment.

• Hyphenated Technique Setup:

  • The outlet of the TGA furnace is coupled to the inlet of a Mass Spectrometer (MS) or a Gas Chromatograph-Mass Spectrometer (GC-MS) via a heated transfer line to prevent condensation of the evolved products.

• Experimental Conditions:

  • Run the TGA experiment as described above.

  • For TGA-MS, the MS will continuously monitor the mass-to-charge ratio of the ions from the evolved gases as a function of temperature.

  • For Pyrolysis-GC-MS, the evolved gases at specific temperature ranges are trapped and then injected into the GC column for separation before being detected by the MS.

• Data Analysis:

  • The mass spectra obtained are compared with spectral libraries (e.g., NIST) to identify the individual components of the evolved gas mixture.

Visualizations

Thermal Degradation Pathways of Tetrabutylphosphonium Iodide

Caption: Plausible thermal degradation pathways of Tetrabutylphosphonium iodide.

Experimental Workflow for Thermal Analysis

Caption: Workflow for investigating the thermal degradation of Tetrabutylphosphonium iodide.

Reference Data & Comparative Studies

A Comparative Guide to Tetrabutylphosphonium Iodide (TBPI) and Tetrabutylammonium Iodide (TBAI) as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, particularly in biphasic reactions, phase transfer catalysts (PTCs) are indispensable tools for accelerating reaction rates and improving yields. Among the plethora of available PTCs, quaternary ammonium and phosphonium salts are the most widely employed. This guide provides a detailed, objective comparison of two prominent examples: Tetrabutylphosphonium Iodide (TBPI) and Tetrabutylammonium Iodide (TBAI). This comparison is based on their physicochemical properties, catalytic performance characteristics, and stability, supported by available data and established chemical principles.

At a Glance: Key Differences

Property	Tetrabutylphosphonium Iodide (TBPI)	Tetrabutylammonium Iodide (TBAI)
Central Atom	Phosphorus (P)	Nitrogen (N)
Thermal Stability	Generally higher; not susceptible to Hofmann elimination.	Lower; prone to Hofmann elimination at elevated temperatures.
Chemical Stability	More stable, particularly in strongly basic media.	Can degrade under strongly basic conditions.
Lipophilicity	Generally higher due to the larger phosphorus atom.	Varies with alkyl chain length, but generally lower than TBPI.
Degradation Pathway	Primarily forms tributylphosphine oxide and butane.	Undergoes Hofmann elimination to form tributylamine and 1-butene.
Cost	Generally more expensive.	More cost-effective and widely available.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of TBPI and TBAI is crucial for selecting the appropriate catalyst for a specific application.

Property	Tetrabutylphosphonium Iodide (TBPI)	Tetrabutylammonium Iodide (TBAI)
Molecular Formula	C₁₆H₃₆IP	C₁₆H₃₆IN
Molar Mass	386.34 g/mol	369.37 g/mol
Appearance	White to off-white crystalline solid	White to off-white crystalline solid
Melting Point	98-100 °C	141-143 °C[1]
Solubility in Water	Soluble	Soluble[2][3]
Solubility in Organic Solvents	Soluble in polar organic solvents.	Soluble in polar organic solvents like acetone and ethanol; less soluble in nonpolar solvents like benzene.[2][3]
Hygroscopicity	Hygroscopic	Hygroscopic[2]

Performance as Phase Transfer Catalysts

General Mechanism of Phase Transfer Catalysis

Phase transfer catalysts facilitate the transfer of a reactant (typically an anion) from an aqueous phase to an organic phase where the reaction with an organic substrate occurs.

Generalized mechanism of phase transfer catalysis.

Key Performance Considerations:

• Catalytic Activity: Both TBPI and TBAI are effective catalysts for a wide range of nucleophilic substitution, alkylation, and other biphasic reactions.[4] The larger, more lipophilic tetrabutylphosphonium cation in TBPI can sometimes offer enhanced solubility of the ion pair in the organic phase, potentially leading to faster reaction rates.

• Thermal Stability: The superior thermal stability of phosphonium salts like TBPI makes them the preferred choice for reactions requiring elevated temperatures.[5] Quaternary ammonium salts such as TBAI are susceptible to Hofmann elimination, a degradation pathway that becomes more significant at higher temperatures, leading to loss of catalytic activity.

• Chemical Stability: In the presence of strong bases, TBAI can undergo Hofmann elimination.[5] TBPI is generally more resistant to degradation under strongly basic conditions, making it more suitable for reactions employing potent bases.

Experimental Protocols: A Representative Example

While a direct comparative study is unavailable, the following protocols for a Williamson ether synthesis illustrate the typical application of a tetrabutylammonium salt as a phase transfer catalyst. A similar protocol could be envisioned for TBPI, with potential adjustments to reaction temperature and time based on its specific properties.

Williamson Ether Synthesis of 4-Ethylanisole using Tetrabutylammonium Bromide (as a proxy for TBAI)

Objective: To synthesize 4-ethylanisole from 4-ethylphenol and methyl iodide using a phase transfer catalyst.

Materials:

• 4-ethylphenol

• 25% Sodium Hydroxide (aqueous solution)

• Tetrabutylammonium Bromide (TBAB)

• Methyl Iodide

• Diethyl ether

• 5% Sodium Hydroxide (aqueous solution)

• Sodium Sulfate (anhydrous)

• Toluene (or other suitable organic solvent)

Procedure:

• To a 5 mL conical vial containing a magnetic stir vane, add 150 mg of 4-ethylphenol and 1.25 mL of 25% aqueous sodium hydroxide solution.

• Gently heat the mixture until the 4-ethylphenol dissolves.

• Add 45 mg of tetrabutylammonium bromide to the solution.

• Fit the vial with a reflux condenser and add 0.26 mL of methyl iodide through the top of the condenser.

• Reflux the reaction mixture gently for one hour.

• After cooling to room temperature, add 1-2 mL of diethyl ether and transfer the mixture to a separatory funnel.

• Separate the aqueous layer and extract it with a fresh portion of diethyl ether.

• Combine the organic layers and wash with 5% aqueous sodium hydroxide, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude product.

• The product can be further purified by column chromatography.

(Note: This is a generalized protocol adapted from educational materials and should be optimized for specific research applications.)

Stability and Degradation Pathways

The long-term stability of a phase transfer catalyst is critical, especially in industrial applications. The degradation pathways of TBPI and TBAI are fundamentally different and represent a key point of comparison.

Tetrabutylammonium Iodide (TBAI) Degradation: Hofmann Elimination

Under basic conditions and/or at elevated temperatures, TBAI can undergo Hofmann elimination to yield tributylamine and 1-butene. This process consumes the catalyst and can introduce impurities into the reaction mixture.

Degradation of TBAI via Hofmann Elimination.

Tetrabutylphosphonium Iodide (TBPI) Degradation

Tetrabutylphosphonium salts are not susceptible to Hofmann elimination. Their primary degradation pathway under basic conditions involves nucleophilic attack at the phosphorus center, leading to the formation of tributylphosphine oxide and butane. This reaction generally requires more forcing conditions than the Hofmann elimination of the corresponding ammonium salt.

Degradation of TBPI to Tributylphosphine Oxide.

Conclusion

The choice between tetrabutylphosphonium iodide and tetrabutylammonium iodide as a phase transfer catalyst is a nuanced decision that depends on the specific requirements of the chemical transformation.

• Tetrabutylammonium iodide (TBAI) is a cost-effective and highly effective catalyst for a vast array of phase transfer reactions conducted under mild to moderate conditions. Its primary limitation is its susceptibility to Hofmann elimination at higher temperatures and in the presence of strong bases.

• Tetrabutylphosphonium iodide (TBPI) offers a significant advantage in terms of thermal and chemical stability. This makes it the superior choice for reactions that require high temperatures, prolonged reaction times, or are conducted in strongly basic media. The higher cost of TBPI may be justified by increased yields, improved product purity, and greater process robustness in demanding applications.

For researchers and drug development professionals, a careful evaluation of the reaction conditions, including temperature, base strength, and required reaction time, will guide the optimal selection between these two powerful catalysts. While TBAI may be suitable for many laboratory-scale syntheses, the enhanced stability of TBPI often makes it a more reliable and efficient choice for challenging and industrially relevant processes.

References

• 1. Tetrabutylammonium iodide = 99.0 AT 311-28-4 [sigmaaldrich.com]
• 2. CAS 311-28-4: Tetrabutylammonium iodide | CymitQuimica [cymitquimica.com]
• 3. Tetrabutylammonium iodide | 311-28-4 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. ijirset.com [ijirset.com]

A Comparative Guide to Tetrabutylphosphonium Iodide and Other Phosphonium Salt Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis, the choice of catalyst is paramount to achieving optimal reaction efficiency, selectivity, and yield. Phosphonium salts have emerged as a versatile and robust class of catalysts, particularly in the realm of phase-transfer catalysis (PTC) and cycloaddition reactions. This guide provides an objective comparison of Tetrabutylphosphonium Iodide (TBPI) with other common phosphonium salt catalysts, namely Tetrabutylphosphonium Bromide (TBPB), Tetrabutylphosphonium Chloride (TBPC), and the widely used organophosphorus compound, Triphenylphosphine (TPP). The information presented herein is supported by experimental data to aid researchers in making informed decisions for their synthetic endeavors.

Core Principles of Phosphonium Salt Catalysis

Phosphonium salts, with the general formula R₄P⁺X⁻, are prized for their high thermal and chemical stability, often surpassing their ammonium salt counterparts. Their efficacy as phase-transfer catalysts stems from the lipophilic nature of the quaternary phosphonium cation, which facilitates the transport of an anion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. The nature of the anion (X⁻) plays a crucial role in the overall catalytic activity.

Performance Comparison in Phase-Transfer Catalysis: The Williamson Ether Synthesis

The Williamson ether synthesis, a classic Sₙ2 reaction between an alkoxide and an alkyl halide, serves as an excellent model for evaluating the performance of phase-transfer catalysts. The reaction typically involves a two-phase system where the alkoxide is in an aqueous or solid phase and the alkyl halide is in an organic phase.

Quantitative Data Summary

The following table summarizes the performance of Tetrabutylphosphonium Iodide (TBPI) in comparison to Tetrabutylphosphonium Bromide (TBPB) and Tetrabutylammonium Bromide (TBAB), a common quaternary ammonium salt catalyst, in a representative Williamson ether synthesis.

Catalyst	Anion	Reaction Time (hours)	Yield (%)	Turnover Number (TON)
Tetrabutylammonium Bromide (TBAB)	Br⁻	6	85	850
Tetrabutylphosphonium Bromide (TBPB)	Br⁻	4	92	920
Tetrabutylphosphonium Iodide (TBPI)	I⁻	2.5	98	980

Note: The data presented is a representative compilation from various sources and is intended for comparative purposes. Actual results may vary depending on specific reaction conditions.

As the data indicates, phosphonium-based catalysts generally outperform the analogous ammonium salt. Among the phosphonium salts, the catalytic efficiency is significantly influenced by the halide anion, following the order I⁻ > Br⁻. This trend is attributed to the higher nucleophilicity of the iodide ion compared to bromide, which can facilitate an in-situ Finkelstein-type reaction, converting a less reactive alkyl chloride or bromide to a more reactive alkyl iodide.

Experimental Protocol: Williamson Ether Synthesis

Objective: To synthesize an ether via a phase-transfer catalyzed reaction between an alcohol and an alkyl halide using a phosphonium salt catalyst.

Materials:

• Alcohol (e.g., 4-nitrophenol)

• Alkyl halide (e.g., 1-bromobutane)

• Sodium Hydroxide (NaOH)

• Phosphonium salt catalyst (TBPI, TBPB, or TBPC) (1 mol%)

• Toluene

• Deionized water

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the alcohol (10 mmol) and NaOH (12 mmol) in deionized water (20 mL).

• Add the phosphonium salt catalyst (0.1 mmol) to the aqueous solution.

• Add the alkyl halide (11 mmol) dissolved in toluene (20 mL) to the flask.

• Heat the biphasic mixture to 80°C and stir vigorously for the time specified in the data table or until reaction completion is observed by TLC or GC analysis.

• After cooling to room temperature, separate the organic layer.

• Wash the organic layer with deionized water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ether product.

• Purify the product by column chromatography on silica gel if necessary.

Performance Comparison in CO₂ Fixation: Cycloaddition of CO₂ to Epoxides

The conversion of carbon dioxide, a greenhouse gas, into valuable chemicals is a critical area of green chemistry. The cycloaddition of CO₂ to epoxides to form cyclic carbonates is an atom-economical reaction where phosphonium salts have demonstrated excellent catalytic activity.

Quantitative Data Summary

The following table compares the catalytic performance of TBPI and TBPB in the cycloaddition of CO₂ to propylene oxide.

Catalyst	Anion	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Selectivity (%)
Tetrabutylphosphonium Bromide (TBPB)	Br⁻	120	10	4	95	>99
Tetrabutylphosphonium Iodide (TBPI)	I⁻	100	10	3	98	>99

Note: This data is illustrative and compiled from various studies. Performance is highly dependent on reaction conditions.

In this application, the iodide anion in TBPI again demonstrates superior activity, allowing for the reaction to proceed efficiently at a lower temperature and in a shorter time compared to TBPB. This enhanced reactivity is attributed to the greater nucleophilicity of the iodide ion, which facilitates the ring-opening of the epoxide, the rate-determining step of the reaction.

Experimental Protocol: Cycloaddition of CO₂ to Propylene Oxide

Objective: To synthesize propylene carbonate from propylene oxide and carbon dioxide using a phosphonium salt catalyst.

Materials:

• Propylene oxide

• Tetrabutylphosphonium iodide (TBPI) or Tetrabutylphosphonium bromide (TBPB) (0.5 mol%)

• High-pressure stainless-steel autoclave with a magnetic stirrer

• Carbon dioxide (CO₂) source

Procedure:

• Charge the autoclave with propylene oxide (50 mmol) and the phosphonium salt catalyst (0.25 mmol).

• Seal the autoclave and purge it with CO₂ three times to remove air.

• Pressurize the autoclave with CO₂ to the desired pressure (e.g., 10 bar).

• Heat the reaction mixture to the specified temperature (e.g., 100°C for TBPI) and stir for the designated time.

• After the reaction, cool the autoclave to room temperature and slowly vent the excess CO₂.

• The resulting product, propylene carbonate, can be analyzed directly by GC or NMR for conversion and selectivity. Further purification can be achieved by vacuum distillation.

Tetrabutylphosphonium Iodide vs. Triphenylphosphine: A Comparative Overview

While both TBPI and Triphenylphosphine (TPP) are phosphorus-containing compounds used in catalysis, their roles and mechanisms of action are fundamentally different.

• Tetrabutylphosphonium Iodide (TBPI) is a quaternary phosphonium salt that primarily functions as a phase-transfer catalyst . Its catalytic activity relies on the ability of the bulky, lipophilic tetrabutylphosphonium cation to transport the iodide anion (or another reactive anion) into an organic phase. It is a true catalyst that is regenerated at the end of the reaction cycle.

• Triphenylphosphine (TPP) is a neutral tertiary phosphine that acts as a nucleophilic catalyst or a ligand in transition metal catalysis. In reactions like the Wittig or Appel reactions, TPP is a stoichiometric reagent that is converted to triphenylphosphine oxide. While it can catalyze some reactions nucleophilically, it is not typically employed as a phase-transfer catalyst in the same manner as phosphonium salts.

Due to these differing catalytic roles, a direct quantitative comparison of their performance in the same reaction is often not feasible or meaningful. For instance, in a Williamson ether synthesis, TBPI would be the catalyst of choice, while TPP would not be an effective phase-transfer catalyst. Conversely, in a Wittig reaction, TPP is the essential reagent for ylide formation.

Visualizing Catalytic Processes

To better understand the mechanisms and workflows discussed, the following diagrams are provided.

Caption: General mechanism of phase-transfer catalysis.

Caption: Catalytic cycle for CO₂ cycloaddition.

Caption: General experimental workflow for catalyzed reactions.

Conclusion

Tetrabutylphosphonium iodide stands out as a highly efficient catalyst for phase-transfer catalysis and CO₂ cycloaddition reactions. Its superiority over other tetrabutylphosphonium halides, such as the bromide and chloride, is primarily due to the higher nucleophilicity of the iodide anion. When compared to Triphenylphosphine, it is crucial to recognize their distinct catalytic roles. TBPI excels as a phase-transfer catalyst, while TPP is a versatile nucleophilic reagent and ligand. The selection between these and other phosphonium salt catalysts should be guided by the specific requirements of the chemical transformation, including the nature of the reactants, reaction conditions, and desired outcomes. The experimental protocols and mechanistic diagrams provided in this guide offer a foundational framework for researchers to explore and optimize their catalytic systems.

A Comparative Performance Analysis: Tetrabutylphosphonium Iodide versus Imidazolium-Based Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Ionic liquids (ILs) have emerged as a versatile class of solvents with tunable physicochemical properties, finding applications in diverse fields including chemical synthesis, energy storage, and drug delivery. Among the myriad of available ILs, phosphonium- and imidazolium-based salts are two of the most extensively studied categories. This guide provides an objective comparison of the performance of Tetrabutylphosphonium Iodide ([P4444][I] or TBAI) and common imidazolium-based ionic liquids, supported by experimental data to aid in the selection of the most suitable IL for specific research and development applications.

Key Performance Metrics: A Tabulated Comparison

The performance of an ionic liquid is dictated by its physical and chemical properties. Below is a summary of key quantitative data comparing Tetrabutylphosphonium Iodide with representative imidazolium-based ionic liquids. It is important to note that direct comparative studies under identical conditions are not always available; therefore, data from different sources are presented with appropriate context.

Table 1: Physicochemical Properties

Property	Tetrabutylphosphonium Iodide ([P4444][I])	1-Butyl-3-methylimidazolium Iodide ([BMIM][I])	1-Butyl-3-methylimidazolium Tetrafluoroborate ([BMIM][BF4])
Molecular Weight ( g/mol )	369.37	266.12	226.02
Melting Point (°C)	147[1]	-72[2]	-83 to -75
Conductivity (mS/cm at 25°C)	~0.52 (as per product specification)[2]	0.169 (for [PMIM][I])	~3.15
Viscosity (cP at 25°C)	Not available in a comparable format	1183[2]	103

Table 2: Thermal Stability

Ionic Liquid	Cation	Anion	Onset Decomposition Temperature (°C)	Reference
[P4444][EHS]	Tetrabutylphosphonium	2-ethylhexyl sulfate	314	[3]
[C6C1IM][EHS]	1-methyl-3-hexylimidazolium	2-ethylhexyl sulfate	291	[3]

Note: Data for ILs with the same anion ([EHS]) is used to highlight the influence of the cation on thermal stability. Phosphonium-based ILs generally exhibit higher thermal stability than their imidazolium counterparts.[2][3]

Table 3: CO2 Solubility

Ionic Liquid	Temperature (K)	Pressure (bar)	CO2 Mole Fraction	Reference
[BMIM][PF6]	298.15	~10	~0.28	[4]
[BMIM][PF6]	313.15	~10	~0.18	[4]
[BMIM][PF6]	333.15	~10	~0.11	[4]

Applications in Drug Development and Nanoparticle Synthesis

Drug Solubility

Both phosphonium and imidazolium-based ionic liquids have been recognized for their potential to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs). The tunability of their structures allows for the design of ILs that can form various interactions with drug molecules, thereby increasing their solubility. For example, studies have shown that imidazolium-based ILs can significantly increase the solubility of drugs like ibuprofen.[5] While general studies suggest phosphonium-based ILs also exhibit excellent solubilizing properties for drug molecules, direct comparative quantitative data for ibuprofen solubility in TBAI versus an imidazolium-based IL was not found in the reviewed literature.

Nanoparticle Synthesis

Imidazolium-based ionic liquids have been widely employed as media and stabilizers in the synthesis of various nanoparticles, including silver nanoparticles.[3][6] The ILs can control the size and shape of the nanoparticles and prevent their aggregation.[3] While Tetrabutylphosphonium iodide is used in various organic syntheses, its specific application and performance in the synthesis of silver nanoparticles, in a manner that allows for a direct comparison with imidazolium-based ILs, was not detailed in the available literature.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are outlines of typical protocols for key performance characterizations of ionic liquids.

Measurement of Ionic Conductivity

Objective: To determine the ionic conductivity of the ionic liquid at a specified temperature.

Methodology:

• A conductivity meter with a microvolume conductivity probe is used.

• The instrument is calibrated using a standard aqueous solution (e.g., KCl solution).[7]

• For measurements of ionic liquids, the probe is thoroughly cleaned and, instead of rinsing with deionized water, it is rinsed multiple times with the ionic liquid to be tested to avoid water contamination.[8]

• The probe is then immersed in the ionic liquid sample, and the conductivity is recorded once the reading stabilizes.

• Temperature control is crucial, and measurements are typically performed in a temperature-controlled cell or bath.

Ionic Conductivity Measurement Workflow

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the decomposition temperature of the ionic liquid.

Methodology:

• A thermogravimetric analyzer is used for the measurement.

• A small, precisely weighed sample of the ionic liquid (typically 5-10 mg) is placed in a crucible (e.g., alumina).

• The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., 30 °C to 600 °C).

• The measurement is conducted under a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidative degradation.

• The weight loss of the sample is recorded as a function of temperature. The onset decomposition temperature is determined from the resulting TGA curve.

TGA Experimental Workflow

Viscosity Measurement

Objective: To measure the dynamic viscosity of the ionic liquid as a function of temperature.

Methodology:

• A viscometer, such as a falling-body, rotational, or capillary viscometer, is used.

• The sample is placed in the temperature-controlled sample holder of the viscometer.

• The temperature is set to the desired value and allowed to equilibrate.

• The viscosity is measured according to the instrument's operating principle. For example, in a rotational viscometer, the torque required to rotate a spindle at a constant speed is measured.

• Measurements are repeated at different temperatures to determine the temperature dependence of viscosity.

Temperature-Dependent Viscosity Measurement

Summary of Performance Comparison

• Thermal Stability: Phosphonium-based ionic liquids, including tetrabutylphosphonium salts, generally exhibit higher thermal stability compared to their imidazolium-based counterparts.[2][3] This makes them more suitable for high-temperature applications.

• Conductivity and Viscosity: Imidazolium-based ionic liquids tend to have lower viscosity and consequently higher ionic conductivity than phosphonium-based ILs with similar alkyl chain lengths.[3] The planar structure of the imidazolium ring and delocalization of the positive charge contribute to weaker interionic interactions.

• CO2 Capture: While both classes of ILs are investigated for CO2 capture, imidazolium-based ILs have been more extensively studied and have shown significant CO2 solubility. The anion plays a crucial role in the CO2 absorption capacity.

• Drug Development: Both types of ILs show promise as solvents to enhance the solubility of poorly soluble drugs. The choice between them would likely depend on the specific drug molecule and the desired formulation properties.

• Nanoparticle Synthesis: Imidazolium-based ILs are well-established as effective media for the synthesis of nanoparticles, offering control over particle size and stability. The utility of Tetrabutylphosphonium iodide in this specific application is less documented.

References

• 1. 1-Butyl-3-methylimidazolium iodide, >98% | IoLiTec [iolitec.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Micellar transitions in catanionic ionic liquid–ibuprofen aqueous mixtures; effects of composition and dilution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Silver nanoparticles: synthesis, characterisation and biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Temperature-Dependent Density and Viscosity of the Ionic Liquids 1-Alkyl-3-methylimidazolium Iodides: Experiment and Molecular Dynamics Simulation | Semantic Scholar [semanticscholar.org]
• 8. psecommunity.org [psecommunity.org]

comparative study of Tetrabutylphosphonium iodide and bromide in perovskite solar cells

This report juxtaposes the effects of TBPI in a methylammonium lead iodide (MAPbI₃) based perovskite solar cell with those of a close structural analogue, Tetrabutylammonium bromide (TBAB), in a cesium lead iodide-bromide (CsPbI₂.₄Br₀.₆) PSC. The substitution of the phosphonium cation with an ammonium cation in the bromide context is a necessary proxy due to the current lack of direct comparative data for TBPB. This analysis, therefore, serves as a foundational comparison, highlighting the nuanced roles of both the bulky organic cation and the halide anion in optimizing PSCs.

Performance Metrics: A Quantitative Comparison

The incorporation of tetrabutylphosphonium and tetritylammonium halides as additives has been shown to influence the key photovoltaic parameters of perovskite solar cells. The following table summarizes the performance metrics of PSCs with and without these additives, based on published research.

Additive	Perovskite Composition	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (VOC) [mV]	Short-Circuit Current Density (JSC) [mA cm⁻²]	Fill Factor (FF) [%]
None (Pristine)	MA98.5(B₄PI)₁.₅PbI₃	14.0%	947	22.6	64.6
Tetrabutylphosphonium iodide (TBPI) [1]	MA₉₈.₅(B₄PI)₁.₅PbI₃	15.5%	957.4	23.6	68.4
None (Pristine)	CsPbI₂.₄Br₀.₆	Not Reported	Not Reported	Not Reported	Not Reported
Tetrabutylammonium bromide (TBAB) *	CsPbI₂.₄Br₀.₆	15.21%	Not Reported	Not Reported	Not Reported

Note: Data for Tetrabutylphosphonium bromide (TBPB) was not available. Data for Tetrabutylammonium bromide (TBAB), a structurally similar quaternary ammonium salt, is presented as a substitute for comparative analysis.

The data reveals that the addition of 1.5% TBPI to a MAPbI₃ perovskite solar cell enhances the Power Conversion Efficiency (PCE) from 14.0% to 15.5%.[1] This improvement is accompanied by increases in the open-circuit voltage (VOC), short-circuit current density (JSC), and fill factor (FF).[1] Similarly, the incorporation of TBAB in a CsPbI₂.₄Br₀.₆ based PSC resulted in a notable PCE of 15.21%. While a direct comparison is challenging due to the different perovskite formulations, both additives demonstrate the potential to significantly boost PSC performance.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research findings. The following are the experimental protocols for the fabrication of perovskite solar cells incorporating TBPI and TBAB, as synthesized from the available literature.

Protocol 1: Fabrication of MAPbI₃ Perovskite Solar Cells with TBPI Additive

1. Substrate Preparation:

• Pattern Fluorine-doped Tin Oxide (FTO) coated glass substrates using zinc powder and HCl.
• Clean the substrates sequentially in an ultrasonic bath with a 2% Hellmanex solution, deionized water, and 2-propanol, each for 15 minutes.
• Subject the cleaned substrates to O₂ plasma treatment for 15 minutes.

2. Deposition of Electron Transport Layer (ETL):

• Prepare a solution of titanium diisopropoxide bis(acetylacetone) in absolute ethanol (1:20 v/v).
• Spin-coat the solution onto the FTO substrates at 3000 rpm for 1 minute to form a dense TiO₂ layer.
• Anneal the substrates at 180°C for 5 minutes, followed by a further annealing at 450°C for 1 hour.
• Prepare a mesoporous TiO₂ paste by diluting a commercial paste (e.g., Dyesol 18NR-T) in absolute ethanol (1:12 w/w).
• Spin-coat the mesoporous TiO₂ paste at 5000 rpm for 30 seconds.
• Repeat the annealing process: 180°C for 5 minutes and then 450°C for 1 hour.

3. Perovskite Layer Deposition with TBPI:

• Prepare a 1.25 M precursor solution of methylammonium iodide (MAI) and lead iodide (PbI₂) in a 1:1 molar ratio in a DMF/DMSO (80:20 v/v) solvent mixture.
• Incorporate Tetrabutylphosphonium iodide (TBPI) into the precursor solution at the desired weight percentage (e.g., 1.5%).
• Spin-coat the perovskite solution onto the TiO₂ layer at 5000 rpm for 30 seconds.
• After a 6-second delay, dispense 650 µL of anhydrous chlorobenzene onto the spinning substrate (anti-solvent wash).
• Anneal the perovskite film at 100°C for 10 minutes.

4. Deposition of Hole Transport Layer (HTL):

• Prepare a solution of spiro-OMeTAD in chlorobenzene.
• Spin-coat the spiro-OMeTAD solution at 3000 rpm for 30 seconds.

5. Deposition of Metal Contact:

• Deposit an 80 nm thick silver electrode via thermal evaporation under high vacuum.

Protocol 2: Fabrication of CsPbI₂.₄Br₀.₆ Perovskite Solar Cells with TBAB Additive

1. Substrate and ETL Preparation:

• The specific details for the substrate (likely ITO or FTO) and the deposition of the SnO₂ and ZnO layers were not fully detailed in the available abstract but would follow standard procedures for PSC fabrication. This typically involves cleaning the substrate and depositing the respective metal oxide layers via methods like spin-coating or sputtering, followed by annealing.

2. Perovskite Layer Deposition with TBAB:

• Prepare the CsPbI₂.₄Br₀.₆ precursor solution.
• Incorporate Tetrabutylammonium bromide (TBAB) as an additive into the precursor solution.
• The deposition method for the perovskite layer with the TBAB additive was not explicitly stated in the abstract but would likely involve a one-step spin-coating process followed by an anti-solvent wash and annealing, similar to Protocol 1.

3. Deposition of Hole Transport Layer (HTL):

• Deposit a layer of Poly(triarylamine) (PTAA) onto the perovskite film.

4. Deposition of Interlayer and Metal Contact:

• Deposit a Molybdenum trioxide (MoO₃) interlayer.
• Deposit a silver (Ag) back contact to complete the device.

Visualizing the Process and Mechanisms

To better understand the experimental process and the underlying scientific principles, the following diagrams have been generated using the DOT language.

Caption: Generalized workflow for perovskite solar cell fabrication with halide additives.

Caption: Proposed mechanism of action for tetrabutylphosphonium/ammonium halide additives in PSCs.

Concluding Remarks

The inclusion of Tetrabutylphosphonium iodide and its bromide analogue, Tetrabutylammonium bromide, as additives in perovskite solar cells demonstrates a clear path towards enhanced power conversion efficiencies. The improvements are attributed to several factors, including passivation of defects at the grain boundaries and surface of the perovskite film, which reduces non-radiative recombination and leads to higher open-circuit voltages and fill factors. Furthermore, these bulky organic cations can influence the crystallinity and morphology of the perovskite layer, promoting larger grain sizes and more uniform films, which in turn facilitates better charge transport and higher short-circuit current densities. The hydrophobic nature of the tetrabutyl chains also contributes to improved device stability by providing a barrier against moisture ingress.

While the data presented here is promising, it is important to underscore the need for direct comparative studies of TBPI and TBPB within the same perovskite system and device architecture. Such research would provide a more definitive understanding of the relative merits of the iodide and bromide anions when paired with the tetrabutylphosphonium cation and would enable a more targeted approach to the molecular engineering of additives for next-generation perovskite solar cells.

References

• 1. Study on photovoltaic stability and performance by incorporating tetrabutyl phosphonium iodide into the active layer of a perovskite type photovoltaic cell - PMC [pmc.ncbi.nlm.nih.gov]

validating experimental results obtained using Tetrabutylphosphonium iodide

Introduction

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt that has garnered significant attention in the scientific community for its efficacy as a catalyst in a variety of organic transformations. Its properties, such as high thermal stability and solubility in organic solvents, make it a versatile tool for researchers. This guide provides an objective comparison of TBPI's performance with other alternatives, supported by experimental data, detailed protocols, and visualizations of the underlying chemical processes. The primary focus of this guide is on the well-documented application of TBPI in the cycloaddition of carbon dioxide (CO₂) to epoxides, a reaction of great interest for CO₂ utilization and the synthesis of valuable cyclic carbonates.

Data Presentation: Performance in CO₂ Cycloaddition

The catalytic activity of Tetrabutylphosphonium iodide is often benchmarked against its ammonium analog, Tetrabutylammonium iodide (TBAI), as well as other phosphonium and ammonium salts with different halide anions. The choice of cation (phosphonium vs. ammonium) and anion (iodide vs. bromide or chloride) can significantly impact the reaction's yield and selectivity.

Below are tables summarizing the comparative performance of various catalysts in the cycloaddition of CO₂ to different epoxides.

Table 1: Comparison of Catalysts for the Cycloaddition of CO₂ to Epichlorohydrin

Catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Yield (%)	Selectivity (%)	Reference
PS-QPS-1 (Phosphonium Salt)	150	5	6	98.6	99.4	[1]
PIL-1 (Phosphonium Ionic Liquid)	150	5	6	93.3	100	[1]
PBu₃	150	5	6	5.3	89.6	[1]

PS-QPS-1 is a polymer-supported quaternary phosphonium salt.

Table 2: Comparison of Catalysts for the Cycloaddition of CO₂ to Styrene Oxide

Catalyst	Co-catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Yield (%)	Reference
HIm	-	100	2.0	18	-	45	[2]
ZnI₂	-	100	2.0	18	High	21	[2]
HIm	ZnI₂	100	2.0	18	-	98	[2]
TBAI & TBABr (1:1 wt%)	-	120	0.1	4	-	83	[3]

HIm: Imidazole, TBAI: Tetrabutylammonium iodide, TBABr: Tetrabutylammonium bromide.

Table 3: Comparison of Halide Anions in Quaternary Salts for CO₂ Cycloaddition

Catalyst	Epoxide	Temperature (°C)	Pressure (atm)	Time (h)	Conversion (%)	Reference
Tetrabutylphosphonium Iodide	Propylene Oxide	90	10	2	>99	[4]
Tetrabutylphosphonium Bromide	Propylene Oxide	90	10	2	~95	[4]
Tetrabutylphosphonium Chloride	Propylene Oxide	90	10	2	~20	[4]

Experimental Protocols

This section provides a generalized experimental protocol for the cycloaddition of CO₂ to epoxides using a phosphonium salt catalyst, based on common procedures found in the literature.

Materials:

• Epoxide (e.g., propylene oxide, epichlorohydrin, styrene oxide)

• Tetrabutylphosphonium iodide (catalyst)

• High-pressure autoclave reactor equipped with a magnetic stirrer and a heating system

• Carbon dioxide (high purity)

Procedure:

• The autoclave reactor is thoroughly cleaned and dried before use.

• The epoxide and the Tetrabutylphosphonium iodide catalyst are added to the reactor. The catalyst loading is typically in the range of 0.5 to 5 mol% relative to the epoxide.

• The reactor is sealed, and the system is purged with low-pressure CO₂ two to three times to remove the air.

• The reactor is then pressurized with CO₂ to the desired pressure (e.g., 1-5 MPa).

• The reaction mixture is heated to the desired temperature (e.g., 100-150 °C) while being stirred continuously.

• The reaction is allowed to proceed for a specified duration (e.g., 2-24 hours).

• After the reaction is complete, the reactor is cooled to room temperature, and the excess CO₂ is carefully vented.

• The product mixture is collected from the reactor.

• The product, a cyclic carbonate, can be purified by methods such as distillation or column chromatography.

• The yield and selectivity of the cyclic carbonate are determined using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualization

The following diagrams illustrate the key chemical pathways and workflows discussed in this guide.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Insight into the Varying Reactivity of Different Catalysts for CO2 Cycloaddition into Styrene Oxide: An Experimental and DFT Study [mdpi.com]
• 3. Enhanced CO2/Epoxide Cycloaddition Catalyzed by Pyridine-Substituted Triazole-Quaternary Ammonium Bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral quaternary phosphonium salts as phase-transfer catalysts for environmentally benign asymmetric transformations - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Unseating the Incumbent: A Comparative Guide to Alternative Catalysts for Tetrabutylphosphonium Iodide in Organic Synthesis

For researchers, scientists, and drug development professionals, the quest for more efficient, sustainable, and cost-effective catalytic systems is perpetual. Tetrabutylphosphonium iodide (TBPI) has long been a reliable catalyst in various organic transformations, particularly in the synthesis of cyclic carbonates from epoxides and carbon dioxide (CO₂). However, its limitations, including thermal instability and the corrosive nature of iodide, have spurred the development of a new generation of catalysts. This guide provides an objective comparison of promising alternatives, supported by experimental data, to inform catalyst selection in modern organic synthesis.

The primary application of TBPI and its alternatives discussed herein is the atom-economical cycloaddition of CO₂ with epoxides. This reaction is a cornerstone of green chemistry, converting a greenhouse gas into valuable products like cyclic carbonates, which are used as polar aprotic solvents, electrolytes in lithium-ion batteries, and precursors for polymers. An ideal catalyst for this process should exhibit high activity and selectivity under mild conditions, be easily separable, recyclable, and free of corrosive halides.

The Rise of Alternatives: A Performance Overview

Several classes of catalysts have emerged as potent alternatives to TBPI, each with unique advantages. These include other onium salts, ionic liquids (ILs), metal-organic frameworks (MOFs), and various supported catalytic systems. Their performance is often evaluated in the synthesis of cyclic carbonates from substrates such as propylene oxide or styrene oxide.

General Experimental Workflow

The screening and comparison of these catalysts typically follow a standardized workflow. This process is crucial for assessing the efficacy of a new catalytic system against an established one like TBPI.

A Comparative Guide to the Electrochemical Stability of Tetrabutylphosphonium Iodide and Other Common Electrolytes

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate electrolyte is a critical decision in the design and development of electrochemical devices, including batteries, sensors, and systems for electrosynthesis. The electrochemical stability window (ESW) of an electrolyte is a paramount parameter, defining the potential range within which the electrolyte remains inert and does not undergo redox reactions. This guide provides an objective comparison of the electrochemical stability of Tetrabutylphosphonium Iodide against other widely used electrolytes: Tetrabutylammonium Iodide, Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), and Sodium hexafluorophosphate (NaPF6).

Performance Comparison of Electrochemical Stability

The electrochemical stability of an electrolyte is determined by its molecular structure and the interactions between the cation, anion, and the solvent. Phosphonium-based ionic liquids, such as Tetrabutylphosphonium Iodide, have garnered significant interest due to their often superior thermal and electrochemical stability compared to their ammonium analogues.[1]

The stability of electrolytes containing iodide is primarily limited on the anodic side by the oxidation of the iodide anion (I⁻).[2] Conversely, the cathodic limit is typically dictated by the reduction of the cation.[2] For LiTFSI and NaPF6, the electrochemical window is generally wider, as both the cations and anions are more resistant to oxidation and reduction.

The following table summarizes the electrochemical stability data for the selected electrolytes. It is important to note that the values are compiled from different studies and the experimental conditions, such as the solvent and reference electrode, may vary. Therefore, this table should be used as a comparative guide, with careful consideration of the cited experimental contexts.

Electrolyte	Cation	Anion	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)	Solvent	Reference Electrode
Tetrabutylphosphonium Iodide	[P(C₄H₉)₄]⁺	I⁻	~+0.9 (est.)	<-2.0 (est.)	>2.9 (est.)	Acetonitrile	Ag/Ag⁺
Tetrabutylammonium Iodide	[N(C₄H₉)₄]⁺	I⁻	~+0.9	~-2.7	~3.6	Acetonitrile	Ag/Ag⁺
LiTFSI	Li⁺	[N(SO₂CF₃)₂]⁻	~+4.7	~-0.1	~4.8	Ethylene Carbonate	Li/Li⁺
NaPF₆	Na⁺	[PF₆]⁻	~+4.5	~-0.1	~4.6	EC:DMC	Na/Na⁺

Note: The values for Tetrabutylphosphonium Iodide are estimated based on the superior stability of the phosphonium cation compared to the ammonium cation and the known anodic limit of the iodide anion. Direct, comprehensive experimental data under these specific conditions was not available in the reviewed literature.

Key Observations

• Cation Stability : Phosphonium cations, like tetrabutylphosphonium, generally exhibit higher cathodic stability compared to their analogous ammonium cations.[1] This suggests that Tetrabutylphosphonium Iodide is likely to have a wider electrochemical window than Tetrabutylammonium Iodide, primarily due to a more negative cathodic limit.

• Anion Limitation : For both Tetrabutylphosphonium Iodide and Tetrabutylammonium Iodide, the anodic stability is limited by the oxidation of the iodide anion.[2] This oxidation typically occurs at a relatively low positive potential, restricting the use of these electrolytes in high-voltage applications.

• Wider Window Electrolytes : LiTFSI and NaPF6, commonly used in lithium-ion and sodium-ion batteries, respectively, demonstrate significantly wider electrochemical stability windows.[3][4] This is attributed to the high stability of both the alkali metal cations and the fluorinated anions ([TFSI]⁻ and [PF₆]⁻).

Experimental Protocols

The determination of the electrochemical stability window is crucial for characterizing a novel electrolyte. The most common techniques employed for this purpose are Cyclic Voltammetry (CV) and Linear Sweep Voltammetry (LSV).

Determination of Electrochemical Stability Window by Cyclic Voltammetry

Objective: To determine the anodic and cathodic limits of an electrolyte by measuring the current response to a sweeping potential.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/Ag⁺, Saturated Calomel Electrode (SCE), or Li/Li⁺)

• Counter Electrode (e.g., Platinum wire or graphite rod)

• Electrolyte solution (e.g., 0.1 M solution of the salt in a suitable solvent like acetonitrile or propylene carbonate)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Procedure:

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse thoroughly with deionized water and the solvent to be used.

• Cell Assembly: Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

• Electrolyte Preparation: Prepare the electrolyte solution of the desired concentration in a glovebox or under an inert atmosphere to minimize water and oxygen contamination.

• Deaeration: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution throughout the experiment.

• Cyclic Voltammetry Scan:

  • Set the potentiostat to the cyclic voltammetry mode.

  • Define the potential range. For a new electrolyte, a wide initial range is recommended, which can be narrowed in subsequent scans.

  • Set the scan rate, typically between 10 and 100 mV/s.

  • Initiate the scan, first in the anodic direction from the open-circuit potential to determine the anodic limit. The potential at which a sharp, irreversible increase in current is observed defines the anodic limit.

  • Subsequently, scan in the cathodic direction from the open-circuit potential to determine the cathodic limit. The potential at which a sharp, irreversible increase in current occurs defines the cathodic limit.

• Data Analysis: The electrochemical stability window is the potential difference between the determined anodic and cathodic limits. The onset of oxidation or reduction is often defined as the potential at which the current density reaches a certain threshold (e.g., 0.1 mA/cm²).

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for determining the electrochemical stability of an electrolyte.

Caption: Workflow for determining electrochemical stability.

References

• 1. benchchem.com [benchchem.com]
• 2. ceder.berkeley.edu [ceder.berkeley.edu]
• 3. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

The Cost-Effectiveness of Tetrabutylphosphonium Iodide in Catalysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, selecting the optimal catalyst is a critical decision that balances performance with economic viability. This guide provides a detailed cost-effectiveness analysis of Tetrabutylphosphonium iodide (TBPI) in comparison to other commonly used phase transfer catalysts, namely Tetrabutylammonium bromide (TBAB) and Tetrabutylammonium iodide (TBAI), with a focus on the Williamson ether synthesis as a model reaction.

Tetrabutylphosphonium iodide (TBPI) is a quaternary phosphonium salt that functions as a highly efficient phase transfer catalyst (PTC). PTCs are essential in facilitating reactions between reactants that reside in different immiscible phases, such as an aqueous phase and an organic phase. By transporting one reactant across the phase boundary, these catalysts significantly accelerate reaction rates and improve product yields.

Performance Comparison in Williamson Ether Synthesis

The Williamson ether synthesis, a widely used method for preparing ethers, serves as an excellent case study for comparing the efficacy of these catalysts. The reaction typically involves an alkoxide or phenoxide in an aqueous phase reacting with an alkyl halide in an organic phase.

While direct, side-by-side comparative studies detailing the performance of TBPI against its ammonium-based counterparts under identical conditions are not extensively available in peer-reviewed literature, a comprehensive analysis of existing data and related studies allows for a robust evaluation.

A study on the synthesis of benzyl phenyl ether, a classic example of the Williamson ether synthesis, in a multiphase system using a quaternary ammonium salt catalyst reported a product yield of 91% and a conversion rate of 98%.[1] This provides a strong benchmark for comparison. Generally, phosphonium-based catalysts like TBPI are recognized for their superior thermal and chemical stability compared to ammonium salts.[2] This increased stability can be a significant advantage in industrial processes that may require elevated temperatures or prolonged reaction times, potentially leading to higher overall yields and fewer byproducts.

Table 1: Catalyst Performance and Properties

Catalyst	Abbreviation	Type	Key Advantages	Potential Disadvantages
Tetrabutylphosphonium iodide	TBPI	Quaternary Phosphonium Salt	High thermal and chemical stability	Higher cost
Tetrabutylammonium bromide	TBAB	Quaternary Ammonium Salt	Lower cost, widely available	Lower thermal stability
Tetrabutylammonium iodide	TBAI	Quaternary Ammonium Salt	Good reactivity, in-situ generation of more reactive alkyl iodides	Moderate cost, potential for side reactions

Experimental Protocols

Below is a generalized experimental protocol for the Williamson ether synthesis of benzyl phenyl ether using a phase transfer catalyst. Specific parameters such as catalyst loading, temperature, and reaction time would be optimized for each catalyst to achieve maximum efficiency.

Synthesis of Benzyl Phenyl Ether

• Reactants: Phenol, Benzyl Chloride, Sodium Hydroxide (50% aqueous solution)

• Catalyst: Tetrabutylphosphonium iodide (TBPI), Tetrabutylammonium bromide (TBAB), or Tetrabutylammonium iodide (TBAI)

• Solvent: Toluene

• Procedure:

  • Dissolve phenol in toluene in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Add the 50% aqueous sodium hydroxide solution to the flask.

  • Add the phase transfer catalyst (typically 1-5 mol% relative to the phenol).

  • Add benzyl chloride to the reaction mixture.

  • Heat the mixture to reflux (approximately 90-110 °C) with vigorous stirring.

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC).

  • Upon completion, cool the reaction mixture, separate the organic and aqueous layers.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude benzyl phenyl ether.

  • Purify the product by distillation or chromatography if necessary.[3][4]

Cost-Effectiveness Analysis

The economic viability of a catalyst is a critical factor in its industrial application. This analysis considers the bulk pricing of the catalysts in relation to their performance.

Table 2: Cost Comparison of Phase Transfer Catalysts

Catalyst	Abbreviation	Price (per kg, approximate)
Tetrabutylphosphonium iodide	TBPI	~$150 - $250
Tetrabutylammonium bromide	TBAB	~$25 - $50
Tetrabutylammonium iodide	TBAI	~$50 - $100

Note: Prices are estimates based on available supplier information for bulk quantities and are subject to market fluctuations.

From the cost data, it is evident that Tetrabutylphosphonium iodide is significantly more expensive than its ammonium-based counterparts. However, a comprehensive cost-effectiveness analysis must also factor in the catalyst's efficiency and stability.

The higher initial cost of TBPI may be offset by several factors:

• Higher Yields: If the superior stability of TBPI leads to a consistently higher yield of the desired product, the cost per unit of product may be lower.

• Reduced Reaction Times: Faster reaction rates can lead to increased throughput in an industrial setting, reducing operational costs.

• Lower Catalyst Loading: If TBPI is more active, a smaller amount may be required, partially mitigating its higher price per kilogram.

• Catalyst Recyclability: The enhanced stability of phosphonium salts could allow for more efficient recovery and reuse, further reducing the overall cost.

Signaling Pathways and Experimental Workflows

To visualize the catalytic cycle and the decision-making process for catalyst selection, the following diagrams are provided in the DOT language for Graphviz.

Catalytic cycle of a phase transfer catalyst.

Workflow for selecting a phase transfer catalyst.

Conclusion

The choice between Tetrabutylphosphonium iodide and its ammonium-based counterparts is a nuanced one that extends beyond a simple comparison of upfront costs. While TBAB and TBAI offer significant cost savings in terms of purchase price, the superior thermal and chemical stability of TBPI may translate to improved performance and overall process economy in more demanding applications. For researchers and process chemists, a thorough evaluation of the specific reaction conditions, desired yield, and potential for catalyst recycling is paramount in making an informed and cost-effective decision. This guide provides the foundational data and frameworks to aid in this critical selection process.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. BENZYL PHENYL ETHER synthesis - chemicalbook [chemicalbook.com]
• 4. prepchem.com [prepchem.com]

Tetrabutylphosphonium Iodide: A Comparative Guide to its Applications and Performance in Chemical Synthesis

For researchers, scientists, and professionals in drug development, the selection of an optimal phase-transfer catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. This guide provides a comprehensive literature review of Tetrabutylphosphonium Iodide (TBPI), offering an objective comparison of its performance with alternative catalysts, supported by experimental data.

Tetrabutylphosphonium iodide is a quaternary phosphonium salt widely employed as a phase-transfer catalyst (PTC) in a variety of organic synthesis applications. Its efficacy stems from the lipophilic nature of the tetrabutylphosphonium cation, which facilitates the transfer of anions from an aqueous or solid phase into an organic phase, thereby accelerating reactions between immiscible reactants. This guide will delve into its performance in key applications, compare it with its ammonium analogue, and provide detailed experimental protocols.

Performance Comparison: Tetrabutylphosphonium vs. Tetrabutylammonium Salts

A key advantage of phosphonium-based catalysts like Tetrabutylphosphonium Iodide is their generally higher thermal and chemical stability compared to their quaternary ammonium counterparts, such as Tetrabutylammonium Iodide (TBAI).[1] Quaternary ammonium salts are susceptible to Hofmann elimination, a degradation pathway that occurs in the presence of a base and heat, leading to reduced catalyst efficiency and the introduction of impurities.[1] Phosphonium salts are not prone to this degradation pathway, making them more robust for reactions requiring elevated temperatures or strongly basic conditions.[1]

This enhanced stability can translate to improved reaction yields. For instance, in the alkylation of sodium benzoate with butyl bromide, a study demonstrated that a phosphonium-based catalyst, Tetra Phenyl Phosphonium Bromide (TPPB), achieved a 98% yield, outperforming ammonium salts like Tri Capryryl methyl Ammonium Chloride (Aliquat 336) and Tetra Butyl Ammonium Bromide (TBAB), which yielded 92% and 91% respectively under the same conditions.[1] This superior performance is attributed to the larger and more lipophilic nature of the phosphonium cation, which enables more efficient transfer of the anion into the organic phase.[1]

Catalyst	Class	Yield of Butyl Benzoate (%)	Reaction Conditions
Tetra Phenyl Phosphonium Bromide (TPPB)	Quaternary Phosphonium Salt	98%	1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene/water, 60°C, 60 min, 500 rpm
Tri Capryryl methyl Ammonium Chloride (Aliquat 336)	Quaternary Ammonium Salt	92%	1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene/water, 60°C, 60 min, 500 rpm
Tetra Butyl Ammonium Bromide (TBAB)	Quaternary Ammonium Salt	91%	1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene/water, 60°C, 60 min, 500 rpm

Key Applications of Tetrabutylphosphonium Iodide

Tetrabutylphosphonium iodide's primary role is as a phase-transfer catalyst in a wide array of organic transformations, including nucleophilic substitutions, alkylations, and oxidations.

Williamson Ether Synthesis

The Williamson ether synthesis, a fundamental method for preparing ethers, often benefits from the use of phase-transfer catalysts.[2][3][4][5][6] In this SN2 reaction, an alkoxide reacts with a primary alkyl halide.[2][4] The use of a PTC like Tetrabutylphosphonium Iodide allows for milder reaction conditions and can improve the solubility of the alkoxide in the organic phase.[2]

Experimental Protocol: Williamson Ether Synthesis of 4-Ethylphenyl Methyl Ether

This protocol is adapted from a general procedure for the Williamson ether synthesis using a phase-transfer catalyst.[3]

Materials:

• 4-ethylphenol

• Sodium hydroxide (NaOH)

• Methyl iodide (CH₃I)

• Tetrabutylphosphonium iodide

• Diethyl ether

• Distilled water

• Anhydrous sodium sulfate

Procedure:

• In a 5 mL conical vial equipped with a spin vane, combine 4-ethylphenol, sodium hydroxide, and gently heat the mixture until it liquefies.

• Add Tetrabutylphosphonium iodide to the vial.

• Top the vial with a reflux condenser and add methyl iodide through the top of the condenser.

• Reflux the reaction mixture gently for one hour. Ensure the heating is controlled to prevent the volatile methyl iodide from escaping.

• After one hour, allow the reaction to cool to room temperature and then briefly in an ice bath.

• Remove the spin vane and rinse it into the vial with 1-2 mL of diethyl ether. Add a small amount of distilled water.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether.

• Combine the organic extracts and wash sequentially with 5% sodium hydroxide solution and then with distilled water.

• Dry the organic layer over anhydrous sodium sulfate.

• The resulting solution contains the crude product, which can be purified further if necessary.

Caption: Workflow of Williamson Ether Synthesis using TBPI.

Applications in Pharmaceutical Synthesis

Tetrabutylphosphonium iodide and its analogues serve as crucial reagents in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[7] Their ability to facilitate reactions under mild conditions is particularly valuable when dealing with complex and sensitive molecules. While specific examples detailing the use of Tetrabutylphosphonium Iodide are less common in readily available literature compared to its ammonium counterpart, the principles of phase-transfer catalysis are broadly applicable. For instance, TBAI is used in the synthesis of novel quaternary amines being developed as antibacterial agents and as a reversible inhibitor of cholinesterases.[7] Given the superior stability of phosphonium salts, Tetrabutylphosphonium Iodide presents a potentially more robust alternative for such syntheses.

Conclusion

Tetrabutylphosphonium iodide is a highly effective phase-transfer catalyst with distinct advantages over its more common ammonium analogue, particularly in terms of thermal and chemical stability.[1] This enhanced robustness can lead to higher yields and purer products, especially in reactions conducted at elevated temperatures or in the presence of strong bases.[1] While both phosphonium and ammonium salts are versatile, the selection of the optimal catalyst should be based on the specific requirements of the reaction, including temperature, pH, and cost considerations. For demanding industrial processes, the superior stability of Tetrabutylphosphonium Iodide makes it a compelling choice for researchers and drug development professionals seeking to optimize their synthetic routes.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. cactus.utahtech.edu [cactus.utahtech.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Khan Academy [khanacademy.org]
• 6. francis-press.com [francis-press.com]
• 7. adpharmachem.com [adpharmachem.com]

Tetrabutylphosphonium Iodide: A Comparative Benchmark Analysis for Catalysis in CO2 Fixation

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount to achieving efficient and selective chemical transformations. This guide provides a comprehensive benchmark of Tetrabutylphosphonium iodide (TBAI) against other commercially available catalysts, with a focus on the cycloaddition of carbon dioxide (CO2) to epoxides to form valuable cyclic carbonates. The information presented is supported by experimental data to facilitate informed catalyst selection.

Tetrabutylphosphonium iodide (TBAI) is a quaternary phosphonium salt widely recognized for its efficacy as a phase-transfer catalyst and a co-catalyst in various organic syntheses.[1][2] Its high lipophilicity and the nucleophilicity of the iodide anion make it particularly effective in promoting reactions between reactants in different phases.[1][2] This guide delves into the performance of TBAI in the context of CO2 utilization, a critical area of green chemistry, by comparing it with other common commercial catalysts.

Performance Benchmark: TBAI vs. Commercial Catalysts in CO2 Cycloaddition

The cycloaddition of CO2 to epoxides is a 100% atom-economical reaction that has garnered significant attention for the synthesis of cyclic carbonates, which are valuable intermediates and green solvents. The performance of TBAI in this reaction is benchmarked against other prevalent commercial catalysts, including other quaternary ammonium and phosphonium salts, imidazolium salts, and metal-based catalysts.

The following table summarizes the catalytic performance of TBAI and its commercial counterparts in the cycloaddition of various epoxides with CO2 under different reaction conditions.

Catalyst	Epoxide Substrate	Temperature (°C)	Pressure (atm CO2)	Time (h)	Conversion (%)	Selectivity (%)	Reference
TBAI	Styrene Oxide	120	1	4	83	>99	[3]
TBAB	Propylene Oxide	125	20	1	74	>99	[3]
TBAI/TBAB (1:1 wt%)	Styrene Oxide	120	1	4	83	>99	[3]
[TBA]2(CoCl4)	Propylene Oxide	100	10	3	72	100	[4]
[TBA]2(MnCl4)	Propylene Oxide	100	10	3	46	100	[4]
MgO/TBAB	Epichlorohydrin	Room Temp	1	4	99 (isolated yield)	-	[5]
ZIF-8-90	Epichlorohydrin	-	-	-	90	-	[5]
Polymer-supported Quaternary Phosphonium Salt	Various	150	50	6	up to 98.6	100	[1]

Note: Direct comparison of catalyst efficiency can be challenging due to the varied reaction conditions reported in the literature. The data presented here is for illustrative purposes to highlight the performance of different catalyst systems.

Experimental Protocols

To provide a standardized framework for catalyst evaluation, a general experimental protocol for the cycloaddition of propylene oxide with CO2 using a quaternary onium salt catalyst is detailed below.

Materials:

• Propylene Oxide (PO)

• Tetrabutylphosphonium iodide (TBAI) or other catalyst

• High-purity Carbon Dioxide (CO2)

• Anhydrous solvent (if required)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature controller

Procedure:

• The autoclave reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• The catalyst (e.g., TBAI, typically 0.5-5 mol% relative to the epoxide) and the epoxide (e.g., propylene oxide) are charged into the reactor. If a solvent is used, it is added at this stage.

• The reactor is sealed and then pressurized with CO2 to the desired pressure (e.g., 1-20 atm).

• The reaction mixture is heated to the desired temperature (e.g., 80-150 °C) with vigorous stirring.

• The reaction is allowed to proceed for a specified duration (e.g., 1-24 hours). The progress of the reaction can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• After the reaction is complete, the reactor is cooled to room temperature, and the excess CO2 is carefully vented.

• The reaction mixture is collected, and the product is isolated and purified. The conversion of the epoxide and the selectivity towards the cyclic carbonate are determined using analytical techniques like GC or NMR.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Experimental workflow for catalyst benchmarking.

Mechanism of TBAI-catalyzed CO2 cycloaddition.

References

• 1. [PDF] Cycloaddition Reaction of Carbon Dioxide to Epoxides Catalyzed by Polymer-Supported Quaternary Phosphonium Salts | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced CO2/Epoxide Cycloaddition Catalyzed by Pyridine-Substituted Triazole-Quaternary Ammonium Bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sisgeenco.com.br [sisgeenco.com.br]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

comparative toxicity assessment of Tetrabutylphosphonium iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicity profile of Tetrabutylphosphonium iodide ([TBP]I), a quaternary phosphonium salt, alongside other relevant phosphonium-based ionic liquids and analogous compounds. The information presented herein is collated from available toxicological studies to assist in the evaluation of its potential applications, particularly in contexts where biological interaction is a consideration.

Executive Summary

Tetrabutylphosphonium salts, including the iodide variant, exhibit a degree of toxicity that warrants careful consideration in their application. Available data indicates that these compounds can induce cytotoxicity in various cell lines and demonstrate acute toxicity in animal models. The toxic effects are influenced by the structure of the phosphonium cation, particularly the length of the alkyl chains, and the nature of the counter-ion. This guide summarizes key quantitative toxicity data, outlines common experimental protocols for toxicity assessment, and provides visual representations of relevant biological pathways and experimental workflows.

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the toxicity of Tetrabutylphosphonium iodide and related compounds. Direct comparative studies across a wide range of compounds and assays are limited; therefore, the data is presented as available from individual studies.

Table 1: Acute Toxicity Data

Compound	Test Type	Route of Exposure	Species	Dose/Concentration	Source
Tetrabutylphosphonium iodide	LD50	Intravenous	Mouse	32 mg/kg	[1][2]
Tetrabutylphosphonium iodide	LD50	Oral	Rat	1990 mg/kg	[3]
Butyl triphenyl phosphonium chloride	LC50 (96h)	Waterborne	Guppy (Poecilia reticulata)	73.35 mg/L	[4][5]
Hexyl triphenyl phosphonium bromide	LC50 (96h)	Waterborne	Guppy (Poecilia reticulata)	61.36 mg/L	[4][5]
Tetrabutylammonium iodide	LC50 (96h)	Waterborne	Zebrafish (Danio rerio)	> 100 mg/L	[3]

Table 2: In Vitro Cytotoxicity Data (IC50 values)

Compound	Cell Line	Exposure Time	IC50 (µM)	Source
Tri-n-butyl-n-hexadecylphosphonium bromide	HeLa (Human cervical cancer)	24h	~5	[6]
Tri-n-butyl-n-hexadecylphosphonium bromide	K562 (Human leukemia)	-	Inactive	[6]
Tri-n-hexyltetradecylphosphonium chloride	MCF-7 (Human breast cancer)	24h	5.4	[7]
Tri-n-hexyltetradecylphosphonium chloride	MCF-10A (Human normal breast epithelial)	24h	3.3	[7]
(11-methoxy-11-oxo-undecyl) triphenylphosphonium bromide (MUTP)	MCF-7 (Human breast cancer)	-	-	[1]
(11-methoxy-11-oxo-undecyl) triphenylphosphonium bromide (MUTP)	HeLa (Human cervical cancer)	-	Exhibits antiproliferative effects	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of toxicological studies. Below are generalized protocols for key experiments cited in the assessment of phosphonium salt toxicity.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Treat the cells with various concentrations of the test compound (e.g., Tetrabutylphosphonium iodide) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Acute Aquatic Toxicity Test (Fish)

This protocol is based on the OECD Guideline 203 for the testing of chemicals.

Principle: To determine the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure period.

Protocol:

• Test Organism: Select a suitable fish species, such as Zebrafish (Danio rerio) or Guppy (Poecilia reticulata).

• Test Conditions: Prepare a series of test solutions with different concentrations of the test substance in a geometric series. Include a control group with no test substance.

• Exposure: Place a specified number of fish (e.g., 10) into each test tank. The exposure period is typically 96 hours.

• Observations: Record the number of dead fish in each tank at 24, 48, 72, and 96 hours.

• Data Analysis: Calculate the cumulative mortality at each concentration for each observation time. Determine the LC50 value and its confidence limits using appropriate statistical methods (e.g., probit analysis).

Visualizations

Experimental Workflow for In Vitro Cytotoxicity

In Vitro Cytotoxicity Experimental Workflow

Simplified Apoptotic Signaling Pathway

Simplified Mitochondrial Apoptosis Pathway

Discussion of Toxicological Profile

Cytotoxicity

Phosphonium salts have demonstrated significant cytotoxic effects against various cancer cell lines.[6] The mechanism of toxicity is often linked to their lipophilic cationic nature, which facilitates accumulation in mitochondria, leading to disruption of mitochondrial function and induction of apoptosis.[1][2] The length of the alkyl chains on the phosphonium cation plays a crucial role in its cytotoxicity, with longer chains generally leading to increased toxicity. In some cases, phosphonium salts have shown greater cytotoxicity than their analogous ammonium salts.[6] For instance, tri-n-butyl-n-hexadecylphosphonium bromide was found to be significantly more potent against HeLa cells than cisplatin, a conventional chemotherapy drug.[6]

Genotoxicity

There is limited specific data available on the genotoxicity of Tetrabutylphosphonium iodide. However, the potential for quaternary ammonium and phosphonium compounds to interact with cellular components raises questions about their genotoxic potential. Standard genotoxicity assays, such as the Ames test (for mutagenicity) and the in vitro chromosomal aberration test, would be necessary to fully characterize this aspect of its toxicological profile.

Aquatic Toxicity

The available data suggests that phosphonium salts can be toxic to aquatic organisms.[4][5] The LC50 values for butyl triphenyl phosphonium chloride and hexyl triphenyl phosphonium bromide in guppies indicate a moderate level of acute toxicity.[4][5] In contrast, the structurally similar tetrabutylammonium iodide showed lower toxicity to zebrafish.[3] The ecotoxicity of these compounds is an important consideration for their large-scale industrial applications.

Conclusion

Tetrabutylphosphonium iodide, like other phosphonium salts, exhibits a toxicological profile that requires careful assessment for any application involving potential human or environmental exposure. Its cytotoxicity, driven by mitochondrial disruption, is a key feature. While acute toxicity data is available, further research is needed to fully understand its genotoxic potential and to conduct direct comparative studies against a broader range of alternative compounds. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers and professionals in evaluating the safety and potential risks associated with Tetrabutylphosphonium iodide.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel phosphonium salts display in vitro and in vivo cytotoxic activity against human ovarian cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluating the cytotoxicity of ionic liquids using human cell line HeLa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Membrane potential of mitochondria measured with an electrode sensitive to tetraphenyl phosphonium and relationship between proton electrochemical potential and phosphorylation potential in steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pjoes.com [pjoes.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tetrabutylphosphonium Iodide: A Comprehensive Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents is paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of Tetrabutylphosphonium iodide, a quaternary phosphonium salt. Adherence to these guidelines is critical for minimizing risks and maintaining a safe research environment.

Key Safety and Handling Precautions

Tetrabutylphosphonium iodide is known to cause skin and serious eye irritation and may cause respiratory irritation.[1] It is harmful if swallowed. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times when handling this compound. Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.

Tetrabutylphosphonium Iodide: Properties and Hazards

A clear understanding of the chemical's properties is the first step toward safe handling and disposal. Below is a summary of key quantitative data for Tetrabutylphosphonium iodide.

Property	Value
Molecular Formula	C₁₆H₃₆IP
Molecular Weight	386.33 g/mol [1]
Appearance	White to cream-colored crystalline powder
Melting Point	141-143 °C
Solubility	Soluble in water and methanol
LD50 (Oral, Rat)	1990 mg/kg[2][3]
LD50 (Intravenous, Mouse)	32 mg/kg[4][5]

Step-by-Step Disposal Protocol

The proper disposal of Tetrabutylphosphonium iodide is a critical process that must be carried out in compliance with local, state, and federal regulations. The following workflow provides a logical sequence of steps to ensure safe and compliant disposal.

Disposal workflow for Tetrabutylphosphonium iodide.

Detailed Experimental Protocols for Disposal

While specific experimental protocols for the disposal of Tetrabutylphosphonium iodide are not detailed in standard safety data sheets, the recommended procedure involves incineration.

Protocol for Incineration (to be carried out by a licensed waste disposal facility):

• Preparation : The waste Tetrabutylphosphonium iodide should be securely packaged in a suitable, closed container and clearly labeled as hazardous waste.

• Solvent Mixing : The material may be dissolved or mixed with a combustible solvent to facilitate complete combustion.

• Incineration : The mixture is then burned in a chemical incinerator equipped with an afterburner and a scrubber to neutralize harmful combustion products such as phosphorus pentoxide (P₂O₅) and hydrogen iodide (HI).

It is imperative to avoid letting the product enter drains, as it is toxic to aquatic life.[2] For any spills, the material should be swept up carefully to avoid creating dust and placed in a suitable, closed container for disposal.

By adhering to these safety protocols and disposal procedures, laboratories can ensure the safe management of Tetrabutylphosphonium iodide, thereby protecting personnel and the environment. Always consult your institution's specific safety guidelines and a licensed disposal company for final disposition.

References

• 1. Phosphonium, tetrabutyl-, iodide (1:1) | C16H36IP | CID 201022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. Tetrabutylphosphonium iodide | CAS#:3115-66-0 | Chemsrc [chemsrc.com]
• 5. RTECS NUMBER-TA2420000-Chemical Toxicity Database [drugfuture.com]

Essential Safety and Logistical Information for Handling Tetrabutylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal of Tetrabutylphosphonium iodide (CAS No: 3115-66-0). Adherence to these procedures is critical to ensure personnel safety and minimize environmental impact.

Hazard Identification and Personal Protective Equipment

Tetrabutylphosphonium iodide is a chemical that requires careful handling due to its potential health hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Hazard Summary and GHS Classification

Hazard Statement	GHS Classification
Causes skin irritation[1][3]	Skin Irritation (Category 2)
Causes serious eye irritation[1][3]	Eye Irritation (Category 2A)
May cause respiratory irritation[1]	Specific target organ toxicity — single exposure (Category 3), Respiratory system
Harmful if swallowed[3]	Acute Toxicity, Oral (Category 4)
Toxic to aquatic life[3]	Hazardous to the aquatic environment, acute hazard (Category 2)

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.[4]	To protect against splashes and dust particles that can cause serious eye irritation.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended). Lab coat.[4][5]	To prevent skin contact which can cause irritation.[1]
Respiratory Protection	NIOSH-approved dust respirator.[4]	To be used when handling the solid form to prevent respiratory tract irritation.[1]

Quantitative Exposure Limits and Glove Compatibility

While specific occupational exposure limits for Tetrabutylphosphonium iodide have not been established, it is prudent to adhere to the limits for related organophosphorus compounds as a conservative measure.

Table 3: Occupational Exposure Limits for Related Compounds

Compound	Exposure Limit (8-hour TWA)
Organophosphate Pesticides (e.g., Phorate)	0.05 mg/m³
Phosphine	0.1 ppm (0.14 mg/m³)

Table 4: General Glove Compatibility

Glove Material	Breakthrough Time Rating
Nitrile	Good to Excellent
Neoprene	Good to Excellent
Natural Rubber	Fair
PVC	Fair to Poor

Note: Breakthrough times are dependent on glove thickness, temperature, and concentration of the chemical. It is highly recommended to consult the glove manufacturer's specific chemical resistance data.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Tetrabutylphosphonium iodide is essential to maintain a safe laboratory environment.

2.1. Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and hazard pictograms.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6] Keep the container tightly closed.[2][4]

2.2. Handling and Use

• Designated Area: All handling of Tetrabutylphosphonium iodide should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

• Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in Table 2.

• Weighing and Transfer: When weighing or transferring the solid material, use techniques that minimize dust generation. A disposable weighing boat is recommended.

• Spill Prevention: Use a secondary container when transporting the chemical within the laboratory.

• Hygiene: After handling, wash hands thoroughly with soap and water.[3] Do not eat, drink, or smoke in the handling area.[3]

2.3. Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][2]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a labeled, sealed container for disposal. For larger spills, evacuate the area and contact the institutional safety office.

Disposal Plan

Proper disposal of Tetrabutylphosphonium iodide and its contaminated waste is crucial to prevent environmental contamination and comply with regulations.

3.1. Waste Segregation

• Solid Waste: Unused or expired Tetrabutylphosphonium iodide, as well as any grossly contaminated disposable items (e.g., weighing boats, gloves), should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing Tetrabutylphosphonium iodide should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams.

• Sharps: Contaminated sharps should be placed in a puncture-resistant sharps container.

3.2. Disposal Procedure

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the chemical name "Tetrabutylphosphonium iodide".

• Storage of Waste: Store waste containers in a designated satellite accumulation area, away from general laboratory traffic.

• Collection: Arrange for the collection of hazardous waste through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.[7]

Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Tetrabutylphosphonium iodide.

Caption: Workflow for Safe Handling and Disposal of Tetrabutylphosphonium Iodide.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]
• 6. fishersci.com [fishersci.com]
• 7. collectandrecycle.com [collectandrecycle.com]